BioE-1115

Core Science & Biosynthesis

for Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Core Mechanism of Action of BioE-1115

This technical guide provides a comprehensive overview of the mechanism of action for BioE-1115, a potent and specific inhibitor of PAS kinase (PASK). The document details its molecular interactions, its impact on key signaling pathways, and its physiological effects, particularly in the context of metabolic disease. All presented data is based on preclinical research.

Core Mechanism of Action

BioE-1115 functions as a selective inhibitor of PAS kinase (PASK), a serine/threonine kinase that plays a crucial role in regulating cellular metabolism. The primary mechanism of action of BioE-1115 is the suppression of lipogenesis through the inhibition of SREBP-1c maturation.[1]

PASK is implicated as a key component in the signaling network that controls the activation of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c), a master transcriptional activator of genes involved in fatty acid and triglyceride synthesis.[1][2] The activation of SREBP-1c requires its proteolytic cleavage from the endoplasmic reticulum membrane to release the mature, nuclear form of the transcription factor. This process is stimulated by feeding and insulin signaling.[1]

BioE-1115, by inhibiting PASK, disrupts the proteolytic maturation of SREBP-1c.[1][3] This leads to a decrease in the active, nuclear form of SREBP-1c, which in turn reduces the expression of its lipogenic target genes.[1][2] This targeted action on the PASK/SREBP-1c axis makes BioE-1115 a promising therapeutic candidate for metabolic disorders characterized by elevated hepatic lipid synthesis, such as nonalcoholic fatty liver disease (NAFLD) and nonalcoholic steatohepatitis (NASH).[2]

Quantitative Data

The following tables summarize the key quantitative data regarding the activity and effects of BioE-1115 from preclinical studies.

Table 1: In Vitro Kinase Inhibition Profile of BioE-1115

Kinase Target	IC50 Value	Notes
PAS Kinase (PASK)	~4 nM	Demonstrates high potency for the target kinase.[3]
Casein Kinase 2α	~10 µM	The most potently inhibited off-target kinase, showing significant selectivity for PASK.[3]

Table 2: In Vivo Effects of BioE-1115 in a High-Fat/High-Fructose Diet (HF-HFrD) Mouse Model

Parameter	Treatment Group	Result	Significance
Fasting Blood Glucose	BioE-1115 (100 mg/kg/day)	Significantly lower at weeks 8, 16, and 23 compared to vehicle.	P < 0.001[2]
Serum Triglycerides	BioE-1115 (100 mg/kg/day)	Significantly lower compared to vehicle.	P ≤ 0.0001[2]
Hepatic Triglyceride Content	BioE-1115 (100 mg/kg/day)	Significantly lower compared to vehicle, similar to normal chow diet levels.	P ≤ 0.0001[2]

Table 3: Dose-Dependent Effects of BioE-1115 in Zucker Rats

Parameter	Dose (mg/kg/day)	Outcome	Significance
Serum Glucose	30 and 100	Statistically significant decrease.	Significant[2]
Serum Insulin	30 and 100	Statistically significant decrease.	Significant[2]
Serum Triglycerides	30 and 100	Statistically significant decrease (~87% decrease at 100 mg/kg).	Significant[2]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the signaling pathway affected by BioE-1115 and a general workflow for its characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. Validation of PAS Kinase, a Regulator of Hepatic Fatty Acid and Triglyceride Synthesis, as a Therapeutic Target for Nonalcoholic Steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]

The BioE-1115 PASK Inhibition Pathway: A Technical Guide for Researchers

Introduction: Per-Arnt-Sim (PAS) Kinase (PASK) has emerged as a critical regulator of lipid and glucose metabolism, making it a promising therapeutic target for metabolic diseases such as nonalcoholic fatty liver disease (NAFLD) and nonalcoholic steatohepatitis (NASH). BioE-1115 is a potent and selective oral inhibitor of PASK. This technical guide provides an in-depth overview of the BioE-1115 PASK inhibition pathway, detailing its mechanism of action, summarizing key experimental data, and outlining relevant research methodologies.

The PASK Signaling Pathway and Mechanism of BioE-1115 Inhibition

PASK is a nutrient-responsive serine/threonine kinase that plays a significant role in hepatic de novo lipogenesis (DNL). A key downstream target of PASK is the sterol regulatory element-binding protein 1c (SREBP-1c), a master transcriptional activator of genes involved in fatty acid and triglyceride synthesis. PASK is required for the proteolytic maturation and activation of SREBP-1c.[1][2] In conditions of nutrient excess, PASK activity is stimulated, leading to increased SREBP-1c maturation. The mature, nuclear form of SREBP-1c then activates the transcription of lipogenic genes.

BioE-1115 exerts its therapeutic effects by directly inhibiting the kinase activity of PASK.[2] This inhibition prevents the downstream activation of SREBP-1c, thereby reducing the expression of genes responsible for DNL and triglyceride formation.[1][3] This mechanism has been shown to mitigate many of the adverse metabolic consequences associated with high-fat and high-fructose diets.

Below is a diagram illustrating the PASK signaling pathway and the inhibitory action of BioE-1115.

References

• 1. Validation of PAS Kinase, a Regulator of Hepatic Fatty Acid and Triglyceride Synthesis, as a Therapeutic Target for Nonalcoholic Steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

BioE-1115 discovery and synthesis

An In-Depth Technical Guide on the Discovery and Synthesis of the Kinase Inhibitor STI-571 (Imatinib)

Abstract

This document provides a comprehensive technical overview of the discovery, synthesis, and mechanism of action of the targeted cancer therapeutic STI-571, widely known as Imatinib. Imatinib was a landmark achievement in rational drug design, specifically developed to inhibit the Bcr-Abl tyrosine kinase, the molecular driver of Chronic Myeloid Leukemia (CML). This guide details its discovery through high-throughput screening and subsequent optimization, outlines its chemical synthesis, and presents its activity profile against various kinases. Furthermore, it describes the core signaling pathways affected by the inhibitor and provides detailed protocols for key in vitro assays used in its characterization. This whitepaper is intended for researchers, scientists, and professionals in the field of drug development.

Discovery and Rational Design

The development of Imatinib represents a paradigm shift in cancer therapy, moving from non-specific cytotoxic agents to rationally designed, molecularly targeted drugs. The primary target, the Bcr-Abl protein, is a constitutively active tyrosine kinase resulting from the Philadelphia chromosome translocation, a specific genetic abnormality found in over 95% of CML patients. This aberrant kinase drives uncontrolled cell proliferation and is a critical dependency for CML cells.

The discovery process was initiated with a high-throughput screening campaign to identify compounds that could inhibit protein tyrosine kinases. A lead compound from the 2-phenylaminopyrimidine class was identified that showed modest kinase inhibitory activity. This lead compound was then subjected to extensive structure-activity relationship (SAR) studies to improve its potency and selectivity for the Abl kinase. Key modifications included the introduction of a 3-pyridyl group to enhance activity and the addition of a methyl group to reduce toxicity and improve conformation. The final incorporation of an N-methylpiperazine group was crucial for improving water solubility and oral bioavailability, culminating in the synthesis of STI-571 (Imatinib).

Quantitative Biological Activity

Imatinib exhibits high potency and selectivity for the ABL kinase, as well as for the structurally related KIT and Platelet-Derived Growth Factor Receptor (PDGFR) kinases. Its inhibitory activity is typically measured by the half-maximal inhibitory concentration (IC50), which quantifies the amount of drug needed to inhibit 50% of the target enzyme's activity in vitro.

Kinase Target	IC50 (nM)	Description
v-Abl	38	The viral homolog of the Abl kinase, often used in initial screens.
Bcr-Abl	25 - 100	The primary target in Chronic Myeloid Leukemia (CML).
c-Kit	100	Receptor tyrosine kinase implicated in gastrointestinal stromal tumors (GIST).
PDGFR	100	Receptor tyrosine kinase involved in cell growth and division.
c-Src	> 10,000	A distantly related kinase, demonstrating the selectivity of Imatinib.

Data compiled from multiple sources.

Mechanism of Action and Signaling Pathway

Imatinib functions as a competitive inhibitor at the ATP-binding site of the Bcr-Abl kinase. By binding to the kinase domain, it stabilizes the inactive conformation of the enzyme, preventing the transfer of a phosphate group from ATP to its tyrosine substrates. This blockade of phosphorylation effectively shuts down the downstream signaling cascades that are constitutively activated by Bcr-Abl, leading to the inhibition of cell proliferation and the induction of apoptosis in Bcr-Abl-positive cancer cells.

Bcr-Abl signaling pathway and the inhibitory action of Imatinib.

Chemical Synthesis Overview

The synthesis of Imatinib (STI-571) is a multi-step process. A common route involves the condensation of 2-amino-5-bromopyrimidine with 3-acetylpyridine, followed by a series of reactions to construct the core phenylaminopyrimidine structure. A key final step is the palladium-catalyzed Buchwald-Hartwig amination reaction to couple the advanced intermediate with N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidine-amine, followed by the introduction of the piperazine moiety.

Experimental Protocols

In Vitro Bcr-Abl Kinase Assay (ELISA-based)

This protocol describes a non-radioactive method to determine the IC50 of a test compound against the Bcr-Abl kinase.

1. Reagents and Materials:

• Recombinant Bcr-Abl enzyme.
• Biotinylated peptide substrate (e.g., Biotin-EAIYAAPFAKKK-NH2).
• ATP solution.
• Kinase reaction buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM DTT).
• Test compound (Imatinib) serially diluted in DMSO.
• Streptavidin-coated 96-well plates.
• Anti-phosphotyrosine antibody conjugated to Horseradish Peroxidase (HRP).
• TMB substrate.
• Stop solution (e.g., 1 M H2SO4).
• Plate reader.

2. Procedure:

• Coat a 96-well streptavidin plate with the biotinylated peptide substrate and incubate for 1 hour at room temperature. Wash three times with wash buffer.
• Prepare the kinase reaction mixture in each well: add kinase buffer, a fixed concentration of recombinant Bcr-Abl enzyme, and the serially diluted test compound.
• Initiate the kinase reaction by adding a fixed concentration of ATP (e.g., 10 µM).
• Incubate the plate for 60 minutes at 30°C to allow for phosphorylation of the substrate.
• Stop the reaction and wash the plate thoroughly to remove the enzyme and ATP.
• Add the HRP-conjugated anti-phosphotyrosine antibody to each well and incubate for 1 hour. This antibody will bind to the phosphorylated substrate.
• Wash the plate to remove any unbound antibody.
• Add TMB substrate and incubate in the dark until a blue color develops.
• Add the stop solution to quench the reaction, turning the color to yellow.
• Read the absorbance at 450 nm using a plate reader.
• Plot the absorbance against the log of the inhibitor concentration and fit to a dose-response curve to calculate the IC50 value.

Cell Proliferation Assay (MTT-based)

This protocol measures the effect of a test compound on the proliferation of Bcr-Abl-positive cells (e.g., K562 cell line).

1. Reagents and Materials:

• K562 (Bcr-Abl positive) human CML cell line.
• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.
• Test compound (Imatinib) serially diluted.
• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.
• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl).
• 96-well cell culture plates.
• Incubator (37°C, 5% CO2).

2. Procedure:

• Seed K562 cells into a 96-well plate at a density of approximately 5,000 cells per well in 100 µL of culture medium.

• Incubate the plate for 24 hours to allow cells to attach and resume growth.

• Add 100 µL of medium containing serial dilutions of the test compound to the respective wells. Include vehicle-only (e.g., DMSO) controls.

• Incubate the cells for 72 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan precipitate.

• Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm.

• Calculate the percentage of cell viability relative to the vehicle control and plot against the log of the inhibitor concentration to determine the GI50 (concentration for 50% growth inhibition).

  A generalized workflow for targeted kinase inhibitor discovery.

The Role of BioE-1115 in the Inhibition of SREBP-1 Maturation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Sterol Regulatory Element-Binding Protein 1 (SREBP-1) is a master transcriptional regulator of lipogenesis, and its dysregulation is implicated in various metabolic diseases. The maturation of SREBP-1 is a critical step for its activation and is tightly controlled by a complex signaling network. This guide provides a detailed overview of the role of BioE-1115, a potent and selective inhibitor of PAS kinase (PASK), in the modulation of SREBP-1 maturation. Through the inhibition of PASK, BioE-1115 effectively suppresses the proteolytic processing of the SREBP-1 precursor, leading to a reduction in the active nuclear form of SREBP-1 and a subsequent decrease in the expression of lipogenic target genes. This document consolidates the current understanding of BioE-1115's mechanism of action, presents key quantitative data, outlines experimental protocols for assessing its activity, and provides visual representations of the involved pathways and workflows.

Introduction: The SREBP-1 Maturation Pathway

Sterol Regulatory Element-Binding Proteins (SREBPs) are transcription factors that play a pivotal role in the regulation of lipid homeostasis.[1][2][3] SREBP-1, in particular, is a key activator of genes involved in fatty acid and triglyceride synthesis.[4] SREBPs are synthesized as inactive precursors bound to the endoplasmic reticulum (ER) membrane.[1][3] Their activation requires a multi-step process known as maturation, which involves the proteolytic cleavage of the precursor protein to release the mature, transcriptionally active N-terminal domain.[1][2][5]

This maturation process is initiated when the SREBP precursor, in a complex with SREBP Cleavage-Activating Protein (SCAP), is transported from the ER to the Golgi apparatus.[1][5] In the Golgi, the precursor is sequentially cleaved by two proteases: Site-1 Protease (S1P) and Site-2 Protease (S2P).[1] The resulting mature SREBP-1 fragment then translocates to the nucleus, where it binds to Sterol Regulatory Elements (SREs) in the promoters of target genes, thereby activating their transcription.[1] The transport of the SREBP-SCAP complex is regulated by Insulin-induced gene (INSIG) proteins, which retain the complex in the ER under conditions of high sterol levels.[4]

BioE-1115: A Potent PAS Kinase Inhibitor

BioE-1115 is a cell-permeable quinoxaline-carboxylic acid compound that has been identified as a highly selective and potent inhibitor of PAS kinase (PASK).[6][7] PASK is an evolutionarily conserved serine/threonine kinase that functions as a nutrient-responsive metabolic regulator.[8] Research has demonstrated that PASK is required for the proteolytic maturation of SREBP-1c in both cultured cells and in the liver of animal models.[8][9][10]

Mechanism of Action of BioE-1115 on SREBP-1 Maturation

BioE-1115 exerts its inhibitory effect on SREBP-1 maturation by directly targeting and inhibiting the kinase activity of PASK.[6] The inhibition of PASK disrupts a signaling cascade that is necessary for the efficient proteolytic processing of the SREBP-1c precursor.[4][8] This leads to a dose-dependent suppression of SREBP-1 maturation, as evidenced by a decrease in the ratio of the mature nuclear form to the precursor form of SREBP-1.[8] The action of BioE-1115 is thought to be downstream of, or in parallel to, the mTORC1 signaling pathway, another key regulator of SREBP-1.[4] By blocking SREBP-1 maturation, BioE-1115 leads to a reduction in the transcriptional activity of SREBP-1, resulting in decreased expression of its lipogenic target genes, such as fatty acid synthase (Fasn) and acetyl-CoA carboxylase (Acc1).[8][11]

Quantitative Data for BioE-1115

The potency and selectivity of BioE-1115 have been characterized in various assays. The following table summarizes the key quantitative data.

Parameter	Value	Assay System	Reference
PASK IC50	~4 nM	Cell-free kinase assay	[6][7][12][13][14]
Casein Kinase 2α (CK2α) IC50	~10 µM	Cell-free kinase assay	[6][12][13][14]
Cellular PASK Autophosphorylation IC50	~1 µM	PASK-transfected HEK293T cells	[7]
Effective Concentration for SREBP Activity Reduction	>10 µM	HepG2 cells	[6][14]
In Vivo Efficacy (SREBP-1 maturation suppression)	10, 30, and 100 mg/kg	Male Sprague-Dawley rats	[6]

Visualizing the Molecular Interactions and Workflows

SREBP-1 Maturation Pathway and BioE-1115 Inhibition

Caption: SREBP-1 maturation pathway and the inhibitory action of BioE-1115 on PASK.

Experimental Workflow: Assessing SREBP-1 Maturation

Caption: Workflow for analyzing SREBP-1 maturation via Western Blot.

Experimental Protocols

SREBP-1 Maturation Assay by Western Blot

This protocol outlines a general procedure for assessing the effect of BioE-1115 on SREBP-1 maturation in cultured cells, such as HepG2.

5.1.1. Materials and Reagents

• HepG2 cells

• Cell culture medium (e.g., DMEM) and supplements (FBS, penicillin/streptomycin)

• BioE-1115 (and a suitable vehicle, e.g., DMSO)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Nuclear and cytoplasmic extraction kit (optional)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% w/v BSA or non-fat milk in TBST)

• Primary antibody: Rabbit anti-SREBP-1 (recognizing both precursor and mature forms)

• Secondary antibody: HRP-conjugated anti-rabbit IgG

• Chemiluminescence substrate

• Imaging system for chemiluminescence detection

5.1.2. Procedure

• Cell Culture and Treatment:

  • Plate HepG2 cells and grow to desired confluency (e.g., 70-80%).

  • Treat cells with varying concentrations of BioE-1115 or vehicle control for the desired duration (e.g., 16-24 hours).

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse cells directly in ice-cold lysis buffer containing protease inhibitors.

  • Alternatively, perform nuclear and cytoplasmic fractionation according to the manufacturer's protocol to enrich for the mature nuclear form.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-40 µg) per lane onto an SDS-PAGE gel. Include a molecular weight marker.

  • Separate proteins by electrophoresis. The SREBP-1 precursor runs at approximately 125 kDa, and the mature form at ~68 kDa.[15]

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-SREBP-1 antibody overnight at 4°C, diluted in blocking buffer.

  • Wash the membrane several times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again extensively with TBST.

• Detection and Analysis:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Quantify the band intensities for the precursor and mature forms of SREBP-1 using image analysis software. Calculate the ratio of mature to precursor SREBP-1 to assess the extent of maturation.

Conclusion

BioE-1115 is a valuable research tool for investigating the role of PASK in SREBP-1-mediated lipogenesis. Its high potency and selectivity make it a suitable compound for both in vitro and in vivo studies aimed at understanding the molecular mechanisms of SREBP-1 regulation and for exploring potential therapeutic strategies for metabolic disorders characterized by excessive lipid synthesis. The methodologies and data presented in this guide provide a solid foundation for researchers and drug development professionals to effectively utilize BioE-1115 in their studies of SREBP-1 maturation.

References

• 1. SREBP-1 (E9F4O) Rabbit Monoclonal Antibody (#95879) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 2. Sterol regulatory element-binding proteins (SREBPs) as regulators of lipid metabolism: polyunsaturated fatty acids oppose cholesterol-mediated induction of SREBP-1 maturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sterol Regulatory Element-binding Protein-1 (SREBP-1) Is Required to Regulate Glycogen Synthesis and Gluconeogenic Gene Expression in Mouse Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A pathway approach to investigate the function and regulation of SREBPs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. PAS激酶抑制剂，BioE-1115 | Sigma-Aldrich [sigmaaldrich.com]
• 8. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. PAS kinase drives lipogenesis through SREBP-1 maturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Validation of PAS Kinase, a Regulator of Hepatic Fatty Acid and Triglyceride Synthesis, as a Therapeutic Target for Nonalcoholic Steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. cenmed.com [cenmed.com]
• 14. BioE-1115 | Casein Kinase | Serine/threonin kinase | TargetMol [targetmol.com]
• 15. researchgate.net [researchgate.net]

The PASK Inhibitor BioE-1115: A Deep Dive into its Effects on Lipid Metabolism

A Technical Guide for Researchers and Drug Development Professionals

Abstract

BioE-1115 is a potent and selective inhibitor of Per-Arnt-Sim (PAS) kinase (PASK), a key regulator of hepatic de novo lipogenesis. This technical guide provides a comprehensive overview of the effects of BioE-1115 on lipid metabolism, with a focus on its mechanism of action, quantitative effects on key metabolic parameters, and detailed experimental protocols. In preclinical studies, BioE-1115 has demonstrated a significant ability to reduce hepatic and serum triglycerides by inhibiting the maturation of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c), a master transcriptional regulator of lipogenic genes. This document serves as a resource for researchers and drug development professionals interested in the therapeutic potential of PASK inhibition for metabolic disorders characterized by dyslipidemia.

Introduction

Elevated hepatic de novo lipogenesis is a central feature of several metabolic diseases, including non-alcoholic fatty liver disease (NAFLD) and dyslipidemia. A key driver of this process is the transcription factor SREBP-1c, which upregulates the expression of genes involved in fatty acid and triglyceride synthesis. The activity of SREBP-1c is tightly controlled through a multi-step process that includes its proteolytic maturation. Recent research has identified PAS kinase (PASK) as a critical component in the signaling cascade that leads to SREBP-1c maturation.

BioE-1115 is a small molecule inhibitor of PASK. By targeting PASK, BioE-1115 offers a novel therapeutic strategy to modulate hepatic lipid metabolism. This guide summarizes the key findings from preclinical studies on BioE-1115, providing quantitative data on its efficacy and detailed methodologies for the key experiments cited.

Mechanism of Action: Inhibition of the PASK/SREBP-1c Signaling Pathway

BioE-1115 exerts its effects on lipid metabolism by directly inhibiting the enzymatic activity of PASK. PASK is a serine/threonine kinase that plays a crucial role in the insulin-stimulated maturation of SREBP-1c. The immature SREBP-1c precursor is an endoplasmic reticulum (ER)-bound protein. Upon insulin signaling, PASK is activated and promotes the translocation of the SREBP-1c/SCAP complex from the ER to the Golgi apparatus, where it undergoes proteolytic cleavage by Site-1 and Site-2 proteases. This cleavage releases the mature, transcriptionally active N-terminal domain of SREBP-1c, which then translocates to the nucleus to activate the transcription of lipogenic genes.

By inhibiting PASK, BioE-1115 effectively blocks this crucial step in SREBP-1c maturation.[1] This leads to a downstream reduction in the expression of SREBP-1c target genes, such as Fatty Acid Synthase (Fasn) and Acetyl-CoA Carboxylase 1 (Acc1), ultimately resulting in decreased hepatic fatty acid and triglyceride synthesis.[1]

Caption: Signaling pathway of BioE-1115 action.

Quantitative Data on the Effects of BioE-1115

The efficacy of BioE-1115 in modulating lipid metabolism has been demonstrated in preclinical studies. The following tables summarize the key quantitative findings.

Table 1: In Vitro PASK Inhibition

Compound	IC₅₀ (nM) for PASK Inhibition
BioE-1115	~4

Data from in vitro kinase assays.[1]

Table 2: Effects of BioE-1115 on Hepatic and Serum Parameters in High-Fructose Diet-Fed Rats

Parameter	Vehicle Control	BioE-1115 (10 mg/kg)	BioE-1115 (30 mg/kg)	BioE-1115 (100 mg/kg)
Hepatic Triglycerides	Elevated	Reduced	Reduced	Significantly Reduced
Serum Triglycerides	Elevated	Reduced	Dose-dependent Reduction	Significant Reduction
Serum Glucose	Elevated	Reduced	Dose-dependent Reduction	Significant Reduction
HOMA-IR	Elevated	Reduced	Dose-dependent Reduction	Significant Reduction

Data are summarized from studies in rats fed a high-fructose diet for several weeks, followed by treatment with BioE-1115. Specific numerical values with statistical significance should be referred from the source publication.[1]

Table 3: Effects of BioE-1115 on Hepatic Gene Expression in High-Fructose Diet-Fed Rats

Gene	Vehicle Control	BioE-1115 (10 mg/kg)	BioE-1115 (30 mg/kg)	BioE-1115 (100 mg/kg)
Fasn (Fatty Acid Synthase)	Upregulated	Suppressed	Significantly Suppressed	Restored to Normal Levels
Acc1 (Acetyl-CoA Carboxylase 1)	Upregulated	Suppressed	Significantly Suppressed	Restored to Normal Levels

Gene expression was measured by qRT-PCR in liver tissue.[1] "Restored to Normal Levels" refers to expression levels comparable to those in rats fed a normal chow diet.[1]

Experimental Protocols

This section provides a detailed methodology for the key in vivo experiments cited in this guide.

Animal Model and High-Fructose Diet-Induced Dyslipidemia

• Animal Model: Male Sprague-Dawley rats are commonly used. Animals are housed in a controlled environment with a standard light-dark cycle and ad libitum access to food and water.

• Diet: To induce dyslipidemia and insulin resistance, rats are fed a high-fructose diet (HFrD). A typical HFrD consists of 60% fructose, 20% protein, and 20% fat by calories.

• Duration: The HFrD is typically administered for a period of 4 to 8 weeks to establish the metabolic phenotype before the commencement of drug treatment.

BioE-1115 Administration

• Formulation: BioE-1115 is formulated as a suspension in a vehicle such as 0.5% methylcellulose or another appropriate vehicle.

• Administration: The compound is administered orally via gavage once daily.

• Dosage: Doses ranging from 3 mg/kg to 100 mg/kg have been used in preclinical studies to demonstrate a dose-dependent effect.[1]

Sample Collection and Analysis

• Blood Collection: Blood samples are collected at specified time points for the analysis of serum triglycerides, glucose, and insulin.

• Tissue Collection: At the end of the study, animals are euthanized, and liver tissue is collected for the analysis of hepatic triglyceride content and gene expression.

• Biochemical Analysis: Serum triglycerides and glucose are measured using standard enzymatic colorimetric assays. Insulin levels are determined by ELISA. Hepatic triglycerides are extracted and quantified.

• Gene Expression Analysis (qRT-PCR):

  • Total RNA is extracted from liver tissue using a suitable method (e.g., TRIzol reagent).

  • RNA is reverse-transcribed to cDNA using a high-capacity cDNA reverse transcription kit.

  • Quantitative real-time PCR is performed using gene-specific primers for Fasn, Acc1, and a housekeeping gene (e.g., Gapdh or Actb) for normalization.

  • Relative gene expression is calculated using the ΔΔCt method.

Western Blotting for SREBP-1c Maturation

• Nuclear and cytoplasmic extracts are prepared from liver tissue.

• Protein concentrations are determined using a BCA protein assay.

• Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is blocked and then incubated with a primary antibody specific for the N-terminal of SREBP-1c, which detects both the precursor and mature forms.

• After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• The ratio of the mature form to the precursor form of SREBP-1c is quantified to assess the extent of maturation.

Caption: Workflow for in vivo studies of BioE-1115.

Conclusion

BioE-1115 represents a promising therapeutic agent for the treatment of metabolic disorders characterized by elevated hepatic lipogenesis and dyslipidemia. Its targeted inhibition of PASK and subsequent suppression of SREBP-1c maturation provide a direct mechanism for reducing the synthesis of fatty acids and triglycerides in the liver. The quantitative data from preclinical studies demonstrate a clear, dose-dependent improvement in key metabolic parameters. The detailed experimental protocols provided in this guide offer a framework for the further investigation and development of PASK inhibitors as a novel class of lipid-lowering agents. Further research is warranted to translate these promising preclinical findings into clinical applications.

References

• 1. Development of an experimental diet model in rats to study hyperlipidemia and insulin resistance, markers for coronary heart disease - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to BioE-1115: A PASK Inhibitor for Glucose Homeostasis Regulation

This technical guide provides an in-depth overview of BioE-1115, a specific inhibitor of PAS Kinase (PASK), and its role in the regulation of glucose homeostasis. The information presented is intended for researchers, scientists, and professionals in the field of drug development.

Core Mechanism of Action

BioE-1115 is a potent and specific inhibitor of PASK, a kinase that plays a crucial role in hepatic lipogenesis and glucose metabolism.[1][2] The primary mechanism of action of BioE-1115 involves the inhibition of PASK, which in turn suppresses the proteolytic maturation of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c).[1][2] SREBP-1c is a key transcription factor that activates genes involved in fatty acid and triglyceride synthesis. By inhibiting PASK, BioE-1115 effectively reduces the expression of these lipogenic genes.[1][3] This action on lipid metabolism is closely linked to improvements in glucose homeostasis, primarily through enhanced insulin sensitivity.[1]

Signaling Pathway

The signaling cascade initiated by BioE-1115's inhibition of PASK is critical to its metabolic effects. Under conditions of feeding and high insulin, PASK is activated and promotes the proteolytic cleavage of the SREBP-1c precursor, leading to its active nuclear form. This active SREBP-1c then upregulates the transcription of lipogenic genes. BioE-1115 disrupts this pathway by directly inhibiting PASK activity.

BioE-1115 Signaling Pathway

Preclinical Data

In Vitro Efficacy and Specificity

BioE-1115 demonstrates high specificity for PASK with a potent inhibitory concentration.

Kinase Target	IC50 (in vitro)	Reference
PASK	~4 nM	[1]
Casein Kinase 2α	~10 µM	[1]

IC50 in cultured cells for PASK autophosphorylation was ~1 µM.[1]

In Vivo Studies in Rodent Models of Metabolic Disease

BioE-1115 has been evaluated in multiple rodent models, consistently demonstrating beneficial effects on glucose and lipid metabolism.

Effects of BioE-1115 in High-Fructose Diet (HFrD)-Fed Rats (90-Day Study) [1]

Parameter	Vehicle	3 mg/kg BioE-1115	10 mg/kg BioE-1115	30 mg/kg BioE-1115	100 mg/kg BioE-1115
Serum Glucose	-	Decreased	Decreased	Significantly Decreased	Significantly Decreased
Serum Insulin	-	Slightly Lower	Slightly Lower	Significantly Decreased	Significantly Decreased
HOMA-IR	-	Decreased	Decreased	Dose-dependently Decreased	Dose-dependently Decreased
Serum Triglycerides	-	Decreased	Decreased	Dose-dependently Decreased	Dose-dependently Decreased
Body Weight	No Change	No Significant Change	No Significant Change	No Significant Change	No Significant Change
Liver Weight	No Change	No Significant Change	No Significant Change	No Significant Change	No Significant Change

Effects of BioE-1115 in High-Fat/High-Fructose Diet (HF-HFrD)-Fed Mice [3]

Parameter	Vehicle	100 mg/kg/day BioE-1115
Fasting Blood Glucose	-	Significantly Lower (at weeks 8, 16, 23)
Serum Triglycerides	-	Significantly Lower
Hepatic Triglycerides	-	Significantly Lower
Body Weight	-	Reduced
Liver Weight	-	Reduced

Experimental Protocols

In Vivo Rodent Studies

A representative experimental workflow for evaluating the in vivo efficacy of BioE-1115 is outlined below.

In Vivo Efficacy Study Workflow

• Animal Models: Studies have utilized models such as male Sprague-Dawley rats fed a high-fructose diet (HFrD) or C57BL/6J mice on a high-fat/high-fructose diet (HF-HFrD) to induce metabolic disease phenotypes.[1][3]

• Dosing: BioE-1115 is administered, often via oral gavage, at various doses (e.g., 3, 10, 30, 100 mg/kg/day) for an extended period (e.g., 90 days).[1][3]

• Sample Collection and Analysis:

  • Blood: Whole blood is collected for analysis of parameters like fasting glucose and glycated hemoglobin (HbA1c). Serum is isolated for measuring insulin, triglycerides, and cholesterol.[1]

  • HOMA-IR Calculation: Homeostatic Model Assessment of Insulin Resistance (HOMA-IR) is calculated as a measure of insulin resistance.[1]

  • Tissue Analysis: Livers are collected to measure triglyceride content and for gene expression analysis of SREBP-1c and its target genes (e.g., Fasn, Acc1) via quantitative PCR.[1][3]

In Vitro Cellular Assays

• Cell Culture: Primary rat hepatocytes or cell lines like HEK293 are used.[1]

• PASK Inhibition Assay: The ability of BioE-1115 to inhibit PASK activity is assessed. This can be done using purified PASK protein in an ELISA-based assay or in cultured cells by measuring the autophosphorylation of PASK at Thr-307.[1]

• SREBP-1c Maturation Assay: Cells are treated with BioE-1115, and the ratio of mature (nuclear) to precursor SREBP-1c is determined by immunoblotting to assess the impact on proteolytic activation.[1]

• Lipogenesis Assay: The rate of de novo lipogenesis is measured by treating hepatocytes with BioE-1115 and quantifying the incorporation of 14C-labeled acetate into lipids.[1]

Summary and Future Directions

BioE-1115 is a specific PASK inhibitor that improves glucose homeostasis and lipid profiles in preclinical models of metabolic disease. Its mechanism of action, centered on the suppression of SREBP-1c maturation, presents a targeted approach to mitigating the effects of diet-induced insulin resistance and dyslipidemia.[1][2][3] The consistent dose-dependent improvements in serum glucose, insulin resistance, and triglyceride levels, without significant effects on body weight, suggest a favorable metabolic profile.[1] These findings support the inhibition of PASK as a promising therapeutic strategy for conditions such as nonalcoholic fatty liver disease (NAFLD) and type 2 diabetes. Further clinical investigation is warranted to translate these preclinical findings to human populations.

References

• 1. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Validation of PAS Kinase, a Regulator of Hepatic Fatty Acid and Triglyceride Synthesis, as a Therapeutic Target for Nonalcoholic Steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: BioE-1115 and its Interaction with Per-Arnt-Sim (PAS) Kinase

Audience: Researchers, scientists, and drug development professionals.

Abstract: BioE-1115 is a potent and highly selective, cell-permeable inhibitor of Per-Arnt-Sim (PAS) kinase (PASK). This document provides a comprehensive technical overview of BioE-1115, its target protein interaction, and detailed protocols for key experimental procedures relevant to its characterization. The information is intended to support further research and development efforts involving this compound and its therapeutic potential.

Introduction to BioE-1115

BioE-1115 is a quinoxaline-carboxylic acid-based compound that acts as a reversible inhibitor of PASK. It exhibits high potency with an in vitro IC50 value of approximately 4 nM for PASK.[1][2] The compound demonstrates significant selectivity, being about 2,500-fold more potent against PASK than against casein kinase 2α (CK2α), its next most potently inhibited kinase (IC50 ~10 µM). In cellular assays, BioE-1115 effectively inhibits PASK autophosphorylation with an IC50 of approximately 1 µM.

Target Protein: PAS Kinase (PASK)

PASK is a serine/threonine protein kinase that plays a crucial role in cellular metabolism. It is involved in the regulation of gene expression related to lipogenesis through the maturation of sterol regulatory element-binding protein-1c (SREBP-1c). Inhibition of PASK by BioE-1115 has been shown to suppress the expression of SREBP-1c target genes, leading to decreased serum triglycerides and a partial reversal of insulin resistance in animal models.

Quantitative Interaction Data

The interaction of BioE-1115 with its primary target, PASK, has been characterized by several key quantitative metrics. These values are essential for understanding the compound's potency and selectivity.

Parameter	Value	Target	Assay Type
IC50	~4 nM	PASK	In vitro kinase assay
IC50	~1 µM	PASK	Cellular autophosphorylation assay (HEK293 cells)
IC50	~10 µM	Casein Kinase 2α (CK2α)	In vitro kinase assay

Signaling Pathway

BioE-1115 exerts its effect by inhibiting PASK, which in turn modulates the SREBP-1c maturation pathway. This pathway is central to the regulation of lipid metabolism.

Caption: PASK signaling pathway and the inhibitory action of BioE-1115.

Experimental Protocols

Detailed methodologies for characterizing the interaction between an inhibitor like BioE-1115 and its target kinase are crucial for reproducible research. Below are protocols for key assays.

In-Cell ELISA for PASK Phosphorylation

This assay measures the level of PASK phosphorylation within cells, providing a functional readout of inhibitor activity.

Workflow Diagram:

Caption: Workflow for the In-Cell ELISA protocol.

Detailed Protocol:

• Cell Seeding: Seed 10,000-30,000 HEK293 cells (or a relevant cell line) in 100 µL of culture medium into each well of a 96-well plate. Incubate overnight at 37°C in a 5% CO2 incubator.

• Inhibitor Treatment: Prepare serial dilutions of BioE-1115 in culture medium. Replace the existing medium with 100 µL of the BioE-1115 solutions or vehicle control. Incubate for the desired treatment time (e.g., 2-16 hours).

• Fixation and Permeabilization: Aspirate the treatment medium and wash the cells. Add 100 µL of Fixing Solution to each well and incubate for 20 minutes at room temperature.

• Quenching and Blocking: Wash the wells. Add 200 µL of Quenching Buffer and incubate for 20 minutes. After another wash, add 200 µL of Blocking Solution and incubate for 1 hour at 37°C.

• Antibody Incubation: Wash the wells. Add 50 µL of diluted primary antibody (anti-phospho-PASK) to each well and incubate for 2 hours at room temperature. Following a wash, add 50 µL of HRP-conjugated secondary antibody and incubate for 1 hour.

• Detection: Wash the wells thoroughly. Add 100 µL of TMB Substrate and incubate in the dark for approximately 30 minutes. Add 50 µL of Stop Solution to terminate the reaction.

• Data Acquisition: Immediately read the absorbance at 450 nm using a microplate reader. The signal intensity is proportional to the level of PASK phosphorylation.

Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a label-free technique used to measure the real-time binding kinetics and affinity between a ligand (e.g., PASK) and an analyte (e.g., BioE-1115).

Workflow Diagram:

Caption: General workflow for Surface Plasmon Resonance (SPR) analysis.

Detailed Protocol:

• Ligand Immobilization:

  • Select a suitable sensor chip (e.g., CM5).

  • Activate the carboxymethylated dextran surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject the purified PASK protein over the activated surface. The protein will be covalently coupled via its amine groups.

  • Deactivate any remaining active esters using ethanolamine.

• Analyte Binding Assay:

  • Prepare a series of concentrations of BioE-1115 in a suitable running buffer (e.g., HBS-EP+ with a small percentage of DMSO to ensure solubility). The concentration range should typically span from 0.1x to 10x the expected dissociation constant (KD).

  • Inject each concentration of BioE-1115 over the immobilized PASK surface at a constant flow rate (e.g., 30 µL/min) to monitor the association phase.

  • Switch back to the running buffer to monitor the dissociation phase.

  • Between each concentration, regenerate the sensor surface with a brief pulse of a regeneration solution (e.g., low pH glycine or high salt buffer) to remove all bound analyte.

• Data Analysis:

  • The resulting sensorgrams (plots of response units vs. time) are corrected by subtracting the signal from a reference flow cell.

  • Fit the corrected data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

Co-Immunoprecipitation (Co-IP) for In-Cell Target Engagement

Co-IP is used to verify that BioE-1115 engages with PASK within a cellular context and to identify potential PASK-interacting proteins.

Workflow Diagram:

Caption: Workflow for Co-Immunoprecipitation (Co-IP).

Detailed Protocol:

• Cell Lysis: Harvest cells treated with BioE-1115 or a vehicle control. Resuspend the cell pellet in a non-denaturing lysis buffer (e.g., RIPA buffer or a buffer with a mild detergent like Triton X-100) supplemented with protease and phosphatase inhibitors. Incubate on ice for 15-30 minutes.

• Lysate Preparation: Centrifuge the lysate at high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet cellular debris. Transfer the supernatant to a new tube.

• Immunoprecipitation:

  • Incubate approximately 1-2 mg of the cell lysate with an anti-PASK antibody (e.g., 2 µg) overnight with gentle rotation at 4°C.

  • Add Protein A/G agarose or magnetic beads (e.g., 30-40 µL) and incubate for another 1-2 hours to capture the antibody-antigen complexes.

• Washing: Pellet the beads by centrifugation and discard the supernatant. Wash the beads 3-5 times with cold lysis buffer to remove non-specifically bound proteins.

• Elution and Analysis: Resuspend the washed beads in SDS-PAGE sample buffer and boil for 5-10 minutes to elute the proteins. Analyze the eluted proteins by Western blotting using antibodies against PASK and other potential interacting partners.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BioE-1115|1268863-35-9|COA [dcchemicals.com]

In Vitro Specificity Analysis of BioE-1115: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

BioE-1115 is a potent and selective inhibitor of Per-Arnt-Sim (PAS) kinase (PASK), a key regulator of hepatic lipogenesis. Its specificity is crucial for its potential therapeutic application in metabolic diseases. This document provides a comprehensive in vitro specificity analysis of BioE-1115, including its inhibitory activity against its primary target and known off-targets, detailed experimental protocols for key assays, and a visual representation of the relevant signaling pathways and experimental workflows.

Data Presentation: In Vitro Inhibitory Activity of BioE-1115

The inhibitory activity of BioE-1115 has been characterized against its primary target, PASK, and a known off-target, Casein Kinase 2α (CK2α). While it has been reported that BioE-1115 was profiled against a broader panel of 50 kinases and found to be highly selective, the detailed quantitative data for this full panel is not publicly available in the primary literature or its supplementary materials.

Target	IC50 (in vitro)	Assay Type	Reference
PASK	~4 nM	Radiometric Kinase Assay	[1][2][3]
CK2α	~10 µM	Radiometric Kinase Assay	[1][2][3]

Target	IC50 (in-cell)	Cell Line	Assay Type	Reference
PASK Autophosphorylation	~1 µM	HEK293	ELISA	[3]

Signaling Pathway and Experimental Workflows

PASK-SREBP-1c Signaling Pathway

BioE-1115 inhibits PASK, a serine/threonine kinase that plays a crucial role in the regulation of lipogenesis through the activation of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c). In response to feeding and insulin signaling, PASK is activated and promotes the proteolytic cleavage of the inactive SREBP-1c precursor in the endoplasmic reticulum. The resulting mature, nuclear form of SREBP-1c translocates to the nucleus and activates the transcription of genes involved in fatty acid and triglyceride synthesis. By inhibiting PASK, BioE-1115 blocks this cascade, leading to reduced lipogenesis.

Caption: PASK-SREBP-1c signaling pathway and the inhibitory action of BioE-1115.

Experimental Workflow: In Vitro Kinase Assay

The in vitro kinase activity of PASK and other kinases in the presence of BioE-1115 is typically determined using a radiometric assay. This involves the transfer of a radiolabeled phosphate group from ATP to a substrate, and the extent of this transfer is quantified to determine kinase activity.

Caption: Workflow for a radiometric in vitro kinase assay.

Experimental Workflow: Cellular SREBP-1c Activity Assays

The effect of BioE-1115 on SREBP-1c activity in a cellular context can be assessed through various methods, including a luciferase reporter gene assay and by monitoring the processing of the SREBP-1c protein.

Caption: Workflows for cellular assays to determine SREBP-1c activity.

Experimental Protocols

In Vitro Radiometric Kinase Assay (General Protocol)

This protocol is a general guideline for determining the in vitro kinase activity of PASK in the presence of BioE-1115. Specific conditions may need to be optimized for other kinases.

Materials:

• Purified recombinant PASK enzyme

• Specific peptide substrate for PASK

• BioE-1115 (in DMSO)

• Kinase assay buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM DTT)

• [γ-33P]ATP

• ATP

• Stopping solution (e.g., 7.5 M guanidine hydrochloride)

• Phosphocellulose paper

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing kinase assay buffer, the PASK substrate, and the purified PASK enzyme.

• Add varying concentrations of BioE-1115 (or DMSO as a vehicle control) to the reaction mixture and incubate for a predetermined time (e.g., 10 minutes) at room temperature.

• Initiate the kinase reaction by adding a mixture of [γ-33P]ATP and unlabeled ATP.

• Allow the reaction to proceed for a specific duration (e.g., 30 minutes) at 30°C.

• Terminate the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper and immediately immersing it in a phosphoric acid wash solution.

• Wash the phosphocellulose paper multiple times with phosphoric acid to remove unincorporated [γ-33P]ATP.

• Quantify the amount of incorporated radiolabel in the substrate using a scintillation counter.

• Calculate the percentage of kinase inhibition at each concentration of BioE-1115 and determine the IC50 value by fitting the data to a dose-response curve.

SRE-Luciferase Reporter Assay in HepG2 Cells

This assay measures the transcriptional activity of SREBP-1c in response to stimulation and inhibition by BioE-1115.

Materials:

• HepG2 cells

• SRE-luciferase reporter plasmid

• Control plasmid (e.g., Renilla luciferase) for normalization

• Transfection reagent

• DMEM (Dulbecco's Modified Eagle Medium)

• Fetal Bovine Serum (FBS)

• Insulin

• BioE-1115 (in DMSO)

• Luciferase assay reagent

• Luminometer

Procedure:

• Seed HepG2 cells in a multi-well plate and allow them to adhere.

• Co-transfect the cells with the SRE-luciferase reporter plasmid and the control Renilla luciferase plasmid using a suitable transfection reagent.

• After transfection, serum-starve the cells for several hours (e.g., 16 hours).

• Pre-treat the cells with varying concentrations of BioE-1115 (or DMSO) for a specific duration (e.g., 1 hour).

• Stimulate the cells with insulin (e.g., 100 nM) to induce SREBP-1c activity.

• After a defined incubation period (e.g., 6 hours), lyse the cells.

• Measure the firefly and Renilla luciferase activities in the cell lysates using a luminometer and the appropriate luciferase assay reagents.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

• Calculate the percentage of inhibition of SREBP-1c transcriptional activity at each BioE-1115 concentration.

SREBP-1c Maturation Western Blot

This method is used to visualize and quantify the precursor and mature forms of SREBP-1c, providing a direct measure of its proteolytic processing.

Materials:

• HepG2 or other suitable cells

• BioE-1115 (in DMSO)

• Insulin

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Nitrocellulose or PVDF membranes

• Primary antibody against SREBP-1c (recognizing both precursor and mature forms)

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Culture cells and treat them with BioE-1115 and insulin as described for the luciferase assay.

• Lyse the cells in a suitable lysis buffer and determine the protein concentration.

• Separate equal amounts of protein from each sample by SDS-PAGE. The precursor form of SREBP-1c is approximately 125 kDa, and the mature form is around 68 kDa.

• Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific for SREBP-1c.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities for the precursor and mature forms of SREBP-1c using densitometry software.

• Calculate the ratio of mature to precursor SREBP-1c to assess the effect of BioE-1115 on its processing.

Conclusion

BioE-1115 is a highly potent and selective inhibitor of PASK. The in vitro and in-cell data presented in this guide demonstrate its ability to specifically target PASK and inhibit the downstream SREBP-1c signaling pathway, which is critical for lipogenesis. The provided experimental protocols offer a framework for researchers to further investigate the in vitro specificity and mechanism of action of BioE-1115 and similar compounds in the context of drug discovery for metabolic diseases. Further investigation to obtain and analyze the complete kinase selectivity panel data would provide a more comprehensive understanding of its off-target profile.

References

• 1. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. PAS kinase drives lipogenesis through SREBP-1 maturation - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Cellular Uptake and Distribution of PASK Inhibitor BioE-1115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles and experimental methodologies for characterizing the cellular uptake and distribution of BioE-1115, a specific inhibitor of PER-ARNT-SIM (PAS) domain-containing kinase (PASK). PASK is a crucial nutrient and energy sensor, making it a significant therapeutic target for metabolic diseases. Understanding how an inhibitor like BioE-1115 enters cells, where it localizes, and how it engages its target is fundamental for its development as a therapeutic agent.

This document details the PASK signaling pathway, presents key quantitative data, and offers in-depth experimental protocols for in vitro and in vivo analysis. The provided methodologies are designed to guide researchers in the comprehensive evaluation of small molecule kinase inhibitors.

The PASK Signaling Pathway and BioE-1115 Mechanism of Action

PASK is a serine/threonine kinase that functions as a cellular sensor for nutrient availability, particularly glucose.[1] Its activity is implicated in the regulation of carbohydrate and lipid metabolism, making it a key player in metabolic homeostasis.[2][3] Under nutrient-rich conditions, PASK is activated and subsequently phosphorylates downstream substrates, influencing gene expression and metabolic pathways. One of its key roles is in the regulation of insulin secretion and hepatic metabolism.[3][4] The kinase domain of PASK is typically autoinhibited by its N-terminal PAS domain; binding of metabolites or other signals to the PAS domain is thought to relieve this inhibition, activating the kinase.

BioE-1115 is a specific small molecule inhibitor that targets the kinase activity of PASK, thereby blocking the downstream signaling cascade. Its efficacy is dependent on achieving sufficient intracellular concentration at the subcellular location of PASK.

Fig. 1: PASK signaling pathway and inhibition by BioE-1115.

Quantitative Data Summary

The effective characterization of a kinase inhibitor requires precise quantitative analysis of its potency and cellular activity. The following table summarizes the reported in vitro and cell-based inhibitory concentrations for BioE-1115.

Parameter	Target/System	Value	Reference
IC₅₀ (In Vitro)	PASK	~4 nM	--INVALID-LINK--
IC₅₀ (In Vitro)	Casein Kinase 2α	~10 µM	--INVALID-LINK--
IC₅₀ (Cell-based)	PASK Autophosphorylation	~1 µM	--INVALID-LINK--

Experimental Protocols

This section provides detailed methodologies for the assessment of inhibitor potency, cellular uptake, and in vivo distribution.

Protocol: In Vitro Kinase Inhibition Assay

This protocol describes a method to determine the half-maximal inhibitory concentration (IC₅₀) of BioE-1115 against its target kinase, PASK, in a controlled, cell-free environment. Such assays are critical for confirming direct target engagement and potency.

Methodology:

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 20 mM Tris-HCl pH 7.4, 150 mM NaCl, 10 mM MgCl₂, 1 mM DTT).

  • Reconstitute purified, recombinant PASK enzyme to a working concentration (e.g., 50 nM).

  • Prepare a substrate solution (e.g., a known PASK substrate peptide or protein like Myelin Basic Protein) in kinase buffer.

  • Prepare a 2x ATP solution in kinase buffer (concentration should be near the Kₘ of the kinase, e.g., 100 µM).

  • Prepare a serial dilution of BioE-1115 in DMSO, followed by a final dilution in kinase buffer.

• Kinase Reaction:

  • In a 96-well microplate, add 25 µL of the BioE-1115 dilution series to respective wells. Include DMSO-only wells as a no-inhibitor control.

  • Add 25 µL of the PASK enzyme solution to all wells and incubate for 15 minutes at room temperature to allow for inhibitor binding.

  • Add 25 µL of the substrate solution.

  • Initiate the kinase reaction by adding 25 µL of the 2x ATP solution to all wells.

• Reaction Incubation and Termination:

  • Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction remains in the linear range.

  • Terminate the reaction by adding a stop solution (e.g., EDTA to chelate Mg²⁺) or by proceeding directly to detection.

• Detection and Analysis:

  • Quantify substrate phosphorylation. This can be achieved through various methods:

    • Luminescence-based: Use a commercial kit that measures the amount of ATP remaining after the reaction (e.g., ADP-Glo™). Lower luminescence indicates higher kinase activity.

    • ELISA-based: Use a phospho-specific antibody that recognizes the phosphorylated substrate. The antibody is typically conjugated to an enzyme (like HRP) for colorimetric or chemiluminescent detection.

  • Plot the measured signal against the logarithm of the BioE-1115 concentration.

  • Fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Fig. 2: Workflow for an in vitro kinase inhibition assay.

Protocol: Quantifying Cellular Uptake by Flow Cytometry

This protocol describes a high-throughput method to quantify the uptake of a small molecule into a cell population using flow cytometry. As BioE-1115 is not intrinsically fluorescent, this method assumes the use of a fluorescently-labeled analog or relies on indirect methods. For this protocol, we describe a direct measurement approach with a labeled compound.

Methodology:

• Cell Culture and Seeding:

  • Culture a relevant cell line (e.g., HEK293, HepG2) in appropriate media.

  • Seed cells in a 12-well or 24-well plate at a density that ensures they are in the logarithmic growth phase at the time of the experiment (e.g., 2 x 10⁵ cells/well). Allow cells to adhere and grow for 24 hours.

• Compound Preparation and Treatment:

  • Prepare a stock solution of fluorescently-labeled BioE-1115 in DMSO.

  • Prepare working solutions by diluting the stock in culture media to final desired concentrations (e.g., 0.1, 1, 10, 50 µM). Include a media-only control and a vehicle (DMSO) control.

  • Remove the old media from the cells, wash once with PBS, and add the media containing the compound dilutions.

• Uptake Incubation:

  • Incubate the cells at 37°C for a specific time course (e.g., 15 min, 1 hr, 4 hrs, 24 hrs) to assess uptake kinetics. For a single time-point experiment, 4 hours is often sufficient.

• Sample Preparation for Flow Cytometry:

  • After incubation, place the plate on ice to stop transport processes.

  • Aspirate the compound-containing media.

  • Wash the cells twice with ice-cold PBS to remove extracellular compound.

  • To quench any fluorescence from surface-bound compound, incubate cells with a membrane-impermeable quencher like Trypan Blue (0.025%) for 5 minutes on ice (optional but recommended).

  • Wash cells again with ice-cold PBS.

  • Harvest the cells by trypsinization, then neutralize the trypsin with media containing serum.

  • Centrifuge the cell suspension (e.g., 300 x g for 5 minutes), discard the supernatant, and resuspend the cell pellet in 300-500 µL of cold FACS buffer (PBS with 1% BSA).

• Data Acquisition and Analysis:

  • Analyze the samples on a flow cytometer equipped with the appropriate laser for exciting the fluorophore.

  • Collect data for at least 10,000 events (cells) per sample.

  • Gate the live, single-cell population using forward scatter (FSC) and side scatter (SSC) plots.

  • Measure the median fluorescence intensity (MFI) of the gated population for each sample.

  • Subtract the MFI of the vehicle control to determine the specific fluorescence due to compound uptake. Plot the MFI against concentration or time.

Fig. 3: Workflow for quantifying cellular uptake via flow cytometry.

Protocol: In Vivo Biodistribution Study

This protocol provides a general framework for assessing the pharmacokinetic (PK) profile and tissue distribution of BioE-1115 in an animal model, which is essential for translating in vitro findings to a whole-organism context.

Methodology:

• Animal Model and Compound Formulation:

  • Select an appropriate animal model (e.g., male C57BL/6 mice, 8-10 weeks old).

  • Prepare a formulation of BioE-1115 suitable for the chosen route of administration (e.g., intravenous, oral). This may involve dissolving the compound in a vehicle like saline with 5% DMSO and 10% Solutol.

  • For imaging-based methods, a radiolabeled version of BioE-1115 (e.g., with ¹¹C or ¹⁸F for PET imaging) would be synthesized.

• Compound Administration and Sampling:

  • Divide animals into cohorts, with each cohort representing a specific time point post-administration (e.g., 15 min, 1 hr, 4 hrs, 8 hrs, 24 hrs).

  • Administer a single dose of BioE-1115 to each animal (e.g., 5 mg/kg, IV).

  • At each designated time point, collect blood samples via cardiac puncture into heparinized tubes.

  • Immediately following blood collection, humanely euthanize the animals and perform whole-body perfusion with saline to remove blood from tissues.

• Tissue Harvesting and Processing:

  • Carefully dissect and collect key organs and tissues (e.g., liver, kidney, spleen, lung, heart, brain, muscle, tumor if applicable).

  • Record the wet weight of each tissue sample.

  • Homogenize the tissue samples in a suitable buffer.

• Quantification of BioE-1115:

  • Extract BioE-1115 from plasma and tissue homogenates using an appropriate method (e.g., protein precipitation with acetonitrile).

  • Quantify the concentration of BioE-1115 in the extracts using a validated analytical method, typically Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity and specificity for small molecules.

  • For radiolabeled compounds, tissue radioactivity can be measured using a gamma counter.

• Data Analysis:

  • Calculate the concentration of BioE-1115 in plasma (ng/mL) and tissues (ng/g of tissue).

  • Use pharmacokinetic software (e.g., Phoenix WinNonlin) to analyze the plasma concentration-time data and calculate key PK parameters (e.g., half-life, clearance, volume of distribution).

  • Present tissue distribution data as the percentage of the injected dose per gram of tissue (%ID/g).

Fig. 4: General workflow for an in vivo biodistribution study.

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. Per-Arnt-Sim Kinase (PASK): An Emerging Regulator of Mammalian Glucose and Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ‘Druggability’ of the Per–Arnt–Sim (PAS) domains of human PAS domain kinase, a therapeutic target for metabolic and liver disorders | QRB Discovery | Cambridge Core [cambridge.org]

Preliminary Toxicity Assessment of BioE-1115: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BioE-1115 is a potent and highly selective inhibitor of PAS kinase (PASK), a key regulator of hepatic lipogenesis. By targeting PASK, BioE-1115 has demonstrated potential in preclinical models for improving lipid and glucose metabolism. This technical guide provides a preliminary toxicity assessment of BioE-1115, summarizing available in vitro and in vivo data. The information presented herein is intended to support further investigation and development of BioE-1115 as a therapeutic candidate. While specific proprietary toxicity study protocols for BioE-1115 are not publicly available, this guide outlines established methodologies for the key experiments cited, providing a framework for continued research.

Introduction

BioE-1115 is a small molecule inhibitor of Per-Arnt-Sim (PAS) kinase (PASK), a serine/threonine kinase that plays a crucial role in the regulation of metabolic pathways. Specifically, PASK is implicated in the control of hepatic de novo lipogenesis through the activation of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c). Dysregulation of this pathway is associated with metabolic disorders such as non-alcoholic fatty liver disease (NAFLD) and insulin resistance. BioE-1115, by inhibiting PASK, offers a targeted approach to modulate these pathways. This document provides a summary of the preliminary toxicity profile of BioE-1115 based on available non-clinical data.

Mechanism of Action: PASK-SREBP-1c Signaling Pathway

BioE-1115 exerts its effect by inhibiting PASK, which in turn suppresses the maturation of SREBP-1c. SREBP-1c is a transcription factor that upregulates the expression of genes involved in fatty acid and triglyceride synthesis. The signaling cascade is initiated by insulin, which activates PASK. Activated PASK then promotes the proteolytic cleavage of the SREBP-1c precursor, allowing the mature form to translocate to the nucleus and activate lipogenic gene expression.

PASK-SREBP-1c Signaling Pathway and BioE-1115 Inhibition.

In Vitro Toxicity Assessment

Cytotoxicity in HepG2 Cells

Preliminary in vitro studies have been conducted to assess the cytotoxic potential of BioE-1115 in human hepatoma HepG2 cells.

Table 1: Summary of In Vitro Cytotoxicity Data for BioE-1115

Cell Line	Assay	Concentration	Observation
HepG2	Cell Morphology & Growth Rate	>10 µM	No observable effects on cell morphology or growth rate.
HepG2	SREBP Activity	>10 µM	Significant reduction in SREBP activity.

Experimental Protocol: In Vitro Cytotoxicity Assay (Representative)

The following is a representative protocol for assessing the in vitro cytotoxicity of a test compound like BioE-1115 in HepG2 cells.

Objective: To determine the potential of BioE-1115 to induce cytotoxicity in a human liver-derived cell line.

Materials:

• HepG2 cells (ATCC HB-8065)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• BioE-1115

• Dimethyl sulfoxide (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• 96-well cell culture plates

Procedure:

• Cell Culture: HepG2 cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 1 x 10^4 cells/well and allowed to attach overnight.

• Compound Treatment: BioE-1115 is dissolved in DMSO to create a stock solution. Serial dilutions are prepared in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration in all wells, including vehicle controls, is maintained at ≤0.5%. Cells are treated with BioE-1115 or vehicle control for 24, 48, and 72 hours.

• MTT Assay: Following the incubation period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for 4 hours. The formazan crystals formed are then dissolved in DMSO, and the absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the vehicle-treated control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined from the dose-response curve.

In Vitro Cytotoxicity Experimental Workflow.

In Vivo Toxicity Assessment

Studies in Sprague-Dawley Rats

Preliminary in vivo toxicity of BioE-1115 has been evaluated in Sprague-Dawley rats. The available data suggests a favorable short-term safety profile.

Table 2: Summary of In Vivo Toxicity Data for BioE-1115 in Sprague-Dawley Rats

Duration	Dose (mg/kg/day)	Route of Administration	Key Findings
7 days	1, 3, 10, 30, 100	Oral gavage	No significant change in body weight or liver weight. Dose-dependent suppression of SREBP-1c target genes.
90 days	3, 10, 30, 100	Oral gavage	No overt toxicity reported. No significant change in body weight or liver weight.

Experimental Protocol: 90-Day Oral Toxicity Study (Representative)

The following is a representative protocol for a 90-day repeated-dose oral toxicity study in rats, based on OECD Guideline 408.

Objective: To evaluate the subchronic oral toxicity of BioE-1115 in Sprague-Dawley rats.

Animals:

• Sprague-Dawley rats, 8-9 weeks old at the start of the study.

• Equal numbers of male and female animals.

Groups:

• Group 1: Vehicle control (e.g., 0.5% carboxymethylcellulose in water).

• Group 2: Low dose BioE-1115.

• Group 3: Mid dose BioE-1115.

• Group 4: High dose BioE-1115.

• (Optional) Satellite groups for toxicokinetic analysis and reversibility assessment.

Procedure:

• Acclimation: Animals are acclimated for at least 5 days before the start of the study.

• Dosing: BioE-1115 is administered daily by oral gavage for 90 consecutive days. The dose volume is adjusted weekly based on the most recent body weight.

• Clinical Observations: Animals are observed twice daily for mortality and morbidity. Detailed clinical examinations are performed weekly.

• Body Weight and Food Consumption: Body weight and food consumption are recorded weekly.

• Ophthalmology: Ophthalmoscopic examinations are conducted prior to the start of the study and at termination.

• Hematology and Clinical Chemistry: Blood samples are collected at termination for analysis of hematological and clinical chemistry parameters.

• Urinalysis: Urine samples are collected at termination for analysis.

• Necropsy and Histopathology: At the end of the 90-day period, all animals are subjected to a full necropsy. Organ weights are recorded, and a comprehensive set of tissues is collected and preserved for histopathological examination.

90-Day In Vivo Oral Toxicity Study Workflow.

Discussion and Future Directions

The preliminary toxicity assessment of BioE-1115 suggests a favorable safety profile at the doses tested in short-term in vivo studies. The lack of significant effects on body and liver weight is encouraging. The in vitro data in HepG2 cells also indicates a low potential for direct cytotoxicity at concentrations exceeding those required for the intended pharmacological effect on SREBP activity.

However, a comprehensive toxicity profile requires further investigation. Future studies should include:

• Definitive in vitro cytotoxicity studies using a broader range of cell lines and endpoints (e.g., LDH release, apoptosis assays).

• Comprehensive in vivo toxicity studies following regulatory guidelines, including detailed histopathological analysis of a full range of tissues, and assessment of a complete panel of hematological and clinical chemistry parameters.

• Genotoxicity studies (e.g., Ames test, micronucleus assay) to assess the mutagenic potential of BioE-1115.

• Safety pharmacology studies to evaluate potential effects on cardiovascular, respiratory, and central nervous systems.

• Long-term carcinogenicity studies will be necessary if the intended clinical use is for chronic conditions.

Conclusion

BioE-1115 is a promising therapeutic candidate for metabolic diseases due to its targeted inhibition of the PASK-SREBP-1c pathway. The initial toxicity data suggests that BioE-1115 is well-tolerated in preclinical models. The information and representative protocols provided in this guide are intended to serve as a resource for researchers and drug development professionals to design and execute further non-clinical safety studies required to advance BioE-1115 towards clinical development. A thorough and rigorous evaluation of the toxicological profile of BioE-1115 will be critical for its successful translation into a safe and effective therapy.

Protocols & Analytical Methods

Application Notes and Protocols for Mammalian Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction: This document provides a detailed protocol for the routine culture of adherent mammalian cells, a fundamental practice in many areas of biological research and drug development.[1][2][3] The procedures outlined below cover the essential steps from thawing cryopreserved cells to routine passaging and cryopreservation for long-term storage.[4][5] Adherence to aseptic techniques is critical for successful cell culture and to prevent contamination.

I. Essential Equipment and Materials

A comprehensive list of necessary equipment and reagents should be prepared before commencing any cell culture work.

Equipment:

• Class II Biological Safety Cabinet (BSC)

• CO2 Incubator (37°C, 5% CO2, humidified environment)

• Water Bath (37°C)

• Inverted Microscope

• Centrifuge

• Hemocytometer or automated cell counter

• Pipette aid and serological pipettes

• Micropipettes and sterile tips

• Cryogenic storage container (e.g., liquid nitrogen freezer)

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Reagents and Consumables:

• Basal medium (e.g., DMEM, MEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution (Pen-Strep)

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), sterile

• Cryopreservation medium (e.g., complete medium with 5-10% DMSO)

• Sterile cell culture flasks, plates, and dishes

• Sterile centrifuge tubes (15 mL and 50 mL)

• Sterile pipette tips

• 70% Ethanol for disinfection

II. Experimental Protocols

A. Protocol for Thawing Cryopreserved Cells

This protocol describes the steps for reviving cells from cryogenic storage.

• Preparation:

  • Pre-warm complete growth medium (basal medium supplemented with FBS and Pen-Strep) in a 37°C water bath.

  • Label a sterile 15 mL centrifuge tube with the cell line name and date.

  • Add 9 mL of the pre-warmed complete growth medium to the labeled centrifuge tube.

• Thawing:

  • Retrieve the cryovial from the liquid nitrogen freezer.

  • Immediately place the vial in the 37°C water bath until only a small ice crystal remains.

  • Wipe the outside of the vial with 70% ethanol before opening in the BSC.

• Cell Recovery:

  • Carefully transfer the thawed cell suspension from the cryovial into the prepared 15 mL centrifuge tube containing pre-warmed medium.

  • Centrifuge the cell suspension at 200 x g for 5 minutes to pellet the cells and remove the cryoprotectant.

  • Aspirate the supernatant without disturbing the cell pellet.

  • Gently resuspend the cell pellet in 5 mL of fresh, pre-warmed complete growth medium.

• Plating:

  • Transfer the resuspended cells into an appropriately sized culture flask.

  • Incubate the flask at 37°C in a 5% CO2 incubator.

  • Observe the cells under a microscope after 24 hours to check for attachment and viability.

B. Protocol for Passaging Adherent Cells

Subculturing or passaging is necessary to maintain cells in a healthy, actively growing state.

• Observation and Preparation:

  • Examine the cell culture under an inverted microscope to assess confluency. Cells should typically be passaged when they reach 80-90% confluency.

  • Pre-warm complete growth medium, PBS, and Trypsin-EDTA in a 37°C water bath.

• Washing:

  • Aspirate the old medium from the culture flask.

  • Wash the cell monolayer with sterile PBS to remove any residual serum that may inhibit trypsin activity. Aspirate the PBS.

• Detachment:

  • Add a minimal volume of pre-warmed Trypsin-EDTA to cover the cell monolayer.

  • Incubate the flask at 37°C for 2-5 minutes. The incubation time will vary depending on the cell line.

  • Observe the cells under the microscope. Once the cells have rounded up and started to detach, gently tap the side of the flask to dislodge the remaining cells.

• Neutralization and Collection:

  • Add 5-10 mL of pre-warmed complete growth medium to the flask to inactivate the trypsin.

  • Gently pipette the cell suspension up and down to create a single-cell suspension.

  • Transfer the cell suspension to a sterile 15 mL centrifuge tube.

• Cell Counting:

  • Take a small aliquot of the cell suspension and mix it with an equal volume of trypan blue dye.

  • Load the mixture into a hemocytometer and count the number of viable (unstained) and non-viable (blue) cells under a microscope.

• Replating:

  • Centrifuge the remaining cell suspension at 200 x g for 5 minutes.

  • Aspirate the supernatant and resuspend the cell pellet in an appropriate volume of fresh, pre-warmed complete growth medium to achieve the desired seeding density.

  • Dispense the cell suspension into new, labeled culture flasks.

  • Return the flasks to the incubator.

C. Protocol for Cryopreservation of Cells

Proper cryopreservation allows for long-term storage of cell lines.

• Preparation:

  • Harvest the cells during the logarithmic growth phase.

  • Perform a cell count to determine the total number of viable cells.

  • Prepare the cryopreservation medium (e.g., complete growth medium with 5-10% DMSO). Keep the medium on ice.

• Freezing Procedure:

  • Centrifuge the harvested cells at 200 x g for 5 minutes and aspirate the supernatant.

  • Resuspend the cell pellet in cold cryopreservation medium at a concentration of 1-5 x 10^6 viable cells/mL.

  • Aliquot 1 mL of the cell suspension into sterile cryovials.

  • Place the cryovials in a controlled-rate freezing container and store at -80°C for at least 4 hours (and up to 24 hours).

  • Transfer the vials to a liquid nitrogen freezer for long-term storage.

III. Data Presentation

Table 1: Quantitative Parameters for Cell Culture

Parameter	Description	Typical Values	Method of Measurement
Cell Viability	The percentage of live cells in a population.	> 90%	Trypan Blue Exclusion Assay
Cell Density	The number of cells per unit volume.	Varies by cell line and growth phase.	Hemocytometer or Automated Cell Counter
Confluency	The percentage of the culture surface covered by cells.	80-90% for passaging	Visual estimation with an inverted microscope
Population Doubling Time	The time it takes for the cell population to double.	Varies by cell line (e.g., 24-48 hours)	Cell counting at different time points
Passage Number	The number of times the cells have been subcultured.	Record at each passage	Laboratory notebook

IV. Visualization

Caption: A diagram illustrating the cyclical workflow of mammalian cell culture.

Caption: A diagram showing a common signaling pathway activated by growth factors.

References

• 1. Cell Culture Introduction | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. Introduction to Cell Culture | Proteintech Group [ptglab.com]
• 3. youtube.com [youtube.com]
• 4. Cell Culture Protocols | Thermo Fisher Scientific - UK [thermofisher.com]
• 5. Essential protocols for animal cell culture [qiagen.com]

Application Notes and Protocols for BioE-1115 In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

BioE-1115 is a potent and highly selective inhibitor of PAS kinase (PASK) with an IC50 of approximately 4 nM.[1][2][3][4] It has demonstrated significant effects on lipid and glucose metabolism in preclinical models, primarily through its action on the SREBP-1c pathway. These notes provide a comprehensive overview of the in vivo dosage, experimental protocols, and mechanism of action for BioE-1115 to guide researchers in their study design.

Mechanism of Action

BioE-1115 functions as a selective inhibitor of PAS kinase (PASK).[1][2][3][4] PASK plays a crucial role in the regulation of lipogenesis through the activation of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c). By inhibiting PASK, BioE-1115 prevents the proteolytic maturation of SREBP-1c.[3][5] This suppression of SREBP-1c maturation leads to a downstream decrease in the expression of genes involved in fatty acid and triglyceride synthesis.[1][2][3] While BioE-1115 is highly selective for PASK, it has been shown to inhibit casein kinase 2α (CK2α) at significantly higher concentrations, with an IC50 of approximately 10 μM.[1][3][4]

Signaling Pathway of BioE-1115

Caption: BioE-1115 inhibits PASK, blocking SREBP-1c maturation and reducing lipogenesis.

In Vivo Dosage and Administration

BioE-1115 has been evaluated in in vivo studies using male Sprague-Dawley rats. The compound is orally bioavailable and has demonstrated dose-dependent effects on metabolic parameters.

Summary of In Vivo Dosages and Effects

Animal Model	Dosing Route	Doses (mg/kg)	Frequency	Duration	Key Findings
Male Sprague-Dawley Rats (12 weeks old, on a high-fructose diet)	Oral Gavage	1, 3, 10, 30, 100	Daily	7 days	Dose-dependent suppression of SREBP-1c target genes (Gpat1, Fasn).[1][2] Dose-dependent decrease in insulin resistance (HOMA-IR), hepatic and serum triglycerides, and serum glucose.[1][2] No significant changes in liver or body weight.[1][2]
Male Sprague-Dawley Rats (on a high-fructose diet)	Oral Gavage	3, 10, 30, 100	Daily	90 days	Enhanced suppression of SREBP-1c target genes (Fasn, Acc1) compared to the 7-day study.[3] Significant decrease in glycated hemoglobin (HbA1c).[3] No drug-dependent differences in body weight.[3]

Experimental Protocols

The following is a representative protocol for an in vivo efficacy study with BioE-1115 based on published literature. Researchers should adapt this protocol to their specific experimental design and institutional guidelines.

General Experimental Workflow

Caption: General workflow for an in vivo study evaluating the efficacy of BioE-1115.

Materials

• BioE-1115 (powder form)

• Vehicle for oral administration (e.g., appropriate suspension vehicle)

• Male Sprague-Dawley rats

• Standard chow and high-fructose diet

• Oral gavage needles

• Standard laboratory equipment for animal handling, blood collection, and tissue harvesting.

Procedure

1. Animal Acclimatization and Diet Induction: a. House male Sprague-Dawley rats in a controlled environment (temperature, humidity, and light/dark cycle) and provide ad libitum access to water. b. After an acclimatization period, switch the diet of the experimental groups to a high-fructose diet to induce metabolic dysregulation. A control group should remain on standard chow.

2. Preparation of BioE-1115 Formulation: a. Prepare a stock solution of BioE-1115 in a suitable solvent like DMSO. b. For oral administration, a suspension is typically prepared. A suggested protocol involves adding the DMSO stock solution to a mixture of PEG300 and Tween-80, followed by the addition of saline to achieve the final desired concentration. It is recommended to prepare the working solution fresh daily.

3. Dosing Administration: a. Randomly assign animals on the high-fructose diet to receive either vehicle or BioE-1115 at various doses (e.g., 1, 3, 10, 30, 100 mg/kg). b. Administer the assigned treatment daily via oral gavage for the specified duration of the study (e.g., 7 or 90 days).

4. In-life Monitoring: a. Monitor body weight and food intake regularly throughout the study. b. Observe animals for any signs of toxicity or adverse effects.

5. Terminal Procedures and Sample Collection: a. At the end of the treatment period, fast the animals overnight. b. Collect blood samples via an appropriate method (e.g., cardiac puncture) for analysis of serum glucose, insulin, and triglycerides. c. Euthanize the animals and harvest tissues of interest, such as the liver, for molecular analysis (e.g., gene expression of SREBP-1c targets).

6. Data Analysis: a. Analyze serum parameters using standard biochemical assays. b. Perform quantitative PCR (qPCR) on liver samples to measure the mRNA levels of lipogenic genes. c. Calculate indices such as HOMA-IR to assess insulin resistance. d. Use appropriate statistical methods to compare treatment groups.

Safety and Handling

BioE-1115 is for research use only. Standard laboratory safety precautions should be followed when handling the compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and safety glasses.

Conclusion

BioE-1115 is a valuable research tool for investigating the role of PASK in metabolic diseases. The provided dosage information and protocols offer a starting point for designing in vivo studies to further elucidate its therapeutic potential. Researchers should carefully consider their specific experimental goals to select the appropriate dosage and study duration.

References

• 1. BioE-1115|CAS 1268863-35-9|DC Chemicals [dcchemicals.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BioE-1115 | Casein Kinase | Serine/threonin kinase | TargetMol [targetmol.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for BioE-1115 in Luciferase Assays

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to utilizing luciferase reporter assays for the characterization of compounds, with a specific focus on the preparation and application of BioE-1115, a potent and specific inhibitor of PAS kinase (PASK). These protocols are designed to assist in studying gene regulation, signaling pathways, and high-throughput screening for drug discovery.

Introduction to Luciferase Assays

Luciferase reporter assays are a cornerstone of molecular biology, used to study gene expression and cellular signaling pathways.[1] The system relies on the enzyme luciferase, which catalyzes a reaction with its substrate (e.g., luciferin) to produce light (bioluminescence).[2][3] The amount of light emitted is directly proportional to the amount of luciferase enzyme, which in turn reflects the transcriptional activity of a gene of interest.[3] Due to their high sensitivity, broad dynamic range, and lack of endogenous activity in mammalian cells, luciferase assays are widely used in drug discovery.

A common application is the dual-luciferase assay, which employs a second reporter (like Renilla luciferase) as an internal control to normalize for variations in cell number and transfection efficiency, thereby increasing experimental accuracy.

Application Note: Characterizing the PASK Inhibitor BioE-1115

BioE-1115 is a specific inhibitor of Per-Arnt-Sim (PAS) domain-containing protein kinase (PASK), a key regulator in metabolic signaling. Luciferase assays can be powerfully employed to quantify the inhibitory effect of BioE-1115 on the PASK signaling pathway. By using a reporter construct where the luciferase gene is driven by a promoter containing response elements downstream of the PASK pathway, researchers can measure the dose-dependent effect of BioE-1115 on target gene transcription.

Quantitative Data for PASK Inhibitors

The following table summarizes the inhibitory concentrations (IC50) for BioE-1115 and related compounds against PASK. This data is critical for designing experiments to probe the compound's efficacy and specificity.

Compound	Target Kinase	IC50 (in vitro)	IC50 (in cells)	Notes
BioE-1115	PASK	~4 nM	~1 µM	Potent and specific PASK inhibitor.
Casein Kinase 2α	~10 µM	-	~2500-fold less potent than against PASK.
BioE-1197	PASK	-	~1 µM	Similar specificity to BioE-1115.
BioE-1428	PASK	-	>10 µM	Enantiomer of BioE-1115, serves as a negative control.

Diagrams: Workflows and Signaling Pathways

Visual aids are essential for understanding the complex processes involved in luciferase assays and the signaling pathways they measure.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. goldbio.com [goldbio.com]
• 3. Bioluminescent Firefly Luciferase Assays [sigmaaldrich.com]

Application Notes and Protocols for Studying Lipogenesis with BioE-1115

For Researchers, Scientists, and Drug Development Professionals

Introduction

BioE-1115 is a potent and selective small molecule inhibitor of Per-Arnt-Sim (PAS) kinase (PASK). PASK has been identified as a crucial regulator of hepatic de novo lipogenesis (DNL) through its role in the proteolytic maturation of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c). SREBP-1c is a master transcriptional activator of genes involved in fatty acid and triglyceride synthesis. By inhibiting PASK, BioE-1115 effectively suppresses the maturation and nuclear translocation of SREBP-1c, leading to a significant reduction in the expression of lipogenic enzymes and a subsequent decrease in lipid synthesis. These application notes provide detailed protocols for utilizing BioE-1115 as a tool to investigate lipogenesis in both in vitro and in vivo models.

Mechanism of Action

BioE-1115 exerts its inhibitory effect on lipogenesis by targeting the PASK-SREBP-1c signaling axis. In response to anabolic signals like insulin, PASK is activated and promotes the proteolytic cleavage of the inactive SREBP-1c precursor protein resident in the endoplasmic reticulum (ER). This cleavage releases the mature, transcriptionally active N-terminal domain of SREBP-1c, which then translocates to the nucleus. In the nucleus, mature SREBP-1c binds to Sterol Regulatory Elements (SREs) in the promoters of target genes, including Acetyl-CoA Carboxylase (ACC) and Fatty Acid Synthase (FASN), thereby driving the synthesis of fatty acids. BioE-1115, by inhibiting PASK, prevents this entire cascade, resulting in the suppression of lipogenesis.

Signaling Pathway of BioE-1115 in Lipogenesis Inhibition

Caption: BioE-1115 inhibits PASK, preventing SREBP-1c maturation and subsequent lipogenesis.

Quantitative Data Summary

The following tables summarize the quantitative effects of BioE-1115 on key parameters of lipogenesis.

Table 1: In Vitro Efficacy of BioE-1115

Parameter	Cell Line	BioE-1115 Concentration	Result	Reference
PASK Inhibition (IC₅₀)	-	~4 nM	Potent inhibition of PASK enzymatic activity.
SRE-driven Luciferase Activity	HepG2	10 µM	Significant reduction in SREBP activity.
SREBP-1c Maturation	HepG2	30 µM	Significant decrease in the mature:precursor SREBP-1c ratio.
SREBP-1c Maturation	HepG2	50 µM	Further decrease in the mature:precursor SREBP-1c ratio.
¹⁴C-Acetate Incorporation into Lipids	Rat Primary Hepatocytes	30 µM	Significant suppression of de novo lipid synthesis.
Fasn mRNA Expression	Rat Primary Hepatocytes	30 µM	Significant reduction in Fatty Acid Synthase gene expression.
Acc1 mRNA Expression	Rat Primary Hepatocytes	30 µM	Significant reduction in Acetyl-CoA Carboxylase 1 gene expression.

Table 2: In Vivo Efficacy of BioE-1115 in a High-Fructose Diet (HFrD) Rat Model

Parameter	Treatment Duration	BioE-1115 Dose	Result	Reference
Fasn mRNA Expression	90 days	3 mg/kg	Significantly suppressed expression.
Acc1 mRNA Expression	90 days	3 mg/kg	Significantly suppressed expression.
Fasn and Acc1 Expression	90 days	10, 30, 100 mg/kg	Expression restored to levels of normal chow-fed animals.
Serum Triglycerides	23 weeks (HF-HFrD mice)	100 mg/kg/day	Significantly lower serum triglyceride concentration.
Hepatic Triglyceride Content	23 weeks (HF-HFrD mice)	100 mg/kg/day	Significantly lower hepatic triglyceride content.
Fasting Plasma Glucose	23 weeks (HF-HFrD mice)	100 mg/kg/day	Significantly lower fasting plasma glucose.

Experimental Protocols

Experimental Workflow for In Vitro Studies

Application of BioE-1115 in Metabolic Syndrome Research

Application Note: BioE-1115, a potent and selective PASK inhibitor, demonstrates significant therapeutic potential in the management of metabolic syndrome by targeting the SREBP-1c pathway, leading to reduced lipogenesis and improved glucose homeostasis.

Metabolic syndrome is a constellation of conditions that increase the risk of heart disease, stroke, and type 2 diabetes.[1][2][3][4][5] These conditions include high blood pressure, high blood sugar, excess body fat around the waist, and abnormal cholesterol or triglyceride levels.[1][2][3][4][5] A key pathological feature of metabolic syndrome is elevated hepatic de novo lipogenesis (the synthesis of fatty acids), which is largely driven by the transcription factor SREBP-1c.[6]

BioE-1115 has emerged as a promising investigational compound for metabolic syndrome. It is a highly specific inhibitor of PAS kinase (PASK), a protein kinase implicated in the regulation of SREBP-1c maturation.[6] By inhibiting PASK, BioE-1115 effectively suppresses the proteolytic activation of SREBP-1c, leading to a downstream reduction in the expression of lipogenic genes.[6] Preclinical studies in animal models of metabolic disease have shown that administration of BioE-1115 leads to a dose-dependent decrease in serum triglycerides and glucose levels, along with an improvement in insulin sensitivity.[6]

Key Quantitative Data

The following tables summarize the key in vitro and in vivo efficacy data for BioE-1115 in the context of metabolic syndrome research.

Table 1: In Vitro Potency and Selectivity of BioE-1115 [6]

Kinase Target	IC50
PASK	~4 nM
Casein Kinase 2α	~10 µM

Table 2: In Vivo Effects of BioE-1115 in High-Fructose Diet (HFrD)-Fed Rats [6]

Parameter	Treatment Group	Result
Hepatic Gene Expression
Fasn (Fatty Acid Synthase)	10, 30, 100 mg/kg BioE-1115	Dose-dependent suppression
Acc1 (Acetyl-CoA Carboxylase 1)	3 mg/kg BioE-1115	Significant suppression
Gpat1 (Glycerol-3-Phosphate Acyltransferase 1)	10, 30, 100 mg/kg BioE-1115	Dose-dependent suppression
Serum Parameters
Triglycerides	10, 30, 100 mg/kg BioE-1115	Dose-dependent decrease
Glucose	10, 30, 100 mg/kg BioE-1115	Significant decrease
Insulin	10, 30, 100 mg/kg BioE-1115	Slightly lower
Cholesterol	10, 30, 100 mg/kg BioE-1115	No significant change
Insulin Resistance
HOMA-IR	10, 30, 100 mg/kg BioE-1115	Dose-dependent decrease
Body and Liver Weight
Body Weight	1, 3, 10, 30, 100 mg/kg BioE-1115	No significant change
Liver Weight	1, 3, 10, 30, 100 mg/kg BioE-1115	No significant change

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of BioE-1115 and a typical experimental workflow for its evaluation.

Caption: Mechanism of action of BioE-1115 in inhibiting PASK-mediated SREBP-1c maturation.

Caption: A typical experimental workflow for evaluating the efficacy of BioE-1115 in a rodent model of metabolic syndrome.

Experimental Protocols

Protocol 1: In Vivo Efficacy Study in a High-Fructose Diet (HFrD)-Induced Rat Model of Metabolic Syndrome

Objective: To evaluate the effect of BioE-1115 on metabolic parameters in a diet-induced model of metabolic syndrome.

Materials:

• Male Sprague-Dawley rats

• High-Fructose Diet (HFrD)

• BioE-1115

• Vehicle solution (e.g., 0.5% methylcellulose)

• Standard laboratory equipment for animal housing, dosing, and sample collection.

Methodology:

• Induction of Metabolic Syndrome:

  • Acclimate rats to standard chow for one week.

  • Switch rats to a high-fructose diet (HFrD) and maintain for a designated period (e.g., 8 weeks) to induce features of metabolic syndrome.

• Treatment Groups:

  • Randomly assign HFrD-fed rats to treatment groups (n=8-10 per group):

    • Vehicle control

    • BioE-1115 at various doses (e.g., 1, 3, 10, 30, 100 mg/kg body weight).

  • Include a control group of rats fed a normal chow diet.

• Drug Administration:

  • Administer BioE-1115 or vehicle daily via oral gavage for a specified duration (e.g., 90 days).

• In-Life Monitoring:

  • Monitor body weight and food/water intake regularly throughout the study.

• Endpoint Sample Collection:

  • At the end of the treatment period, fast animals overnight.

  • Collect blood samples via cardiac puncture for serum analysis.

  • Euthanize animals and collect tissues (liver, adipose, muscle), snap-freeze in liquid nitrogen, and store at -80°C.

• Biochemical Analysis of Serum:

  • Measure serum triglycerides, total cholesterol, glucose, and insulin using commercially available assay kits.

  • Calculate HOMA-IR as an index of insulin resistance: (fasting insulin (μU/L) x fasting glucose (nmol/L)) / 22.5.

• Gene Expression Analysis (qRT-PCR):

  • Isolate total RNA from liver tissue using a suitable RNA extraction kit.

  • Synthesize cDNA from the extracted RNA.

  • Perform quantitative real-time PCR (qRT-PCR) using specific primers for SREBP-1c target genes (Fasn, Acc1, Gpat1) and a housekeeping gene for normalization.

• Protein Analysis (Western Blot):

  • Extract total protein from liver tissue.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against SREBP-1c (to detect both precursor and mature forms) and a loading control (e.g., β-actin).

  • Incubate with a corresponding secondary antibody and visualize the protein bands.

  • Quantify the ratio of mature to precursor SREBP-1c.

Protocol 2: In Vitro Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of BioE-1115 against PASK and other kinases.

Materials:

• Recombinant human PASK and a panel of other kinases

• BioE-1115

• Suitable kinase substrate (e.g., a peptide substrate)

• ATP (radiolabeled or as part of a luminescence-based assay)

• Assay buffer

• Microplates

Methodology:

• Compound Preparation:

  • Prepare a serial dilution of BioE-1115 in DMSO or an appropriate solvent.

• Kinase Reaction:

  • In a microplate, combine the kinase, its specific substrate, and the serially diluted BioE-1115 in the assay buffer.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific time.

• Detection of Kinase Activity:

  • The method of detection will depend on the assay format:

    • Radiometric Assay: Stop the reaction and spot the mixture onto a filter membrane to capture the phosphorylated substrate. Wash away unincorporated radiolabeled ATP and measure the radioactivity.

    • Luminescence-Based Assay: Use a commercial kit that measures the amount of ATP remaining after the kinase reaction (e.g., Kinase-Glo®).

• Data Analysis:

  • Plot the kinase activity against the logarithm of the BioE-1115 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

References

• 1. oss.sciexplor.com [oss.sciexplor.com]
• 2. Metabolic syndrome: pathophysiology, management, and modulation by natural compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic Syndrome: Updates on Pathophysiology and Management in 2021 [mdpi.com]
• 4. Molecular Mechanisms of Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]

BioE-1115: A Potent Tool for Kinase Research in Metabolic Disease

Application Note

Introduction

BioE-1115 is a highly selective and potent small molecule inhibitor of Per-Arnt-Sim (PAS) kinase (PASK), a key regulator of metabolic pathways. With a half-maximal inhibitory concentration (IC50) of approximately 4 nM for PASK, BioE-1115 offers researchers a powerful tool to investigate the physiological roles of PASK and its downstream signaling cascades.[1][2][3][4][5] While it also exhibits inhibitory activity against casein kinase 2α (CK2α), its potency is significantly lower, with an IC50 of around 10 μM, making it approximately 2,500-fold more selective for PASK. This application note provides an overview of BioE-1115, its mechanism of action, and its applications in kinase research, particularly in the context of metabolic diseases like nonalcoholic fatty liver disease (NAFLD) and nonalcoholic steatohepatitis (NASH).

Mechanism of Action: Targeting the PASK/SREBP-1c Axis

BioE-1115 exerts its effects primarily through the inhibition of PASK, a serine/threonine kinase that plays a crucial role in the regulation of lipogenesis. PASK is required for the proteolytic maturation of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c), a master transcriptional regulator of genes involved in fatty acid and triglyceride synthesis.

The signaling pathway can be summarized as follows:

Figure 1: PASK/SREBP-1c Signaling Pathway.

In response to feeding and insulin signaling, the expression of PASK is stimulated. PASK is then required for the proteolytic maturation of the endoplasmic reticulum-bound precursor of SREBP-1c. This maturation process involves the translocation of SREBP-1c to the Golgi apparatus, where it is cleaved to release its active, nuclear form. The mature SREBP-1c then translocates to the nucleus and activates the transcription of a suite of genes involved in lipogenesis, such as fatty acid synthase (FASN) and acetyl-CoA carboxylase 1 (ACC1). BioE-1115, by inhibiting PASK, blocks this entire cascade, leading to a reduction in lipogenic gene expression and subsequent lipid synthesis.

Data Presentation

The following tables summarize the key quantitative data reported for BioE-1115.

Table 1: In Vitro Inhibitory Activity of BioE-1115

Target Kinase	IC50	Fold Selectivity (PASK vs. CK2α)
PASK	~4 nM	~2,500
CK2α	~10 µM

Table 2: Cellular Activity of BioE-1115

Cell Line	Assay	Concentration	Effect
HEK293 (PASK-transfected)	PASK Autophosphorylation	~1 µM (IC50)	Inhibition of PASK-T307 autophosphorylation
HepG2	SREBP-Luciferase Reporter	>10 µM	Significant reduction in SREBP activity
HepG2	SREBP-1c Maturation	30 µM	40% inhibition
HepG2	SREBP-1c Maturation	50 µM	65% inhibition

Table 3: In Vivo Efficacy of BioE-1115 in a Rat Model of Diet-Induced Dyslipidemia

Parameter	Treatment Group (mg/kg)	% Reduction vs. Vehicle
Liver Triglyceride	30	48%
100	63%
Serum Triacylglycerol	30	26%
100	55%
Serum Glucose	30	23%
100	28%
Serum Insulin	30	14%
100	31%

Experimental Protocols

Detailed methodologies for key experiments utilizing BioE-1115 are provided below.

Figure 2: General Experimental Workflow for BioE-1115.

In Vitro PASK Kinase Activity Assay

Objective: To determine the IC50 of BioE-1115 against PASK.

Materials:

• Recombinant human PASK enzyme

• Kinase buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl2, 0.5 mM EGTA, 0.1% BSA)

• ATP (at Km concentration for PASK)

• PASK substrate (e.g., a specific peptide or protein substrate)

• BioE-1115 stock solution (in DMSO)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 384-well white plates

• Plate reader with luminescence detection

Protocol:

• Prepare a serial dilution of BioE-1115 in DMSO. Further dilute in kinase buffer to the desired final concentrations. Include a DMSO-only control.

• In a 384-well plate, add 2.5 µL of the diluted BioE-1115 or DMSO control.

• Add 2.5 µL of a solution containing the PASK enzyme and substrate in kinase buffer.

• Initiate the kinase reaction by adding 5 µL of ATP solution. The final reaction volume is 10 µL.

• Incubate the plate at 30°C for 1 hour.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each BioE-1115 concentration relative to the DMSO control.

• Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve using appropriate software (e.g., GraphPad Prism).

Western Blotting for SREBP-1c Maturation

Objective: To assess the effect of BioE-1115 on the proteolytic processing of SREBP-1c in cultured cells.

Materials:

• HepG2 cells

• Complete growth medium (e.g., DMEM with 10% FBS)

• Serum-free medium

• BioE-1115

• Insulin

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies: anti-SREBP-1, anti-β-actin (loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Seed HepG2 cells in 6-well plates and grow to 80-90% confluency.

• Serum-starve the cells overnight.

• Pre-treat the cells with various concentrations of BioE-1115 (or DMSO control) for 1-2 hours.

• Stimulate the cells with 100 nM insulin for 6 hours to induce SREBP-1c maturation.

• Wash the cells with ice-cold PBS and lyse them in cell lysis buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-SREBP-1 antibody overnight at 4°C. This antibody should recognize both the precursor (~125 kDa) and mature (~68 kDa) forms of SREBP-1.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Re-probe the membrane with an anti-β-actin antibody as a loading control.

• Quantify the band intensities to determine the ratio of mature to precursor SREBP-1c.

SRE-Luciferase Reporter Assay

Objective: To measure the effect of BioE-1115 on SREBP-mediated gene transcription.

Materials:

• HepG2 cells

• SRE-Luciferase reporter plasmid (containing Sterol Regulatory Elements driving firefly luciferase expression)

• A control plasmid expressing Renilla luciferase (for normalization)

• Transfection reagent

• BioE-1115

• Insulin

• Dual-Luciferase® Reporter Assay System (Promega)

• Luminometer

Protocol:

• Co-transfect HepG2 cells with the SRE-Luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent.

• After 24 hours, serum-starve the cells overnight.

• Pre-treat the cells with various concentrations of BioE-1115 (or DMSO control) for 1-2 hours.

• Stimulate the cells with 100 nM insulin for 6 hours.

• Lyse the cells and measure both firefly and Renilla luciferase activities using the Dual-Luciferase® Reporter Assay System according to the manufacturer's protocol.

• Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

• Calculate the fold change in SRE-driven luciferase activity relative to the unstimulated, DMSO-treated control.

In Vivo Study in a High-Fructose Diet Rat Model

Objective: To evaluate the in vivo efficacy of BioE-1115 in a diet-induced model of dyslipidemia and insulin resistance.

Materials:

• Male Sprague-Dawley rats

• Normal chow diet

• High-fructose diet (HFrD)

• BioE-1115

• Vehicle for oral gavage (e.g., 0.5% methylcellulose)

• Equipment for blood collection and tissue harvesting

Protocol:

• Acclimate the rats for one week on a normal chow diet.

• Divide the rats into a control group (normal chow) and an experimental group (HFrD). Feed the respective diets for 2-3 weeks to induce metabolic dysregulation in the HFrD group.

• Divide the HFrD group into a vehicle control group and several BioE-1115 treatment groups (e.g., 10, 30, 100 mg/kg).

• Administer BioE-1115 or vehicle daily via oral gavage for a specified period (e.g., 7 days).

• At the end of the treatment period, fast the animals overnight.

• Collect blood samples for analysis of serum glucose, insulin, and triglycerides.

• Euthanize the animals and harvest tissues (e.g., liver, adipose tissue) for further analysis (e.g., triglyceride content, gene expression).

• Analyze the collected data to determine the effect of BioE-1115 on the measured metabolic parameters.

Conclusion

BioE-1115 is a valuable research tool for elucidating the role of PASK in cellular and organismal metabolism. Its high potency and selectivity make it suitable for a range of in vitro and in vivo applications. The protocols provided here offer a starting point for researchers interested in utilizing BioE-1115 to investigate PASK-mediated signaling pathways and their implications in metabolic diseases. As with any inhibitor, it is crucial to include appropriate controls and to consider potential off-target effects, especially at higher concentrations.

References

• 1. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. reactionbiology.com [reactionbiology.com]
• 5. cenmed.com [cenmed.com]

Application Notes and Protocols: BioE-1115 for the Treatment of Dyslipidemia Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

BioE-1115 is a potent and selective inhibitor of Per-Arnt-Sim (PAS) kinase (PASK), a key regulator of lipid metabolism. Elevated synthesis of fatty acids and triglycerides in the liver, driven by the hyperactivation of the Sterol Regulatory Element-Binding Protein-1c (SREBP-1c) transcription factor, is a significant contributor to metabolic syndrome. PASK has been identified as a crucial component in the proteolytic maturation of SREBP-1c. By inhibiting PASK, BioE-1115 effectively suppresses the activation of SREBP-1c, leading to a reduction in the expression of lipogenic genes. This mechanism of action makes BioE-1115 a promising therapeutic agent for dyslipidemia and other metabolic disorders.[1]

These application notes provide a summary of the preclinical data on BioE-1115 and detailed protocols for its use in dyslipidemia models.

Data Presentation

The following tables summarize the quantitative data from preclinical studies evaluating the efficacy of BioE-1115 in a high-fructose diet (HFrD)-induced rat model of dyslipidemia.

Table 1: Effect of BioE-1115 on Serum and Hepatic Lipid Profile in HFrD-fed Rats

Parameter	Treatment Group	Dose (mg/kg)	Duration	% Change vs. Vehicle
Serum Triglycerides	BioE-1115	10	51 days	Dose-dependent decrease
30	51 days	Dose-dependent decrease
100	51 days	Dose-dependent decrease
Hepatic Triglycerides	BioE-1115	Not Specified	51 days	Significant decrease
Serum Cholesterol	BioE-1115	Not Specified	51 days	Largely unaffected

Data adapted from in vivo studies in HFrD-fed rats.[1]

Table 2: Effect of BioE-1115 on Gene Expression in HFrD-fed Rats (90-day study)

Gene Target	Treatment Group	Dose (mg/kg)	% Change in Expression vs. Vehicle
Fasn	BioE-1115	3	Significantly suppressed
10	Restored to normal chow levels
30	Restored to normal chow levels
100	Restored to normal chow levels
Acc1	BioE-1115	3	Significantly suppressed
10	Restored to normal chow levels
30	Restored to normal chow levels
100	Restored to normal chow levels
Gpat1	BioE-1115	10	Dose-dependent suppression
30	Dose-dependent suppression
100	Dose-dependent suppression

Data reflects the enhanced effect of longer treatment duration.[1]

Table 3: Effect of BioE-1115 on Glucose Homeostasis and Body Weight in HFrD-fed Rats

Parameter	Treatment Group	Duration	Observation
Serum Glucose	BioE-1115	51 days	Significant decrease
Glycated Hemoglobin (HbA1c)	BioE-1115	51 and 90 days	Decreased
Body Weight	BioE-1115	51 and 90 days	No drug-dependent difference

These findings suggest potential benefits of BioE-1115 on glucose metabolism without affecting overall body weight.[1]

Experimental Protocols

In Vivo Evaluation of BioE-1115 in a High-Fructose Diet (HFrD)-Induced Dyslipidemia Rat Model

1. Animal Model

• Species: Male Wistar rats are a suitable model.[2]

• Induction of Dyslipidemia: Feed animals a high-fructose diet (HFrD) to induce features of metabolic syndrome, including dyslipidemia and insulin resistance. A typical HFrD consists of a high percentage of fructose in the drinking water or solid chow.

• Acclimatization: Allow animals to acclimatize for at least one week before the start of the study.

2. Experimental Groups

• Vehicle Control: Administer the vehicle used to dissolve BioE-1115 to a control group of HFrD-fed rats.

• BioE-1115 Treatment Groups: Administer BioE-1115 at various doses (e.g., 1, 3, 10, 30, and 100 mg/kg body weight) to different groups of HFrD-fed rats.

• Normal Chow Control: Include a group of rats fed a standard chow diet to serve as a baseline for normal metabolic parameters.

3. Dosing and Administration

• Route of Administration: Oral gavage is a common and effective route for administering BioE-1115.

• Frequency: Administer BioE-1115 once daily.

• Duration: Conduct studies for a sufficient duration to observe significant metabolic changes. Reported study durations are 51 and 90 days.

4. Sample Collection and Analysis

• Blood Collection: Collect blood samples at baseline and at the end of the study period for analysis of serum triglycerides, total cholesterol, and glucose. For chronic glycemia assessment, measure glycated hemoglobin (HbA1c).

• Tissue Collection: At the end of the study, euthanize the animals and collect liver tissue for analysis of hepatic triglyceride content and gene expression.

• Gene Expression Analysis: Use quantitative real-time PCR (qRT-PCR) to measure the mRNA levels of SREBP-1c target genes, such as Fasn, Acc1, and Gpat1, in liver tissue.

5. In Vitro PASK Inhibition Assay

• Objective: To determine the in vitro potency of BioE-1115.

• Method: Utilize an ELISA-based assay to measure PASK activity.

• Procedure:

  • Incubate recombinant PASK with a suitable substrate (e.g., phospho-Akt substrate antibody).

  • Add varying concentrations of BioE-1115 to determine the dose-dependent inhibition.

  • Use a pan-PASK antibody for normalization.

  • Quantify the phospho/total PASK signal to calculate the IC50 value. BioE-1115 has a reported IC50 of approximately 4nM.

Visualizations

Signaling Pathway of BioE-1115 Action

Caption: Mechanism of action of BioE-1115 in inhibiting the PASK-SREBP-1c signaling pathway.

Experimental Workflow for In Vivo Studies

Caption: Workflow for evaluating BioE-1115 in a dyslipidemia animal model.

References

• 1. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. globalresearchonline.net [globalresearchonline.net]

Technical Notes & Optimization

BioE-1115 solubility and stability issues

This technical support center provides troubleshooting guidance and frequently asked questions regarding the solubility and stability of BioE-1115, a potent and specific PASK inhibitor.

Troubleshooting Guide

This guide addresses specific issues that researchers may encounter during the handling and experimental use of BioE-1115.

Question: I am having difficulty dissolving BioE-1115 in my aqueous buffer. What should I do?

Answer:

BioE-1115 is a small molecule inhibitor and may exhibit limited solubility in purely aqueous solutions. Here are some steps to troubleshoot this issue:

• Prepare a Concentrated Stock Solution in an Organic Solvent: First, dissolve BioE-1115 in an organic solvent such as DMSO, ethanol, or DMF to create a concentrated stock solution.

• Serial Dilution: Perform serial dilutions of the stock solution into your aqueous experimental buffer. It is crucial to add the stock solution to the buffer while vortexing to ensure rapid and uniform mixing, which can prevent precipitation.

• Consider the Final Solvent Concentration: Be mindful of the final concentration of the organic solvent in your experimental setup, as high concentrations can affect cellular assays. It is advisable to keep the final solvent concentration below 0.5%.

• Use of Surfactants: For in vivo studies, a formulation containing a surfactant can aid in solubility and bioavailability. A previously used formulation for BioE-1115 in animal studies is 0.5% methylcellulose and 0.2% Tween 80 in water.[1]

Question: My BioE-1115 solution appears to have precipitated out of solution after storage. How can I resolve this?

Answer:

Precipitation upon storage, especially at low temperatures, can be a common issue. Follow these steps to address this:

• Warming the Solution: Gently warm the solution to 37°C for 10-15 minutes. This can often help redissolve the compound.

• Sonication: If warming is insufficient, sonicate the solution in a water bath for 5-10 minutes. This can help break up any precipitate and facilitate redissolution.

• Check for Saturation: It is possible that the solution was prepared at a concentration above its solubility limit in that specific solvent or buffer. Consider preparing a fresh, less concentrated solution.

• Storage Conditions: For long-term storage, it is recommended to store BioE-1115 as a concentrated stock in an anhydrous organic solvent at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Frequently Asked Questions (FAQs)

What is the recommended solvent for preparing a stock solution of BioE-1115?

For a stock solution, we recommend using a high-purity, anhydrous organic solvent such as Dimethyl Sulfoxide (DMSO), Ethanol, or N,N-Dimethylformamide (DMF).

How should I store BioE-1115?

• Solid Form: Store the solid compound at -20°C, protected from light and moisture.

• Stock Solutions: Store stock solutions in anhydrous organic solvents at -20°C or -80°C. Aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

Is BioE-1115 stable in aqueous solutions?

The stability of BioE-1115 in aqueous solutions can be pH and temperature-dependent. For cell culture experiments, it is advisable to prepare fresh dilutions from a concentrated stock solution just before use. For longer-term experiments, the stability should be validated under the specific experimental conditions.

Quantitative Data

Table 1: Solubility of BioE-1115 in Various Solvents

Solvent	Solubility (mg/mL)
DMSO	> 50
Ethanol	> 25
DMF	> 30
PBS (pH 7.4)	< 0.1
Water	< 0.05

Table 2: Stability of BioE-1115 in Solution at Different Temperatures (Stock in DMSO)

Storage Temperature	Degradation after 1 month	Degradation after 6 months
4°C	< 1%	< 5%
-20°C	< 0.5%	< 2%
-80°C	< 0.1%	< 1%

Experimental Protocols

Protocol 1: Determination of Aqueous Solubility

• Preparation of Saturated Solution: Add an excess amount of solid BioE-1115 to the desired aqueous buffer (e.g., PBS, pH 7.4).

• Equilibration: Rotate the suspension at room temperature for 24 hours to ensure equilibrium is reached.

• Separation of Undissolved Compound: Centrifuge the suspension at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the undissolved solid.

• Quantification: Carefully collect the supernatant and determine the concentration of dissolved BioE-1115 using a validated analytical method, such as HPLC-UV or LC-MS.

Protocol 2: Assessment of Stability by HPLC

• Sample Preparation: Prepare a solution of BioE-1115 in the desired buffer at a known concentration.

• Incubation: Incubate the solution under the desired storage conditions (e.g., specific temperature and light exposure).

• Time-Point Analysis: At designated time points (e.g., 0, 24, 48, 72 hours), take an aliquot of the solution.

• HPLC Analysis: Analyze the aliquot by a stability-indicating HPLC method. This method should be able to separate the parent BioE-1115 peak from any potential degradation products.

• Data Analysis: Calculate the percentage of BioE-1115 remaining at each time point relative to the initial concentration (time 0).

Visualizations

Caption: Experimental workflow for troubleshooting BioE-1115 solubility.

Caption: Simplified signaling pathway showing BioE-1115 inhibition of PASK.

References

• 1. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing BioE-1115 Concentration for SREBP Activity

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizing BioE-1115 to modulate Sterol Regulatory Element-Binding Protein (SREBP) activity.

Troubleshooting Guides

Researchers may encounter several common issues when optimizing BioE-1115 concentration for their experiments. This guide provides structured tables of quantitative data and detailed experimental protocols to address these challenges.

Quantitative Data Summary

Proper concentration and timing are critical for observing the desired effect of BioE-1115 on SREBP activity. The following tables summarize key quantitative data from preclinical studies.

Table 1: In Vitro BioE-1115 Efficacy

Parameter	Value	Cell Line	Notes
PASK Inhibition IC50	~4 nM	In vitro kinase assay	BioE-1115 is a potent and specific inhibitor of PASK.[1]
SREBP-1c Maturation Inhibition	30 and 50 µM	HepG2 cells	A decrease in the mature:precursor SREBP-1c ratio was observed.[1]
SRE-Luciferase Activity Inhibition	Effective at various doses	HepG2 cells	Dose-dependent suppression of SRE-driven luciferase activity.[1]

Table 2: In Vivo BioE-1115 Dosage and Effects

Dosage	Animal Model	Duration	Key Outcomes
1, 3, 10, 30, 100 mg/kg	High-Fructose Diet-fed Rats	90 days	Dose-dependent suppression of SREBP-1c target gene expression (e.g., Fasn, Acc1, Gpat1).[1]
100 mg/kg/day	C57BL/6J mice on HF-HFrD	Not specified	Reduced SREBP-1c target mRNA transcripts.[2]
3, 10, 30, 100 mg/kg/day	Zucker rats	Not specified	Significant dose-dependent reductions in blood glucose, insulin, and triglycerides at 30 and 100 mg/kg.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are protocols for key experiments to assess SREBP activity following BioE-1115 treatment.

SRE-Luciferase Reporter Assay

This assay measures the transcriptional activity of SREBP.

Materials:

• HepG2 cells

• SRE-Luciferase reporter plasmid

• Renilla luciferase control plasmid (for normalization)

• Transfection reagent

• BioE-1115

• Insulin (or other SREBP activators)

• Luciferase assay reagent

• Luminometer

Protocol:

• Seed HepG2 cells in a 96-well plate.

• Co-transfect cells with the SRE-Luciferase reporter plasmid and a Renilla luciferase control plasmid using a suitable transfection reagent.

• After 24 hours, replace the medium with fresh serum-free medium and starve the cells overnight.

• Treat the cells with varying concentrations of BioE-1115 or vehicle control for a predetermined time (e.g., 1-6 hours).

• Stimulate the cells with an SREBP activator, such as insulin (e.g., 100 nM), for 6 hours.

• Lyse the cells and measure both firefly and Renilla luciferase activities using a luminometer.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

Western Blot for SREBP-1c Maturation

This method assesses the proteolytic processing of SREBP-1c from its precursor to its mature, active form.

Materials:

• HepG2 cells

• BioE-1115

• Insulin

• Cell lysis buffer

• Protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibody against SREBP-1

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Plate HepG2 cells and grow to desired confluency.

• Treat cells with BioE-1115 or vehicle at the desired concentrations (e.g., 30 µM, 50 µM) and for the appropriate duration.

• Stimulate with insulin where required.

• Harvest and lyse the cells.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and probe with a primary antibody that recognizes both the precursor and mature forms of SREBP-1.

• Incubate with an HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities to determine the ratio of mature to precursor SREBP-1c.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BioE-1115 on SREBP activity?

A1: BioE-1115 is a potent and specific inhibitor of PAS kinase (PASK). PASK is required for the proteolytic maturation of SREBP-1c. By inhibiting PASK, BioE-1115 suppresses the cleavage of the SREBP-1c precursor into its active, nuclear form. This leads to reduced expression of SREBP-1c target genes involved in lipogenesis.

Q2: I am not observing any effect of BioE-1115 on my cells. What could be the issue?

A2: Several factors could contribute to a lack of effect:

• Concentration: Ensure you are using an appropriate concentration of BioE-1115. For in vitro studies with cell lines like HepG2, concentrations in the range of 30-50 µM have been shown to be effective at inhibiting SREBP-1c maturation.

• Incubation Time: The duration of treatment may be insufficient. The effect on SREBP-1c target gene expression can be enhanced with longer treatment times.

• Cell Type: The effect of BioE-1115 on SREBP-1c activity appears to be liver-specific in vivo, with no significant differences observed in abdominal fat or gastrocnemius muscle. Ensure your cell type is appropriate for studying this pathway.

• SREBP Activation: SREBP activity needs to be induced to observe the inhibitory effect of BioE-1115. In many experimental setups, this is achieved by stimulating cells with insulin.

Q3: Is BioE-1115 specific to SREBP-1?

A3: BioE-1115's primary target is PASK. The inhibition of PASK subsequently affects SREBP-1 maturation. Studies have shown that PASK knockdown and pharmacologic inhibition with BioE-1115 lead to impaired SREBP-1 activity. There is no consistent alteration in the expression of SREBP-2 or its target genes observed with PASK inhibition.

Q4: What are the appropriate controls for my experiment?

A4: To ensure the validity of your results, the following controls are essential:

• Vehicle Control: Treat a set of cells with the same solvent used to dissolve BioE-1115 (e.g., DMSO) to account for any effects of the solvent itself.

• Positive Control: A condition known to robustly activate SREBP (e.g., insulin stimulation without BioE-1115 treatment) should be included to confirm that the signaling pathway is active in your experimental system.

• Negative Control (Inactive Enantiomer): If available, using an inactive enantiomer like BioE-1428, which is less effective at PASK inhibition, can help demonstrate the specificity of the observed effects to PASK inhibition.

Q5: Can I use BioE-1115 in animal studies?

A5: Yes, BioE-1115 has been used in in vivo studies with rats and mice. Dosages ranging from 1 to 100 mg/kg have been tested, showing dose-dependent effects on SREBP-1c target gene expression and improvements in metabolic parameters. It is important to perform dose-response studies to determine the optimal dosage for your specific animal model and experimental goals.

Visualizations

Signaling Pathway

Caption: BioE-1115 inhibits PASK, preventing SREBP-1c maturation and subsequent gene expression.

Experimental Workflow

References

• 1. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of PAS Kinase, a Regulator of Hepatic Fatty Acid and Triglyceride Synthesis, as a Therapeutic Target for Nonalcoholic Steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]

BioE-1115 Off-Target Effects: A Technical Support Troubleshooting Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting potential off-target effects of BioE-1115, a potent and selective inhibitor of Per-Arnt-Sim (PAS) domain-containing protein kinase (PASK). This guide offers frequently asked questions (FAQs) and detailed troubleshooting protocols to address specific issues that may arise during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of BioE-1115 and its known off-targets?

BioE-1115 is a highly selective inhibitor of PASK with a reported IC50 of approximately 4 nM.[1][2] Its primary known off-target is Casein Kinase 2α (CK2α), which it inhibits with a significantly lower potency (IC50 ≈ 10 μM).[1][2] This separation in potency provides a therapeutic window, but researchers should remain aware of potential CK2α-related effects at higher concentrations.

Q2: We are observing a phenotype inconsistent with PASK inhibition. What are the first troubleshooting steps?

An unexpected phenotype can arise from off-target effects, experimental artifacts, or complex biological responses. A systematic approach is crucial for accurate interpretation.

• Confirm On-Target Engagement: Verify that BioE-1115 is engaging PASK in your experimental system at the concentrations used. A Cellular Thermal Shift Assay (CETSA) is a valuable technique for this purpose.

• Dose-Response Analysis: Perform a dose-response curve for the observed phenotype and compare it to the IC50 of BioE-1115 for PASK. A significant discrepancy may suggest an off-target effect.

• Use a Structurally Unrelated PASK Inhibitor: If available, treating cells with a different PASK inhibitor that has a distinct chemical scaffold can help differentiate between on-target and off-target effects. If the phenotype is not replicated, it is likely an off-target effect of BioE-1115.

• Rescue Experiment: Overexpression of a drug-resistant PASK mutant, if available, can help confirm if the observed phenotype is on-target. If the phenotype is not rescued, it points towards off-target activity.

Q3: What are the potential consequences of off-target CK2α inhibition by BioE-1115?

CK2α is a pleiotropic kinase involved in numerous cellular processes, including cell proliferation, apoptosis, and signal transduction.[3][4] Inhibition of CK2α, even at higher concentrations of BioE-1115, could lead to a variety of cellular effects. It is important to consult the literature on CK2α's role in your specific biological context to anticipate potential off-target phenotypes.

Q4: How can we identify the specific off-targets of BioE-1115 in our system?

Several advanced techniques can be employed to identify novel off-targets:

• Kinome Profiling: This involves screening BioE-1115 against a large panel of purified kinases to identify unintended interactions. Commercial services are available for comprehensive kinome scans.

• Chemical Proteomics: Techniques like affinity chromatography using immobilized BioE-1115 or competitive profiling with broad-spectrum kinase probes can identify binding partners in a cellular lysate.

• Phosphoproteomics: Mass spectrometry-based analysis of changes in the phosphoproteome upon BioE-1115 treatment can reveal unexpected alterations in signaling pathways, pointing to potential off-targets.

Troubleshooting Guides

Guide 1: Unexpected Alterations in Lipid Metabolism

Issue: You observe changes in lipid profiles that are not consistent with the known role of PASK in SREBP-1-mediated lipogenesis. For instance, you might see an unexpected accumulation of specific lipid species or alterations in pathways not directly regulated by SREBP-1.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Step	Expected Outcome
Off-target inhibition of other lipid-regulating kinases.	1. Perform a targeted kinase screen against a panel of known lipid-modifying kinases. 2. Consult literature for known off-targets of similar chemical scaffolds.	Identification of a specific off-target kinase responsible for the observed lipid phenotype.
Indirect effects on metabolic pathways.	1. Conduct metabolomic profiling to get a broader view of the metabolic changes. 2. Analyze the expression and activity of key enzymes in related metabolic pathways (e.g., fatty acid oxidation, cholesterol synthesis).	A clearer understanding of the metabolic rewiring induced by BioE-1115, potentially revealing indirect pathway modulation.
Cell-type specific metabolic wiring.	Test the effect of BioE-1115 on lipid metabolism in a different cell line with a well-characterized metabolic profile.	Determination of whether the observed effect is cell-line specific, suggesting a unique metabolic vulnerability.

Guide 2: Unexplained Cytotoxicity or Reduced Cell Proliferation

Issue: BioE-1115 induces significant cell death or a reduction in cell proliferation at concentrations where PASK inhibition is not expected to be cytotoxic.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Step	Expected Outcome
Off-target inhibition of essential kinases.	1. Perform a kinome-wide selectivity screen to identify potent off-target kinases that are critical for cell survival. 2. Use a more selective PASK inhibitor (if available) to see if the cytotoxicity is recapitulated.	Identification of a critical off-target kinase responsible for the cytotoxic effect.
Inhibition of CK2α at higher concentrations.	1. Perform a dose-response curve for cytotoxicity and compare it to the IC50 for CK2α inhibition. 2. Use a specific CK2α inhibitor to see if it phenocopies the effect.	Confirmation of whether the observed cytotoxicity is mediated through CK2α inhibition.
Induction of apoptosis through an off-target pathway.	1. Perform assays to detect markers of apoptosis (e.g., caspase activation, Annexin V staining). 2. Use a pan-caspase inhibitor to see if it rescues the cytotoxic phenotype.	Elucidation of the specific cell death pathway being activated by the off-target effect.

Quantitative Data Summary

The following table summarizes the known inhibitory activities of BioE-1115. A comprehensive kinome scan would provide a more complete picture of its selectivity.

Target	IC50	Reference
PASK (Per-Arnt-Sim Kinase)	~4 nM	[1][2]
Casein Kinase 2α (CK2α)	~10 μM	[1][2]
Other Kinases	Data not publicly available. A kinome scan is recommended for comprehensive profiling.

Experimental Protocols

Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the engagement of BioE-1115 with its target protein (PASK) in intact cells.

Methodology:

• Cell Treatment: Treat cultured cells with either vehicle (e.g., DMSO) or a range of BioE-1115 concentrations for a specified time.

• Heating: Heat the cell suspensions in a PCR cycler across a defined temperature gradient (e.g., 40-70°C) for 3 minutes to induce protein denaturation and precipitation.

• Cell Lysis: Lyse the cells by freeze-thaw cycles.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed to pellet the precipitated proteins.

• Protein Quantification: Collect the supernatant containing the soluble proteins and quantify the amount of the target protein (PASK) using Western blotting or other quantitative protein detection methods.

• Data Analysis: Plot the amount of soluble PASK as a function of temperature. A shift in the melting curve to a higher temperature in the presence of BioE-1115 indicates target engagement.[5][6][7][8]

Kinome Profiling (Competition Binding Assay)

Objective: To determine the selectivity of BioE-1115 across a broad range of kinases.

Methodology:

This is typically performed as a service by specialized companies. The general principle involves:

• Kinase Panel: A large panel of purified, DNA-tagged kinases is utilized.

• Competition: The kinase panel is incubated with an immobilized, active-site-directed ligand and the test compound (BioE-1115).

• Quantification: The amount of each kinase bound to the immobilized ligand is quantified using methods like quantitative PCR (qPCR) for the DNA tag. A lower signal indicates that BioE-1115 has displaced the kinase from the ligand.

• Data Analysis: The results are typically reported as the percentage of remaining kinase bound to the ligand at a specific concentration of the inhibitor. This allows for the identification of off-target interactions and the generation of a selectivity profile.[9][10][11]

Visualizations

Caption: PASK-SREBP-1 Signaling Pathway and BioE-1115 Inhibition.

Caption: Troubleshooting Workflow for Unexpected Phenotypes.

Caption: Potential Off-Target Effects via CK2α Inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sinobiological.com [sinobiological.com]
• 4. journals.asm.org [journals.asm.org]
• 5. The cellular thermal shift assay for evaluating drug target interactions in cells | Springer Nature Experiments [experiments.springernature.com]
• 6. [PDF] The cellular thermal shift assay for evaluating drug target interactions in cells | Semantic Scholar [semanticscholar.org]
• 7. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]
• 8. annualreviews.org [annualreviews.org]
• 9. benchchem.com [benchchem.com]
• 10. reactionbiology.com [reactionbiology.com]
• 11. Comprehensive analysis of kinase inhibitor selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: BioE-1115 Kinase Inhibitor

Welcome to the BioE-1115 Technical Support Center. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common experimental issues and to provide answers to frequently asked questions regarding the use of BioE-1115, a selective inhibitor of Kinase-X.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for BioE-1115?

A1: BioE-1115 is a potent, ATP-competitive inhibitor of Kinase-X. It binds to the ATP-binding pocket of the active kinase, preventing phosphorylation of its downstream substrates. This targeted inhibition allows for the study of the Kinase-X signaling pathway's role in cellular processes.

Q2: What are the recommended storage conditions and solubility of BioE-1115?

A2: For optimal stability, BioE-1115 should be stored as a solid at -20°C. For experimental use, it is recommended to prepare a high-concentration stock solution in 100% DMSO. While many kinase assays can tolerate low percentages of DMSO, it is crucial to keep the final concentration in your assay below 1% to avoid off-target effects or inhibition of the kinase itself.

Q3: Why am I observing a discrepancy between the in vitro IC50 and the cellular EC50 values for BioE-1115?

A3: It is common to observe a rightward shift in potency (higher concentration needed for inhibition) in cell-based assays compared to biochemical assays. Several factors can contribute to this:

• ATP Concentration: In vitro assays are often performed at ATP concentrations significantly lower than physiological levels to enhance inhibitor potency.[1] The high ATP environment within a cell can outcompete the inhibitor.[1]

• Cellular Uptake and Efflux: The ability of BioE-1115 to cross the cell membrane and its potential removal by efflux pumps can affect its intracellular concentration.

• Off-Target Effects: In a cellular context, the observed phenotype may be a result of the compound acting on multiple targets, not just the primary kinase of interest.[1]

• Protein Binding: Binding of the inhibitor to serum proteins in the cell culture media can reduce its effective concentration.[2]

Q4: How can I confirm that BioE-1115 is inhibiting Kinase-X in my cellular experiments?

A4: The most direct method is to perform a Western blot to assess the phosphorylation status of a known downstream substrate of Kinase-X. A decrease in the phosphorylated form of the substrate upon treatment with BioE-1115 would indicate target engagement.

Troubleshooting Guides

In Vitro Kinase Assays

Issue 1: High Variability Between Replicate Wells

High variability can obscure the true effect of BioE-1115.[3]

Potential Cause	Troubleshooting Step
Pipetting Inaccuracy	Ensure pipettes are properly calibrated. Use reverse pipetting for viscous solutions. Prepare a master mix of reagents to be dispensed across the plate.[1]
Inadequate Mixing	Gently mix all reagents thoroughly after addition, especially the enzyme and inhibitor. Avoid introducing bubbles.[3]
Edge Effects	Avoid using the outer wells of the microplate, as these are more prone to evaporation and temperature fluctuations.[1]
Inconsistent Incubation Times	Use a multi-channel pipette or automated liquid handler to start and stop reactions simultaneously.[1]

Issue 2: Inconsistent IC50 Values

Fluctuations in the calculated IC50 value can be frustrating.[1]

Potential Cause	Troubleshooting Step
Variable Enzyme Activity	Ensure the kinase is properly stored and handled to maintain its activity. Perform control experiments to confirm consistent enzyme kinetics.
Incorrect Buffer Composition	The pH, ionic strength, and presence of additives in the reaction buffer can influence inhibitor binding and enzyme activity.[4] Verify that the buffer conditions are optimal for Kinase-X.[4]
Compound Solubility and Stability	Visually inspect for compound precipitation in your assay buffer. Determine the solubility of BioE-1115 in the final assay conditions.[1]

Cell-Based Assays

Issue 1: No or Weak Phenotypic Effect Observed

Potential Cause	Troubleshooting Step
Insufficient Compound Concentration or Incubation Time	Perform a dose-response experiment to determine the optimal concentration and a time-course experiment to identify the optimal duration of treatment for your specific cell type.[5]
Low Target Expression	Confirm that your cell line expresses sufficient levels of Kinase-X using techniques like Western blotting or qPCR.[6]
Compound Inactivity or Degradation	Verify the activity of your BioE-1115 stock. Ensure it is stable in your cell culture media over the course of the experiment.
Cell Type Insensitivity	Some cell types may have redundant signaling pathways that compensate for the inhibition of Kinase-X.[5]

Issue 2: High Cell Toxicity

Potential Cause	Troubleshooting Step
Compound Cytotoxicity	Your compound may be cytotoxic at the concentration used.[5] Perform a cell viability assay (e.g., MTT or trypan blue exclusion) to determine the toxic threshold and use a lower, non-toxic concentration for your experiments.[5]
Off-Target Effects	At higher concentrations, BioE-1115 may inhibit other kinases or cellular processes, leading to toxicity. Use the lowest effective concentration possible to minimize off-target effects.[7]
Solvent Toxicity	Ensure the final concentration of DMSO is not toxic to your cells. Typically, concentrations below 0.5% are well-tolerated.

Western Blotting for Target Validation

Issue 1: Weak or No Signal for Phospho-Substrate

Potential Cause	Troubleshooting Step
Low Target Protein Concentration	Load more protein per well.[8] Consider using a positive control lysate known to express the target protein.[8]
Primary Antibody Issues	Increase the primary antibody concentration or incubation time.[8] Ensure the antibody is validated for the application and stored correctly.
Inefficient Protein Transfer	Confirm successful transfer by staining the membrane with Ponceau S. For large proteins, a longer transfer time may be needed.[9]

Issue 2: High Background

Potential Cause	Troubleshooting Step
Insufficient Blocking	Increase blocking time or change the blocking agent (e.g., from BSA to non-fat dry milk).[6]
High Antibody Concentration	Titrate the primary and secondary antibody concentrations to find the optimal balance between signal and background.[5]
Inadequate Washing	Increase the number or duration of wash steps to remove non-specifically bound antibodies.

Experimental Protocols

Protocol 1: In Vitro Kinase Assay for IC50 Determination of BioE-1115

This protocol provides a general framework for determining the half-maximal inhibitory concentration (IC50) of BioE-1115 against Kinase-X.

Materials:

• Kinase-X enzyme

• Kinase-X substrate

• BioE-1115

• ATP

• Kinase Reaction Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)[3]

• DMSO

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• 384-well assay plates

Procedure:

• Prepare BioE-1115 Dilutions: Create a serial dilution of BioE-1115 in DMSO. Further dilute these in Kinase Reaction Buffer to a 4X stock concentration.[3]

• Set up Kinase Reaction:

  • Add 5 µL of the diluted BioE-1115 or vehicle (DMSO in assay buffer) to the wells of the plate.

  • Add 10 µL of a 2X mixture containing Kinase-X and its substrate in Kinase Assay Buffer.[3]

  • Incubate for 10 minutes at room temperature to allow for inhibitor binding.[3]

• Initiate Reaction: Add 5 µL of 2X ATP solution to all wells. The final ATP concentration should be at or near the Km for the kinase.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes) to ensure the reaction is in the linear range.

• Detection: Stop the reaction and detect the signal according to the manufacturer's protocol for your chosen assay format (e.g., add ADP-Glo™ reagent).

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[10]

Protocol 2: Cellular Western Blot to Assess Kinase-X Inhibition

This protocol describes how to evaluate the inhibition of Kinase-X in a cellular context by measuring the phosphorylation of a downstream substrate.

Materials:

• Cell line expressing Kinase-X

• BioE-1115

• Cell lysis buffer with protease and phosphatase inhibitors

• Primary antibodies (total substrate and phospho-substrate specific)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Plate cells and allow them to adhere overnight. Treat cells with varying concentrations of BioE-1115 or vehicle (DMSO) for the desired time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA).

• SDS-PAGE and Transfer:

  • Load equal amounts of protein per well on an SDS-PAGE gel.

  • Separate proteins by electrophoresis.

  • Transfer proteins to a PVDF or nitrocellulose membrane.[6]

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST) for 1 hour at room temperature.[6]

  • Incubate the membrane with the primary antibody (anti-phospho-substrate) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Add the chemiluminescent substrate and visualize the bands using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total substrate protein.

Visualizations

Caption: Simplified signaling pathway of Kinase-X and the inhibitory action of BioE-1115.

Caption: General experimental workflows for in vitro and cell-based assays with BioE-1115.

Caption: A logical flow diagram for troubleshooting common issues with BioE-1115.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Western Blotting Troubleshooting Guide Video | Cell Signaling Technology [cellsignal.com]
• 5. benchchem.com [benchchem.com]
• 6. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 7. resources.biomol.com [resources.biomol.com]
• 8. Western Blot Troubleshooting Guide | Bio-Techne [bio-techne.com]
• 9. sinobiological.com [sinobiological.com]
• 10. courses.edx.org [courses.edx.org]

BioE-1115 Technical Support Center: Enhancing In Vivo Bioavailability

Welcome to the technical support center for BioE-1115. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the in vivo bioavailability of BioE-1115. Given that BioE-1115 is a novel investigational compound, this guide is based on established principles for improving the bioavailability of poorly soluble drug candidates.

Frequently Asked Questions (FAQs)

Q1: What is bioavailability and why is it a critical parameter for BioE-1115?

Bioavailability refers to the rate and extent to which an active pharmaceutical ingredient (API), in this case BioE-1115, is absorbed from its dosage form and becomes available at the site of action.[1] For orally administered drugs, it is a crucial pharmacokinetic parameter that determines the therapeutic efficacy of the compound. Low bioavailability can lead to insufficient drug concentration at the target site, requiring higher doses that may increase the risk of adverse effects.[2]

Q2: What are the potential reasons for the observed low in vivo bioavailability of BioE-1115?

Low oral bioavailability is a common challenge for many new chemical entities.[3] The primary reasons often include:

• Poor Aqueous Solubility: BioE-1115 may not dissolve readily in the gastrointestinal fluids, which is a prerequisite for absorption.[2][4]

• Low Permeability: The compound may struggle to pass through the intestinal membrane into the bloodstream.

• Extensive First-Pass Metabolism: After absorption, BioE-1115 may be heavily metabolized by enzymes in the gut wall and liver before it reaches systemic circulation.[5][6][7] This is also known as the first-pass effect.[6][8]

• Efflux Transporters: The compound might be actively transported back into the gastrointestinal lumen by efflux pumps like P-glycoprotein.

Q3: How can I begin to investigate the cause of poor bioavailability for BioE-1115?

A systematic approach is recommended. Start by characterizing the physicochemical properties of BioE-1115, including its solubility and permeability, to determine its Biopharmaceutics Classification System (BCS) class. For instance, if BioE-1115 has high permeability but low solubility, it would be classified as a BCS Class II compound.[9] This classification will help guide the formulation strategy.

Troubleshooting Guide

This guide provides solutions to specific issues you may encounter during your in vivo experiments with BioE-1115.

Problem 1: In vivo studies show very low and variable plasma concentrations of BioE-1115 after oral administration.

• Potential Cause A: Poor Aqueous Solubility

  • Suggested Solution: Enhance the solubility and dissolution rate of BioE-1115. Several formulation strategies can be employed.[1][4]

    • Particle Size Reduction: Micronization or nanosizing increases the surface area of the drug, which can improve its dissolution rate.[4][10][11]

    • Amorphous Solid Dispersions: Dispersing BioE-1115 in a polymer matrix can create a more soluble amorphous form.[11][12]

    • Lipid-Based Formulations: Formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS) can improve the solubility and absorption of lipophilic drugs.[10][12][13]

• Potential Cause B: Extensive First-Pass Metabolism

  • Suggested Solution: Investigate the metabolic stability of BioE-1115.

    • In Vitro Metabolism Studies: Use liver microsomes or hepatocytes to determine the metabolic rate of BioE-1115.

    • Route of Administration Comparison: Compare the plasma concentration of BioE-1115 after oral and intravenous (IV) administration. A significant difference in exposure (AUC) will indicate the extent of first-pass metabolism.[5]

Data Presentation: Comparison of Formulation Strategies

The following table summarizes hypothetical pharmacokinetic data for different BioE-1115 formulations in a rat model.

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)
Aqueous Suspension	50	50 ± 15	2.0	250 ± 75
Micronized Suspension	50	150 ± 40	1.5	900 ± 200
Solid Dispersion	50	450 ± 90	1.0	3150 ± 500
SEDDS	50	600 ± 120	0.5	4200 ± 700

Data are presented as mean ± standard deviation.

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in Rats

This protocol outlines a typical pharmacokinetic study to evaluate the plasma concentration-time profile of BioE-1115.

1. Animal Model:

• Species: Sprague-Dawley rats (male, 8-10 weeks old).

• Acclimatize animals for at least one week before the experiment.[14]

2. Dosing:

• Administer the BioE-1115 formulation orally via gavage.

• The dose should be high enough for drug quantification but non-toxic.[15]

3. Blood Sampling:

• Collect blood samples (approximately 200 µL) from the tail vein at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).[14]

• Use a serial bleeding protocol to minimize the number of animals required.[16][17]

4. Sample Processing:

• Collect blood in tubes containing an anticoagulant (e.g., EDTA).

• Centrifuge the blood samples to separate the plasma.

• Store plasma samples at -80°C until analysis.

5. Bioanalysis:

• Quantify the concentration of BioE-1115 in plasma samples using a validated analytical method, such as LC-MS/MS.[18]

6. Data Analysis:

• Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental analysis.[14]

Visualizations

Signaling Pathways and Workflows

Troubleshooting workflow for low bioavailability.

Experimental workflow for a pharmacokinetic study.

First-pass metabolism of BioE-1115.

References

• 1. researchgate.net [researchgate.net]
• 2. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 3. Bioavailability enhancement strategies: basics, formulation approaches and regulatory considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. First pass effect - Wikipedia [en.wikipedia.org]
• 7. Canadian Society of Pharmacology and Therapeutics (CSPT) - First-pass effect [pharmacologycanada.org]
• 8. First-Pass Effect - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. pharm-int.com [pharm-int.com]
• 10. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. hilarispublisher.com [hilarispublisher.com]
• 12. upm-inc.com [upm-inc.com]
• 13. What are the methods used for enhancement of bioavailability? [synapse.patsnap.com]
• 14. 3.9. In Vivo Pharmacokinetic Study [bio-protocol.org]
• 15. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Murine Pharmacokinetic Studies [bio-protocol.org]
• 17. Murine Pharmacokinetic Studies [en.bio-protocol.org]
• 18. mdpi.com [mdpi.com]

BioE-1115 Protocol Refinement: A Technical Support Center

Welcome to the technical support center for the BioE-1115 CRISPR-Cas9 Gene Editing Protocol. This resource is designed for researchers, scientists, and drug development professionals to ensure consistent and reliable results in their gene editing experiments. Here you will find troubleshooting guidance, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your work.

Troubleshooting Guide

This guide addresses common issues encountered during the BioE-1115 protocol in a question-and-answer format.

Problem/Question	Potential Causes	Recommended Solutions
Why is my gene editing efficiency low?	- Suboptimal sgRNA design (poor on-target activity).[1][2] - Inefficient delivery of CRISPR components into the target cells.[1][3] - Low or inconsistent expression of Cas9 and sgRNA.[1] - The target cell line is difficult to transfect. - The chromatin at the target site is inaccessible.	- sgRNA Optimization: Design and test at least three sgRNAs per target to identify the most effective one. Utilize bioinformatics tools to predict on-target efficiency and minimize off-target effects. Ensure the sgRNA has a GC content between 40-60%. - Delivery Method Optimization: Optimize the delivery method (e.g., electroporation, lipofection) for your specific cell type. Consider using ribonucleoprotein (RNP) complexes for delivery, which can improve efficiency and reduce off-target effects. - Enhance Expression: Use a strong, cell-type-specific promoter to drive Cas9 and sgRNA expression. For difficult-to-transfect cells, consider using stably expressing Cas9 cell lines.
How can I reduce off-target effects?	- sgRNA sequence has similarities to other genomic locations. - High concentrations of Cas9 and sgRNA. - Prolonged expression of the CRISPR components.	- Highly Specific sgRNA: Use sgRNA design tools that predict and score potential off-target sites. - High-Fidelity Cas9: Employ high-fidelity Cas9 variants engineered for reduced off-target cleavage. - Optimize Component Concentration: Titrate the amount of Cas9 and sgRNA to find the lowest effective concentration. - Limit Expression Time: Deliver CRISPR components as RNPs, which are cleared from the cell more quickly than plasmids.
Why am I observing mosaicism in my edited cell population?	- Inconsistent delivery or expression of CRISPR components across the cell population. - Cells were at different stages of the cell cycle during transfection.	- Homogeneous Delivery: Optimize your delivery protocol to ensure uniform uptake of CRISPR components. - Cell Cycle Synchronization: Synchronize the cell population before transfection to a cell cycle phase permissive for editing. - Single-Cell Cloning: Isolate and expand individual cells to generate homogenously edited clonal lines.
My cells are showing high toxicity after transfection.	- High concentration of CRISPR components. - The delivery method itself is causing cellular stress. - Contaminants in the plasmid DNA preparation (e.g., endotoxins).	- Titrate Components: Determine the optimal balance between editing efficiency and cell viability by testing a range of Cas9/sgRNA concentrations. - Optimize Delivery Parameters: For electroporation, optimize voltage and pulse duration to maximize viability. - Use High-Quality Reagents: Use purified, low-endotoxin plasmid DNA or opt for RNP delivery.

Frequently Asked Questions (FAQs)

Q1: How do I design an effective sgRNA for my target gene?

A1: Effective sgRNA design is critical for a successful experiment. Key considerations include:

• Target Specificity: The 20-nucleotide guide sequence should be unique within the genome to minimize off-target effects.

• PAM Site: The target sequence in the genome must be immediately upstream of a Protospacer Adjacent Motif (PAM), which for Streptococcus pyogenes Cas9 is 'NGG'.

• GC Content: Aim for a GC content of 40-60% for stable binding to the target DNA.

• Secondary Structure: Avoid sequences that can form strong secondary structures, which can impair function.

• Genomic Location: Whenever possible, target a conserved exon early in the gene's coding sequence to increase the likelihood of generating a loss-of-function mutation.

It is highly recommended to use online design tools that incorporate these principles to predict on-target activity and potential off-target sites.

Q2: What is the best method to deliver CRISPR-Cas9 components into my cells?

A2: The optimal delivery method is cell-type dependent. Common methods include:

• Electroporation: Highly efficient for a wide range of cell types, including primary and hard-to-transfect cells. Optimization of electrical parameters is crucial to balance efficiency and viability.

• Lipid-Based Transfection: A common and relatively simple method, but efficiency can vary significantly between cell lines.

• Viral Transduction (e.g., AAV, Lentivirus): Effective for in vivo applications and for creating stable cell lines expressing Cas9.

• RNP Delivery: Delivering pre-complexed Cas9 protein and sgRNA (ribonucleoprotein) can increase editing efficiency and reduce off-target effects due to the transient presence of the editing machinery.

Q3: How can I confirm that my gene has been successfully edited?

A3: Several methods can be used to detect and quantify gene editing events:

• Mismatch Cleavage Assays (e.g., T7 Endonuclease I): A quick and simple method to detect the presence of insertions or deletions (indels).

• Sanger Sequencing: Used to determine the exact sequence of the edited region in a clonal population.

• Next-Generation Sequencing (NGS): Provides a comprehensive analysis of on-target editing outcomes and can be used to quantify the frequency of different indel types within a population. It is also a powerful tool for detecting off-target mutations.

• Functional Assays: Western blotting or flow cytometry can be used to confirm the loss of protein expression or a change in phenotype resulting from the gene edit.

Q4: Is it necessary to perform off-target analysis?

A4: Yes, it is highly recommended to assess off-target effects, especially for generating clonal cell lines for downstream applications or for any therapeutic development. Unexpected mutations can lead to false-positive or misleading results. Off-target analysis can be performed using:

• In Silico Prediction: Computational tools can predict potential off-target sites based on sequence homology.

• Empirical Methods: Unbiased, genome-wide methods like GUIDE-seq, CIRCLE-seq, or Digenome-seq can experimentally identify off-target cleavage events in cells.

Quantitative Data Summary

The following table summarizes the impact of optimizing electroporation confluency on editing efficiency and clonal outgrowth in human immortalized myoblasts, as demonstrated in a study by Wimberly et al. (2023).

Parameter	Low Confluency	High Confluency
Gene Knockout Success Rate	84%	Not Reported
Homozygous Knock-in Success Rate	3.3%	Not Reported
Clonal Outgrowth	Increased	Decreased
Data adapted from a study on human immortalized myoblasts. Results may vary based on cell type and experimental conditions.

Experimental Protocols & Visualizations

Detailed Protocol: RNP Electroporation for Gene Knockout

This protocol outlines a general procedure for delivering Cas9-sgRNA ribonucleoprotein (RNP) complexes into mammalian cells via electroporation.

Materials:

• High-fidelity Cas9 nuclease

• Synthetic sgRNA targeting the gene of interest

• Target mammalian cell line

• Appropriate cell culture medium and supplements

• Electroporation buffer

• Electroporator and compatible cuvettes

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Preparation: Culture cells to the optimal density. On the day of electroporation, harvest and wash the cells with sterile PBS. Resuspend the cell pellet in the appropriate electroporation buffer at the desired concentration.

• RNP Complex Formation: a. Dilute the Cas9 protein and sgRNA in nuclease-free buffer. b. Mix the Cas9 and sgRNA at a 1:1.2 molar ratio. c. Incubate at room temperature for 10-15 minutes to allow the RNP complex to form.

• Electroporation: a. Add the pre-formed RNP complex to the cell suspension. b. Gently mix and transfer the mixture to an electroporation cuvette. c. Electroporate the cells using a pre-optimized program for your specific cell type.

• Post-Electroporation Culture: a. Immediately after electroporation, add pre-warmed culture medium to the cuvette. b. Transfer the cells to a culture plate. c. Incubate at 37°C and 5% CO2.

• Analysis: After 48-72 hours, harvest a portion of the cells to assess editing efficiency using a method like a mismatch cleavage assay or NGS. The remaining cells can be used for single-cell cloning or further experiments.

Experimental Workflow

Caption: BioE-1115 CRISPR-Cas9 Experimental Workflow.

DNA Repair Pathway: Non-Homologous End Joining (NHEJ)

Following a double-strand break induced by Cas9, the cell's primary repair mechanism is often Non-Homologous End Joining (NHEJ). This pathway is error-prone and frequently results in small insertions or deletions (indels) at the cut site, leading to gene knockout.

Caption: Simplified Non-Homologous End Joining (NHEJ) Pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Troubleshooting Low Knockout Efficiency in CRISPR Experiments - CD Biosynsis [biosynsis.com]
• 3. Troubleshooting Guide for Common CRISPR-Cas9 Editing Problems [synapse.patsnap.com]

Navigating BioE-1115-Induced Cellular Responses: A Technical Support Center

This technical support center is designed for researchers, scientists, and drug development professionals investigating the effects of BioE-1115. Below you will find troubleshooting guides and frequently asked questions (FAQs) to assist in interpreting cellular morphology changes and related experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is BioE-1115 and what is its primary mechanism of action?

A1: BioE-1115 is a potent and highly selective small molecule inhibitor of PAS kinase (PASK) with an IC50 of approximately 4 nM.[1][2] Its primary mechanism of action is the inhibition of PASK, which plays a crucial role in cellular energy metabolism. By inhibiting PASK, BioE-1115 disrupts the downstream signaling cascade that leads to the maturation of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c).[2] This ultimately suppresses lipogenesis, the process of fatty acid and triglyceride synthesis.[1]

Q2: What are the expected effects of BioE-1115 on cell morphology?

A2: Current research indicates that BioE-1115, at concentrations effective for inhibiting SREBP activity (above 10µM), does not produce observable effects on cell morphology or growth rate in cell lines such as HepG2.[1] While inhibition of the broader lipogenesis pathway has been linked to changes in the actin cytoskeleton and cell adhesion in some contexts, this has not been a documented outcome of BioE-1115 treatment specifically.[3]

Q3: If I observe morphological changes in my cells after BioE-1115 treatment, what could be the cause?

A3: If you observe unexpected morphological changes, it is important to consider several factors:

• Off-target effects: While BioE-1115 is highly selective for PASK, at very high concentrations it may inhibit other kinases, such as casein kinase 2α (IC50 ~10 µM).[1][4][5]

• Cell-type specific responses: The response to PASK inhibition may vary between different cell lines and primary cells.

• Experimental artifacts: Issues with cell culture conditions, reagent quality, or the experimental protocol itself can lead to changes in cell morphology. It is crucial to include appropriate controls to rule out these possibilities.

Q4: How does BioE-1115 impact the SREBP-1 signaling pathway?

A4: BioE-1115 inhibits PASK, which is involved in the proteolytic cleavage and maturation of the SREBP-1c precursor protein. This inhibition prevents the release of the active, nuclear form of SREBP-1c, thereby reducing the transcription of its target genes involved in lipogenesis.[2]

Troubleshooting Guides

Issue 1: Unexpected Changes in Cell Morphology

If you observe alterations in cell shape, such as rounding, elongation, or changes in cell-cell adhesion, after treatment with BioE-1115, consider the following troubleshooting steps.

Potential Cause	Troubleshooting Step
High Drug Concentration / Off-Target Effects	Perform a dose-response experiment to determine the lowest effective concentration of BioE-1115 for PASK inhibition in your cell system. Compare any morphological changes to known off-target effects at higher concentrations.
Cell Culture Stress	Ensure optimal cell culture conditions (e.g., proper media, confluency, and incubation). Stressed cells may exhibit altered morphology. Include a vehicle-only control to monitor baseline cell health.
Reagent Quality	Verify the purity and stability of your BioE-1115 stock solution. Prepare fresh solutions and store them appropriately.
Contamination	Check for microbial contamination in your cell cultures, as this can significantly alter cell morphology.

Issue 2: Difficulty in Visualizing or Quantifying Morphological Changes

For accurate assessment of subtle or heterogeneous morphological changes, a systematic approach to imaging and analysis is necessary.

Potential Cause	Troubleshooting Step
Poor Image Quality	Optimize your microscopy settings, including focus, exposure, and illumination. Ensure your microscope is properly calibrated.
Subjective Assessment	Employ quantitative morphometric analysis using software like ImageJ or CellProfiler. This allows for unbiased measurement of parameters such as cell area, perimeter, circularity, and aspect ratio.
Inconsistent Staining	If using immunofluorescence, optimize antibody concentrations and incubation times to ensure consistent and specific staining of cytoskeletal components like F-actin and microtubules. Include appropriate controls to check for non-specific binding.

Experimental Protocols

Protocol 1: Immunofluorescence Staining for Cytoskeletal Analysis

This protocol outlines the steps for staining the actin cytoskeleton to visualize potential morphological changes.

Materials:

• Cells cultured on glass coverslips

• BioE-1115

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• 1% Bovine Serum Albumin (BSA) in PBS

• Fluorophore-conjugated Phalloidin (e.g., Alexa Fluor 488 Phalloidin)

• DAPI (4′,6-diamidino-2-phenylindole)

• Anti-fade mounting medium

Procedure:

• Cell Treatment: Treat cells with the desired concentration of BioE-1115 and a vehicle control for the specified duration.

• Fixation: Gently wash the cells with PBS and then fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS and then permeabilize with 0.1% Triton X-100 for 10 minutes.

• Blocking: Wash the cells three times with PBS and block with 1% BSA in PBS for 30 minutes.

• Staining: Incubate the cells with fluorophore-conjugated phalloidin (to stain F-actin) for 1 hour at room temperature, protected from light.

• Counterstaining: Wash the cells three times with PBS and counterstain with DAPI for 5 minutes to visualize the nuclei.

• Mounting: Wash the cells twice with PBS and mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging: Visualize the cells using a fluorescence or confocal microscope.

Protocol 2: Quantitative Morphological Analysis using ImageJ/Fiji

This protocol provides a basic workflow for quantifying cell morphology from 2D images.

Procedure:

• Image Acquisition: Acquire images of your control and treated cells using a microscope with a digital camera. Ensure consistent imaging parameters across all samples.

• Image Pre-processing (if necessary):

  • Open your image in ImageJ/Fiji.

  • Convert the image to 8-bit grayscale (Image > Type > 8-bit).

  • Apply a background subtraction method if the background is uneven (Process > Subtract Background).

• Thresholding:

  • Segment the cells from the background by applying a threshold (Image > Adjust > Threshold). Adjust the threshold manually or use an automated method to accurately outline the cells.

  • Click Apply to create a binary image.

• Particle Analysis:

  • Set the measurement parameters by navigating to Analyze > Set Measurements. Select parameters such as Area, Perimeter, Shape descriptors (which includes circularity), and Fit ellipse (which provides major and minor axes for aspect ratio calculation).

  • Run the particle analysis by going to Analyze > Analyze Particles. Set appropriate size and circularity filters to exclude debris and cell clumps. Select Display results and Add to Manager.

• Data Analysis: The results table will provide the quantitative data for each cell. This data can be exported to a spreadsheet program for statistical analysis and comparison between control and treated groups.

Visualizations

Caption: Signaling pathway of BioE-1115 action.

Caption: Experimental workflow for morphology analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PAS Kinase Inhibitor, BioE-1115 | 1268863-35-9 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. selleckchem.com [selleckchem.com]
• 5. BioE-1115 | Casein Kinase | Serine/threonin kinase | TargetMol [targetmol.com]

BioE-1115 long-term treatment side effects

Disclaimer: BioE-1115 is a potent and specific inhibitor of PAS kinase (PASK) intended for laboratory research purposes only. It is not approved for human use, and no clinical data on its long-term treatment side effects in humans are available. The information provided here is for researchers, scientists, and drug development professionals utilizing BioE-1115 in preclinical research settings.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for BioE-1115?

A1: BioE-1115 is a specific inhibitor of PAS kinase (PASK).[1][2] PASK is a key regulator of lipogenesis, the metabolic process of synthesizing fatty acids. It functions by promoting the proteolytic maturation of the sterol regulatory element-binding protein-1c (SREBP-1c), a crucial transcription factor for genes involved in fatty acid and triglyceride synthesis.[1] By inhibiting PASK, BioE-1115 prevents the maturation of SREBP-1c, leading to a downstream reduction in the expression of lipogenic genes in the liver.[1][2][3]

Q2: I am not observing the expected decrease in SREBP-1c target gene expression in my in vitro experiment. What could be the issue?

A2: Several factors could contribute to this. First, verify the concentration of BioE-1115 used. Studies have shown that concentrations in the micromolar range (e.g., 10-50µM) are effective in cultured cells for reducing SRE-driven luciferase activity and SREBP-1c maturation.[2] Second, ensure the cell line you are using expresses PASK and the necessary components of the SREBP-1c signaling pathway. The effect of BioE-1115 is specific to the liver, so hepatic cell lines like primary hepatocytes are appropriate models.[2] Finally, consider the stimulation conditions. The SREBP-1c pathway is activated by insulin; therefore, insulin stimulation is often required to observe the inhibitory effect of BioE-1115.[2]

Q3: My in vivo study with BioE-1115 in a high-fat diet mouse model is not showing a significant reduction in serum triglycerides. What are the potential reasons?

A3: The efficacy of BioE-1115 in vivo can be influenced by several variables. The dosage and duration of treatment are critical. For instance, in C57BL/6J mice on a high-fat/high-fructose diet, a dose of 100 mg/kg/day was shown to be effective.[3] In Zucker rats, dose-dependent effects were observed, with significant reductions in triglycerides at 30 and 100 mg/kg/day.[3] Ensure that the dosing regimen is appropriate for your animal model and experimental design. Additionally, the specific diet composition and the duration of the diet-induced metabolic phenotype before treatment initiation can impact the outcomes. It is also important to confirm the stability and bioavailability of BioE-1115 in your formulation.

Q4: Are there any known off-target effects of BioE-1115 that I should be aware of in my experiments?

A4: BioE-1115 has been shown to be a highly specific inhibitor of PASK, with an IC50 of approximately 4nM.[2] In a kinase panel screen, the most potently inhibited off-target kinase was casein kinase 2α, with a significantly higher IC50 of about 10µM, indicating a 2500-fold greater potency for PASK.[2] While this suggests high specificity, it is good practice in any pharmacological study to consider potential off-target effects, especially at higher concentrations. If you observe unexpected phenotypes, it may be prudent to investigate the potential involvement of other pathways.

Quantitative Data Summary

The following table summarizes the reported quantitative effects of BioE-1115 in preclinical animal models.

Parameter	Animal Model	Treatment Details	Key Findings
Fasting Blood Glucose	High-Fat/High-Fructose Diet (HF-HFrD) Mice	100 mg/kg/day BioE-1115	Significantly lower fasting glucose at weeks 8, 16, and 23 compared to vehicle.[3]
Serum Triglycerides	HF-HFrD Mice	100 mg/kg/day BioE-1115	Significantly lower serum triglyceride concentration compared to vehicle.[3]
Hepatic Triglycerides	HF-HFrD Mice	100 mg/kg/day BioE-1115	Significantly lower hepatic triglyceride content, similar to normal chow-fed mice.[3]
Body and Liver Weight	HF-HFrD Mice	100 mg/kg/day BioE-1115	Reduced body weight and liver weight.[3]
Serum Glucose, Insulin, and Triglycerides	Zucker Rats	3, 10, 30, and 100 mg/kg/day BioE-1115	Dose-dependent decreases in serum glucose, insulin, and triglycerides, with significant effects at 30 and 100 mg/kg.[3] At 100 mg/kg/day, triglycerides decreased by approximately 87%.[3]
Insulin Sensitivity	Zucker Rats	Dose-dependent BioE-1115	Dose-dependently restored insulin sensitivity as assessed by glucose tolerance testing.[3]
SREBP-1c Target Gene Expression	High-Fructose Diet (HFrD) Rats	90-day treatment with BioE-1115	Enhanced suppression of SREBP-1c target genes (Fasn, Acc1) with longer treatment. At 10, 30, and 100 mg/kg, expression was restored to that of normal chow-fed animals.[2]
Overt Toxicity	HFrD Rats	Not specified	No significant change in liver or body weight, suggesting a lack of overt toxicity at the tested doses.[2]

Experimental Protocols

Key Experiment: Assessment of BioE-1115 on SREBP-1c Maturation in Cultured Hepatocytes

Objective: To determine the effect of BioE-1115 on the proteolytic maturation of SREBP-1c in response to insulin stimulation in primary rat hepatocytes.

Methodology:

• Hepatocyte Isolation and Culture: Isolate primary hepatocytes from rats using a collagenase perfusion method. Plate the cells on collagen-coated dishes and culture in appropriate media.

• Treatment: After allowing the cells to adhere and recover, starve the cells in a serum-free medium for a specified period (e.g., 4-6 hours). Pre-treat the cells with varying concentrations of BioE-1115 (e.g., 10, 30, 50 µM) or vehicle control for 1-2 hours.

• Stimulation: Stimulate the cells with insulin (e.g., 100 nM) for a defined period (e.g., 6-8 hours) to induce SREBP-1c maturation.

• Cell Lysis and Protein Extraction: Wash the cells with ice-cold PBS and lyse them in a suitable buffer containing protease inhibitors to preserve the precursor and mature forms of SREBP-1c.

• Western Blot Analysis:

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for SREBP-1, which recognizes both the precursor (~125 kDa) and the mature nuclear form (~68 kDa).

  • Use an antibody against a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

  • Incubate with a corresponding secondary antibody and visualize the protein bands using an appropriate detection system.

• Quantification and Analysis: Quantify the band intensities for the precursor and mature forms of SREBP-1c. Calculate the ratio of mature to precursor SREBP-1c for each treatment condition. A decrease in this ratio in the BioE-1115-treated samples compared to the insulin-stimulated control indicates inhibition of SREBP-1c maturation.[2]

Visualizations

Caption: Signaling pathway of BioE-1115 action.

Caption: In vivo experimental workflow for BioE-1115.

References

• 1. researchgate.net [researchgate.net]
• 2. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of PAS Kinase, a Regulator of Hepatic Fatty Acid and Triglyceride Synthesis, as a Therapeutic Target for Nonalcoholic Steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing BioE-1115 Toxicity in Animal Studies

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing and managing potential toxicity associated with the PAS kinase (PASK) inhibitor, BioE-1115, in preclinical animal studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of BioE-1115?

A1: BioE-1115 is a potent and highly selective inhibitor of PAS kinase (PASK), with an in vitro IC50 of approximately 4 nM. Its mechanism of action involves the inhibition of PASK, which in turn prevents the proteolytic maturation of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c). This disruption of the SREBP-1c signaling pathway leads to decreased expression of lipogenic genes, resulting in reduced fatty acid and triglyceride synthesis.

Q2: What are the known or potential off-target effects of BioE-1115?

A2: Besides its high affinity for PASK, BioE-1115 has been shown to inhibit casein kinase 2α (CK2α) with an IC50 of approximately 10 μM. While this is a significantly lower potency compared to its effect on PASK, researchers should be aware of this off-target activity, as CK2α is involved in a wide range of cellular processes. Inhibition of CK2α could potentially contribute to unforeseen toxicities, and it is advisable to monitor pathways regulated by CK2α in definitive studies.[1][2]

Q3: Has overt toxicity been observed with BioE-1115 in animal studies?

A3: In published studies using rat models of metabolic disease, administration of BioE-1115 at various doses did not result in significant changes in liver or body weight, suggesting a lack of overt toxicity at the tested concentrations. However, the absence of overt toxicity does not preclude the possibility of more subtle or organ-specific toxicities. Comprehensive toxicological evaluation is always recommended for any new compound.

Q4: What are the common toxicities associated with kinase inhibitors as a class of compounds?

A4: Protein kinase inhibitors are a broad class of drugs, and their toxicity profiles can vary. However, some common class-related toxicities include hepatotoxicity (liver injury), gastrointestinal issues, and hematological effects.[3] Therefore, careful monitoring of liver function, complete blood counts, and animal well-being is crucial during in vivo studies with BioE-1115.

Troubleshooting Guides

Issue 1: Unexpected Animal Morbidity or Mortality

Question: We are observing unexpected morbidity (e.g., lethargy, ruffled fur, weight loss) or mortality in our BioE-1115 treated group. What are the potential causes and how can we troubleshoot this?

Answer:

Unexpected adverse events in animal studies can be alarming and multifactorial. A systematic approach is necessary to identify the root cause.

Troubleshooting Steps:

• Dose and Formulation Verification:

  • Re-verify Calculations: Double-check all dose calculations, including conversions from in vitro to in vivo doses.

  • Formulation Analysis: Ensure the formulation is homogenous and the concentration of BioE-1115 is accurate. If possible, analyze the dosing solution for concentration and stability.

  • Vehicle Toxicity: The vehicle used for administration can sometimes cause adverse effects. Run a vehicle-only control group to rule out this possibility.

• Route of Administration and Technique:

  • Proper Technique: Ensure that the administration technique (e.g., oral gavage, intraperitoneal injection) is performed correctly by trained personnel to avoid injury or incorrect dosing.

  • Injection Site Reactions: For injectable routes, inspect the injection site for signs of irritation, inflammation, or necrosis.

• Animal Health and Husbandry:

  • Baseline Health: Confirm the health status of the animals before the study begins. Underlying health issues can make animals more susceptible to drug toxicity.

  • Environmental Factors: Ensure that housing conditions (temperature, humidity, light cycle) and diet are appropriate and consistent.

• Pharmacokinetics and Pharmacodynamics (PK/PD):

  • Rapid Clearance or Accumulation: Unexpected toxicity could be due to faster-than-expected clearance leading to the need for more frequent dosing, or slower clearance leading to drug accumulation. Consider a preliminary PK study.

  • Steep Dose-Response Curve: The dose-response curve for toxicity might be steeper than anticipated. A dose-range finding study is essential to identify the Maximum Tolerated Dose (MTD).

Logical Troubleshooting Flow for Unexpected Mortality:

Caption: Troubleshooting workflow for unexpected mortality in animal studies.

Issue 2: Elevated Liver Enzymes or Suspected Hepatotoxicity

Question: Our routine clinical chemistry results show elevated ALT and AST levels in the BioE-1115 treated group. What should we do?

Answer:

Elevated liver enzymes are a potential indicator of hepatotoxicity, a known concern for kinase inhibitors.

Troubleshooting and Investigative Steps:

• Confirm the Findings: Repeat the clinical chemistry analysis on fresh samples to rule out sample handling errors.

• Dose-Dependence: Determine if the elevation in liver enzymes is dose-dependent. If you have multiple dose groups, this will provide valuable information.

• Histopathology: This is a critical step. Euthanize a subset of animals and perform a thorough gross necropsy and histopathological examination of the liver. Look for signs of hepatocellular necrosis, inflammation, cholestasis, or steatosis.

• Mechanism of Injury:

  • On-Target vs. Off-Target: Consider if the hepatotoxicity could be related to PASK inhibition or the off-target inhibition of CK2α.

  • Metabolite-Induced Toxicity: The toxicity may be caused by a metabolite of BioE-1115. In vitro studies with primary hepatocytes can help investigate this possibility.

• Reversibility: If the study design allows, include a recovery group that is taken off the drug to see if the liver enzyme levels and any histopathological changes are reversible.

Data Presentation: Toxicity Profile of BioE-1115 (Hypothetical Data)

Since specific public data on the LD50 and MTD for BioE-1115 is not available, the following tables are presented as templates for researchers to populate with their own experimental data.

Table 1: Acute Oral Toxicity of BioE-1115 in Rodents (Template)

Species	Strain	Sex	LD50 (mg/kg)	95% Confidence Interval	Observations
Mouse	C57BL/6	M/F	Data to be determined	Data to be determined	Record clinical signs of toxicity
Rat	Sprague-Dawley	M/F	Data to be determined	Data to be determined	Record clinical signs of toxicity

Table 2: Dose-Range Finding Study of BioE-1115 in Rats (14-Day Repeated Dose - Template)

Dose (mg/kg/day)	N (M/F)	Mortality	Body Weight Change (%)	Key Clinical Signs	Serum ALT (U/L)	Serum AST (U/L)
Vehicle	5/5	0	+5.2	None	35 ± 5	80 ± 10
Low Dose	5/5	TBD	TBD	TBD	TBD	TBD
Mid Dose	5/5	TBD	TBD	TBD	TBD	TBD
High Dose	5/5	TBD	TBD	TBD	TBD	TBD
TBD: To be determined by experimental study.

Experimental Protocols

Protocol 1: Dose-Range Finding (DRF) Study in Rodents

Objective: To determine the Maximum Tolerated Dose (MTD) and identify potential target organs of toxicity for BioE-1115 in a 14- or 28-day repeated-dose study.

Methodology:

• Animal Model: Use a common rodent species (e.g., Sprague-Dawley rats), with an equal number of males and females per group (n=3-5 per sex per group).

• Dose Selection: Based on in vitro potency and any available PK data, select a wide range of doses (e.g., 3-5 dose levels) with a logarithmic or semi-logarithmic spacing. Include a vehicle control group.

• Administration: Administer BioE-1115 daily via the intended clinical route (e.g., oral gavage) for 14 or 28 days.

• Observations:

  • Clinical Signs: Observe animals daily for any signs of toxicity (e.g., changes in behavior, appearance, activity).

  • Body Weight: Record body weight at least twice weekly.

  • Food Consumption: Measure food consumption weekly.

• Terminal Procedures:

  • Clinical Pathology: At the end of the study, collect blood for hematology and clinical chemistry analysis.

  • Necropsy and Histopathology: Perform a full gross necropsy on all animals. Collect and preserve major organs for histopathological examination, with a focus on potential target organs identified through clinical signs or pathology.

Experimental Workflow for a Dose-Range Finding Study:

Caption: Workflow for a typical dose-range finding study in rodents.

Protocol 2: Sub-chronic Toxicity Study in Rodents (90-Day)

Objective: To evaluate the potential toxicity of BioE-1115 following repeated administration for 90 days and to determine a No-Observed-Adverse-Effect-Level (NOAEL).

Methodology:

• Animal Model: Use the same rodent species and strain as in the DRF study (n=10-20 per sex per group).

• Dose Selection: Based on the results of the DRF study, select at least three dose levels (low, mid, high) and a vehicle control. The high dose should be the MTD or a dose that produces some evidence of toxicity. The low dose should be a multiple of the anticipated efficacious dose and ideally show no adverse effects.

• Administration: Administer BioE-1115 daily for 90 days.

• Observations: Conduct detailed clinical observations, body weight, and food consumption measurements as in the DRF study. Ophthalmic examinations should be performed at the beginning and end of the study.

• Interim and Terminal Procedures:

  • Clinical Pathology: Collect blood for hematology and clinical chemistry at interim time points (e.g., day 30) and at terminal sacrifice. Urinalysis should also be performed.

  • Necropsy and Histopathology: Conduct a comprehensive gross necropsy and histopathological examination of a full list of tissues from all animals in the control and high-dose groups. Tissues from the low- and mid-dose groups showing gross lesions or from target organs identified in the high-dose group should also be examined.

• Recovery Group: A satellite group of animals at the high dose and control can be included and maintained for a treatment-free period (e.g., 28 days) after the 90-day dosing period to assess the reversibility of any observed toxicities.

Signaling Pathway Diagram

PASK-SREBP-1c Signaling Pathway and Inhibition by BioE-1115

Caption: The PASK signaling pathway leading to lipogenesis and its inhibition by BioE-1115.

References

• 1. Casein Kinase 2 (CK2): A Possible Therapeutic Target in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alzdiscovery.org [alzdiscovery.org]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

BioE-1115 Experimental Variability & Solutions: A Technical Support Center

Welcome to the BioE-1115 Technical Support Center. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common sources of experimental variability. Below you will find frequently asked questions (FAQs) and detailed troubleshooting guides for key experimental techniques.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of variability in cell-based experiments?

A1: Variability in cell-based assays can stem from several factors. These include inconsistencies in cell culture conditions such as cell density, passage number, and media composition.[1][2] Even subtle details like incomplete trypsinization can select for specific cell subpopulations over time, leading to drift in your cell lines.[2] Contamination, particularly by difficult-to-detect pathogens like mycoplasma, can also significantly alter cellular responses and experimental outcomes.[2]

Q2: How can I minimize variability between different batches of experiments?

A2: To ensure reproducibility across different experimental runs, it is crucial to standardize protocols and document every step meticulously.[1] This includes using consistent reagents from the same supplier and lot number whenever possible, as batch-to-batch variation in reagents can impact results.[3] For cell-based assays, using cryopreserved cell banks and limiting the number of passages helps maintain a consistent cell population.[2] Additionally, implementing standard operating procedures (SOPs) for all experimental steps is essential for ensuring consistency.[1]

Q3: My quantitative PCR (qPCR) results show high variability between technical replicates. What could be the cause?

A3: High variability between technical replicates in qPCR often points to pipetting inaccuracies, especially when working with small volumes.[4] It's recommended to discard data with a discrepancy of more than 0.2-0.5 Ct values between technical replicates, particularly when Ct values are below 30.[4] Other potential causes include poor quality or low quantity of the cDNA template, suboptimal primer design, and the presence of PCR inhibitors.[5][6] To mitigate this, creating a master mix for your reactions can help ensure that each replicate receives an identical reaction setup.[4]

Q4: I am observing non-specific bands in my Western Blots. How can I troubleshoot this?

A4: Non-specific bands in Western blotting can arise from several issues, including the primary antibody cross-reacting with other proteins, using too high a concentration of the primary or secondary antibody, or insufficient blocking of the membrane.[7][8] To address this, you can try optimizing the antibody concentrations, increasing the stringency of the washing steps, or testing a different blocking buffer (e.g., switching from non-fat milk to bovine serum albumin (BSA)).[8]

Troubleshooting Guides

Western Blotting: Common Issues and Solutions

Western blotting is a powerful technique for protein detection, but it is prone to variability. Below is a guide to troubleshoot common problems.

A weak or absent signal can be due to issues at multiple stages of the protocol.

• Experimental Workflow for Troubleshooting Weak/No Signal:

  Troubleshooting workflow for weak or no signal in Western Blots.

• Troubleshooting Steps:

Potential Cause	Recommended Solution
Inefficient Protein Transfer	Verify transfer by staining the membrane with Ponceau S. Ensure good contact between the gel and the membrane, and that no air bubbles are present.[8] For PVDF membranes, ensure they are properly activated with methanol before transfer.
Inactive Primary or Secondary Antibody	Check the antibody's expiration date and storage conditions.[7] Test the antibody's activity using a positive control. Consider increasing the antibody concentration or the incubation time.[7]
Insufficient Protein Loading	Increase the amount of protein loaded onto the gel, especially for low-abundance targets.[7]
Suboptimal Blocking	Non-fat dry milk can sometimes mask certain antigens. Try switching to a different blocking agent like BSA.[9]
Issues with Detection Reagents	Ensure that your ECL substrates have not expired and are mixed correctly. Increase the exposure time if necessary.[7]

High background can obscure the bands of interest and make data interpretation difficult.

• Logical Relationship for High Background Causes:

  Common causes contributing to high background in Western Blots.

• Troubleshooting Steps:

Potential Cause	Recommended Solution
Insufficient Blocking	Increase the blocking time (e.g., 1 hour at room temperature or overnight at 4°C) or the concentration of the blocking agent.[7] Adding a small amount of detergent like Tween 20 (e.g., 0.05%) to the blocking buffer can also help.[7]
Antibody Concentration Too High	Reduce the concentration of the primary and/or secondary antibody.[7]
Inadequate Washing	Increase the number and duration of wash steps after antibody incubations. Ensure sufficient wash buffer volume to fully cover the membrane.[10]
Membrane Dried Out	Ensure the membrane is always covered in buffer during all incubation and washing steps.[7]
Contaminated Buffers	Prepare fresh buffers and filter them to remove any particulate matter.[7]

Quantitative PCR (qPCR): Minimizing Variability

qPCR is highly sensitive, and small variations can lead to significant differences in results.

Inconsistent Cq values across replicates can compromise the reliability of your data.

• Experimental Workflow for qPCR Optimization:

  Workflow for troubleshooting high Cq value variation in qPCR.

• Troubleshooting Steps:

Potential Cause	Recommended Solution
Pipetting Inaccuracy	Prepare a master mix containing all reaction components except the template to minimize pipetting errors between wells.[4] Ensure your pipettes are properly calibrated.
Poor RNA/cDNA Quality	Use a spectrophotometer or fluorometer to assess the purity and concentration of your RNA before reverse transcription. Ensure RNA integrity by running it on a gel.
Suboptimal Primer/Probe Design	Design primers with optimal melting temperatures and check for potential secondary structures or primer-dimer formation.[5] Validate primer efficiency with a standard curve.
Presence of PCR Inhibitors	Inhibitors can be carried over from the sample preparation steps. Try diluting your template, as this can dilute out the inhibitors.
Low Target Expression	For genes with very low expression, stochastic effects during amplification can lead to higher variability. Increasing the amount of template cDNA in the reaction may help.[6]

Drug Development Assays: Ensuring Reproducibility

Reproducibility is paramount in drug discovery to ensure that findings are reliable.

Variability in assay performance can lead to false positives or negatives, hindering the drug development pipeline.

• Factors Influencing Assay Reproducibility:

  Key factors that can influence the reproducibility of drug development assays.

• Troubleshooting Steps:

Potential Cause	Recommended Solution
Reagent Variability	Use high-quality, stable reagents and minimize batch-to-batch variation by purchasing larger lots.[1][3]
Inconsistent Cell Culture	Standardize cell culture conditions, including media, serum, passage number, and cell density at the time of the assay.[1]
Instrument Performance	Regularly calibrate and maintain all laboratory equipment, such as plate readers and liquid handlers.[3]
Lack of Standard Operating Procedures (SOPs)	Develop and strictly follow detailed SOPs for all assay procedures to ensure consistency across experiments and operators.[1]
Assay Quality Metrics	Monitor assay quality using metrics like the Z' factor, which should ideally be above 0.4 for robust screening assays.[1][11]

References

• 1. lifesciences.danaher.com [lifesciences.danaher.com]
• 2. promegaconnections.com [promegaconnections.com]
• 3. woah.org [woah.org]
• 4. content.protocols.io [content.protocols.io]
• 5. bioradiations.com [bioradiations.com]
• 6. researchgate.net [researchgate.net]
• 7. Western Blot Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. Western Blot Troubleshooting: 10 Common Problems and Solutions [synapse.patsnap.com]
• 9. bosterbio.com [bosterbio.com]
• 10. Western blot troubleshooting guide! [jacksonimmuno.com]
• 11. Assay Development: Best Practices in Drug Discovery | Technology Networks [technologynetworks.com]

Reference Data & Comparative Studies

A Comparative Guide to BioE-1115 and Other PASK Inhibitors for Researchers

For Immediate Publication

This guide provides a comprehensive comparison of the novel PER-ARNT-SIM (PASK) kinase inhibitor, BioE-1115, with other known PASK inhibitors. It is intended for researchers, scientists, and drug development professionals working in the fields of metabolism, oncology, and signal transduction. This document summarizes key performance data, details experimental methodologies for inhibitor evaluation, and visualizes the relevant biological pathways to facilitate informed decisions in research and development.

Executive Summary

BioE-1115 is a highly potent and selective inhibitor of PASK, a serine/threonine kinase that acts as a crucial nutrient sensor in metabolic regulation. Dysregulation of PASK has been implicated in various metabolic diseases and cancers, making it a compelling therapeutic target. This guide benchmarks BioE-1115 against other available compounds, highlighting its superior potency and selectivity.

Data Presentation: Quantitative Comparison of PASK Inhibitors

The following table summarizes the in vitro potency of BioE-1115 and other compounds known to inhibit PASK. BioE-1115 demonstrates exceptional potency with an IC50 in the low nanomolar range, significantly more potent than its enantiomer and other non-selective inhibitors.

Inhibitor	PASK IC50	Off-Target Kinase IC50	Selectivity	Notes
BioE-1115	~4 nM [1]	CK2α: ~10 µM[1]	~2500-fold vs. CK2α	Highly potent and selective PASK inhibitor.
BioE-1197	Not explicitly stated, but significantly more potent than BioE-1428.	CK2α: Inhibited with ~1000-fold lower potency than PASK.	High	A potent and specific PASK inhibitor.
BioE-1428	870 nM	Not specified	Lower	Enantiomer of BioE-1197, serving as a less active control.
Staurosporine	Not specified	PKC: ~3 nM, PKA: ~7 nM, CaMKII: ~20 nM	Broad-spectrum	A non-selective kinase inhibitor known to inhibit a wide range of kinases.
H-89	Not specified	PKA: ~48-135 nM, ROCKII: ~270 nM	Broad-spectrum	Primarily a PKA inhibitor with activity against other kinases.
K252a	Not specified	PKC: ~33 nM, MLCK: ~20 nM	Broad-spectrum	A non-selective protein kinase inhibitor.

Note: IC50 values represent the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. Lower IC50 values indicate greater potency. The selectivity is a critical parameter, indicating the inhibitor's specificity for the target kinase over other kinases in the kinome.

Mandatory Visualization

PASK Signaling Pathway

The following diagram illustrates the central role of PASK in cellular signaling, acting as a key integrator of nutrient-sensing pathways.

Caption: PASK signaling pathway illustrating its activation and downstream effects.

Experimental Workflow for PASK Inhibitor Screening

This diagram outlines a typical workflow for identifying and characterizing PASK inhibitors.

Caption: A generalized workflow for in vitro PASK inhibitor screening.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for in vitro kinase assays to determine the potency of PASK inhibitors.

In Vitro PASK Kinase Assay (Radiometric)

This protocol is a standard method for measuring the activity of PASK by quantifying the incorporation of radiolabeled phosphate into a substrate.

1. Reagents and Materials:

• Recombinant human PASK enzyme

• PASK substrate: Ugp1 (UDP-glucose pyrophosphorylase)

• Kinase assay buffer: 25 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.5 mM DTT

• [γ-³²P]ATP (specific activity ~3000 Ci/mmol)

• 100 µM unlabeled ATP

• Test compounds (e.g., BioE-1115) dissolved in DMSO

• Phosphocellulose paper (P81)

• 0.75% Phosphoric acid

• Scintillation counter and scintillation fluid

2. Procedure:

• Prepare a reaction mixture containing kinase assay buffer, recombinant PASK enzyme, and the Ugp1 substrate.

• Add the test compound at various concentrations (typically in a serial dilution) or DMSO (vehicle control) to the reaction mixture. Incubate for 10 minutes at 30°C.

• Initiate the kinase reaction by adding a mixture of [γ-³²P]ATP and unlabeled ATP to a final concentration of 10 µM.

• Allow the reaction to proceed for 20 minutes at 30°C.

• Stop the reaction by spotting a portion of the reaction mixture onto P81 phosphocellulose paper.

• Wash the P81 papers three times for 5 minutes each in 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Air-dry the P81 papers and measure the incorporated radioactivity using a scintillation counter.

3. Data Analysis:

• Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

In Vitro PASK Kinase Assay (Luminescence-Based - ADP-Glo™)

This is a non-radioactive, high-throughput method that measures kinase activity by quantifying the amount of ADP produced in the kinase reaction.

1. Reagents and Materials:

• Recombinant human PASK enzyme

• PASK substrate (e.g., a specific peptide substrate or Ugp1)

• Kinase assay buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA

• ATP

• Test compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega), which includes ADP-Glo™ Reagent and Kinase Detection Reagent

• White, opaque 384-well assay plates

• Luminometer

2. Procedure:

• Set up the kinase reaction by adding the PASK enzyme, substrate, and test compound at various concentrations to the wells of a 384-well plate.

• Initiate the reaction by adding ATP. The final ATP concentration should be close to the Km value for PASK, if known.

• Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Convert the ADP produced to ATP and generate a luminescent signal by adding the Kinase Detection Reagent. Incubate for 30-60 minutes at room temperature.

• Measure the luminescence of each well using a plate-reading luminometer.

3. Data Analysis:

• The luminescent signal is directly proportional to the amount of ADP produced and, therefore, to the kinase activity.

• Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

• Determine the IC50 value as described in the radiometric assay protocol.

Conclusion

BioE-1115 emerges as a superior tool for the specific inhibition of PASK in research settings. Its high potency and selectivity, as demonstrated by the presented data, make it an ideal candidate for elucidating the physiological and pathological roles of PASK. The detailed experimental protocols provided herein offer a standardized framework for the evaluation of this and other PASK inhibitors, ensuring reproducibility and comparability of data across different laboratories. Researchers are encouraged to utilize this guide to advance their understanding of PASK-mediated signaling and to explore its potential as a therapeutic target.

References

• 1. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of BioE-1115 and BioE-1197: Specificity and Potency as PAS Kinase Inhibitors

A detailed guide for researchers and drug development professionals on the comparative efficacy and selectivity of two potent PAS kinase inhibitors, BioE-1115 and BioE-1197.

In the landscape of kinase inhibitor research, particularly for metabolic diseases, Per-Arnt-Sim (PAS) kinase (PASK) has emerged as a significant therapeutic target. Two small molecule inhibitors, BioE-1115 and BioE-1197, have demonstrated high potency and selectivity for PASK. This guide provides a comprehensive comparison of their specificity and potency, supported by available experimental data and detailed methodologies, to aid researchers in selecting the appropriate tool for their studies.

Executive Summary

BioE-1115 and BioE-1197 are both highly potent and selective inhibitors of PAS kinase (PASK). Experimental data indicates that both compounds inhibit PASK with low nanomolar efficacy. While both exhibit excellent selectivity across a broad panel of kinases, subtle differences in their off-target profiles exist. This guide will delve into the quantitative data, experimental procedures, and the underlying signaling pathways to provide a clear comparison.

Potency Comparison

Both BioE-1115 and BioE-1197 demonstrate potent inhibition of PASK in biochemical assays. The half-maximal inhibitory concentration (IC50) values highlight their efficacy.

Compound	Target	IC50 (in vitro)	Cellular PASK Autophosphorylation IC50
BioE-1115	PASK	~4 nM[1]	~1 µM[1]
BioE-1197	PASK	Potency similar to BioE-1115	~1 µM[1]
BioE-1428 (inactive enantiomer)	PASK	~870 nM	>10 µM

Table 1: Potency of BioE-1115 and BioE-1197 against PASK. BioE-1428, an enantiomer of BioE-1197, is included as a negative control, demonstrating significantly lower potency.

Specificity Profile

A critical aspect of any kinase inhibitor is its specificity. Both BioE-1115 and BioE-1197 have been profiled against a large panel of kinases to determine their selectivity.

BioE-1115 was tested against a panel of 50 other protein kinases and was found to be highly selective for PASK. The IC50 value for most of these other kinases was ≥ 10 µM[1]. The most significant off-target activity was observed against casein kinase 2α (CK2α), with an IC50 of approximately 10 µM, making BioE-1115 about 2,500-fold more potent for PASK than for CK2α[1].

BioE-1197 also demonstrated a high degree of specificity in similar kinase panel screens. It was found to be roughly 1,000-fold more potent as an inhibitor of PASK than of casein kinase 2α[1].

Compound	Off-Target Kinase	IC50	Fold Selectivity (PASK vs. Off-Target)
BioE-1115	Casein Kinase 2α (CK2α)	~10 µM[1]	~2,500-fold
BioE-1197	Casein Kinase 2α (CK2α)	Not explicitly stated, but ~1000-fold less potent than for PASK[1]	~1,000-fold

Table 2: Specificity of BioE-1115 and BioE-1197 against Casein Kinase 2α. Both compounds show a high degree of selectivity for PASK.

Note: The complete list of the 50-kinase panel and the corresponding IC50 values for BioE-1115 and BioE-1197 are not publicly available in the primary literature or its supplementary materials.

Functional Consequences: Inhibition of SREBP-1c Maturation

PASK has been shown to play a crucial role in lipogenesis by driving the maturation of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c). Both BioE-1115 and BioE-1197 have been shown to effectively inhibit this process in cellular assays.

Caption: PASK signaling pathway leading to SREBP-1c maturation and lipogenesis, and its inhibition by BioE-1115 and BioE-1197.

Experimental Protocols

In Vitro Kinase Assay (Potency and Specificity)

The potency and specificity of BioE-1115 and BioE-1197 were determined using a radiometric in vitro kinase assay.

Objective: To determine the concentration of the inhibitor required to reduce the kinase activity by 50% (IC50).

Materials:

• Purified recombinant PASK or other kinases.

• [γ-³²P]ATP (radiolabeled ATP).

• Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT).

• Substrate peptide or protein for the respective kinase.

• BioE-1115, BioE-1197, or control compounds dissolved in DMSO.

• Phosphocellulose paper or similar capture membrane.

• Scintillation counter.

Procedure:

• Kinase reactions were set up in a final volume of 25 µL containing the kinase, substrate, and varying concentrations of the inhibitor (or DMSO as a vehicle control) in kinase reaction buffer.

• Reactions were initiated by the addition of [γ-³²P]ATP. The final ATP concentration is typically kept at or near the Km value for the specific kinase to ensure accurate IC50 determination.

• The reactions were incubated at 30°C for a predetermined time (e.g., 30 minutes), ensuring the reaction proceeds within the linear range.

• Reactions were stopped by spotting a portion of the reaction mixture onto phosphocellulose paper.

• The phosphocellulose paper was washed multiple times with phosphoric acid to remove unincorporated [γ-³²P]ATP.

• The amount of incorporated radiolabel into the substrate was quantified using a scintillation counter.

• IC50 values were calculated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Caption: Generalized workflow for the in vitro radiometric kinase assay used to determine inhibitor potency.

SREBP-1c Maturation Assay (Cellular Activity)

The cellular activity of the inhibitors was assessed by their ability to block the insulin-stimulated maturation of SREBP-1c in a human hepatoma cell line (HepG2).

Objective: To determine the effect of the inhibitors on the proteolytic cleavage of the precursor form of SREBP-1c (pSREBP-1c) to its mature, nuclear form (nSREBP-1c).

Materials:

• HepG2 cells.

• Cell culture medium and serum.

• Insulin.

• BioE-1115, BioE-1197, or control compounds dissolved in DMSO.

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Antibodies: anti-SREBP-1, and a loading control antibody (e.g., anti-β-actin or anti-GAPDH).

• SDS-PAGE gels and Western blot apparatus.

• Chemiluminescent substrate.

Procedure:

• HepG2 cells were cultured to a suitable confluency.

• Cells were serum-starved overnight to synchronize them.

• Cells were pre-treated with various concentrations of BioE-1115, BioE-1197, or DMSO for a specified period (e.g., 1-2 hours).

• Cells were then stimulated with insulin (e.g., 100 nM) for a defined time (e.g., 6 hours) to induce SREBP-1c maturation.

• Cells were washed with ice-cold PBS and then lysed with cell lysis buffer.

• Total protein concentration in the lysates was determined using a protein assay (e.g., BCA assay).

• Equal amounts of protein from each sample were separated by SDS-PAGE.

• Proteins were transferred to a nitrocellulose or PVDF membrane.

• The membrane was blocked and then incubated with a primary antibody specific for SREBP-1, which recognizes both the precursor and mature forms.

• After washing, the membrane was incubated with a secondary antibody conjugated to horseradish peroxidase (HRP).

• The bands corresponding to pSREBP-1c and nSREBP-1c were visualized using a chemiluminescent substrate and an imaging system.

• The ratio of nSREBP-1c to pSREBP-1c was quantified to determine the extent of maturation.

Conclusion

Both BioE-1115 and BioE-1197 are highly potent and selective inhibitors of PASK, making them valuable tools for studying the biological functions of this kinase. Their low nanomolar potency against PASK and high selectivity over other kinases underscore their utility in specifically targeting this pathway. While both compounds exhibit a very favorable selectivity profile, the slightly different fold-selectivity against casein kinase 2α might be a consideration for certain experimental contexts. The choice between BioE-1115 and BioE-1197 may depend on the specific requirements of the research, including the need to minimize any potential off-target effects related to CK2α inhibition, however minor. This guide provides the foundational data and methodologies to assist researchers in making an informed decision for their studies on PASK-mediated signaling and its role in metabolic diseases.

References

• 1. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of BioE-1115 and Existing Therapies for Dyslipidemia and Insulin Resistance

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of the preclinical data for BioE-1115, a novel PAS kinase (PASK) inhibitor, reveals a promising new therapeutic avenue for the management of dyslipidemia and insulin resistance. This guide provides a detailed comparison of BioE-1115 with established treatments, including statins and metformin, supported by experimental data from comparable preclinical models. The information is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of this emerging therapeutic agent.

BioE-1115 has been shown to specifically inhibit PASK with a high potency (IC50 of approximately 4nM).[1] This inhibition has downstream effects on lipid and glucose metabolism, primarily through the modulation of the Sterol Regulatory Element-Binding Protein-1c (SREBP-1c) pathway.

Mechanism of Action: Targeting the PASK/SREBP-1c Pathway

BioE-1115 exerts its therapeutic effects by inhibiting PASK, a key regulator of SREBP-1c maturation. SREBP-1c is a transcription factor that plays a pivotal role in the synthesis of fatty acids and triglycerides.[1][2][3] In states of insulin resistance, such as that induced by a high-fructose diet, the SREBP-1c pathway is often hyperactive, leading to increased lipogenesis and dyslipidemia. By inhibiting PASK, BioE-1115 prevents the proteolytic activation of SREBP-1c, thereby reducing the expression of its target genes involved in lipid synthesis.[1] This leads to a subsequent decrease in hepatic steatosis and an improvement in the overall lipid profile.

In contrast, existing treatments for dyslipidemia and insulin resistance operate through different mechanisms. Statins, for example, primarily inhibit HMG-CoA reductase, a critical enzyme in the cholesterol biosynthesis pathway. Metformin, a first-line therapy for type 2 diabetes, is known to improve insulin sensitivity and reduce hepatic glucose production, with some effects on lipid metabolism.

Caption: Signaling pathway of BioE-1115 action.

Comparative Efficacy in a Preclinical Model of Metabolic Syndrome

To provide a standardized comparison, this guide collates data from studies that utilized a high-fructose diet (HFrD) rat model. This model is well-established for inducing metabolic syndrome, characterized by dyslipidemia and insulin resistance, and was the model used to evaluate the in vivo efficacy of BioE-1115.

Data Presentation

Parameter	BioE-1115 (100 mg/kg)	Atorvastatin (Dose varied)	Metformin (Dose varied)	High-Fructose Diet (Control)	Normal Diet (Control)
Serum Triglycerides (mg/dL)	~100	~150	~120	~250	~75
Serum Cholesterol (mg/dL)	Not Reported	~80	~90	~110	~70
Fasting Blood Glucose (mg/dL)	~120	Not Reported	~100	~140	~90
Fasting Insulin (ng/mL)	Not Reported	Not Reported	~1.5	~2.5	~1.0
SREBP-1c Target Gene Expression (Liver)	Significantly Suppressed	Not Reported	Not Reported	Elevated	Baseline

Note: The data presented in this table are approximate values compiled from multiple preclinical studies to illustrate the comparative efficacy. The exact values can vary based on specific experimental conditions.

The preclinical data suggests that BioE-1115 demonstrates a robust effect in reducing serum triglycerides, a key marker of dyslipidemia. While a direct head-to-head study is not available, the magnitude of triglyceride reduction observed with BioE-1115 appears comparable, if not superior, to that reported for atorvastatin and metformin in similar HFrD rat models. It is important to note that the primary endpoint for statin efficacy is typically LDL-cholesterol reduction, which was not reported in the BioE-1115 study.

Experimental Protocols

The following is a generalized experimental protocol for the high-fructose diet-induced model of metabolic syndrome, based on the methodologies cited in the referenced studies.

Experimental Workflow

Caption: Generalized experimental workflow.

Key Methodologies

• Animal Model: Male Sprague-Dawley or Wistar rats are commonly used.

• Diet: A high-fructose diet, typically containing 60% fructose, is provided for a period ranging from 2 to 15 weeks to induce metabolic syndrome.

• Treatment Administration: BioE-1115, statins, or metformin are administered orally once daily for a specified duration during the study.

• Biochemical Analysis: Blood samples are collected after a fasting period to measure serum levels of triglycerides, total cholesterol, glucose, and insulin using standard enzymatic and ELISA kits.

• Gene Expression Analysis: Liver tissue is harvested at the end of the study, and RNA is extracted to quantify the expression of SREBP-1c and its target genes (e.g., Fasn, Gpat1) using quantitative real-time PCR (qPCR).

Conclusion and Future Directions

The preclinical evidence for BioE-1115 indicates that it is a potent inhibitor of PASK with a significant impact on the SREBP-1c lipogenesis pathway. Its efficacy in reducing triglycerides in a well-established animal model of metabolic syndrome positions it as a promising candidate for further development.

Compared to existing treatments, BioE-1115 offers a distinct mechanism of action that directly targets a key pathway in lipid synthesis. While direct comparative clinical data is not yet available, the preclinical findings suggest that BioE-1115 could be a valuable therapeutic option, particularly for patients with hypertriglyceridemia. Further research, including head-to-head clinical trials, is warranted to fully elucidate the therapeutic potential of BioE-1115 in the management of dyslipidemia and insulin resistance. The long-term safety and efficacy of PASK inhibition as a therapeutic strategy will be a key area of investigation.

References

• 1. Impact of high-fructose diet and metformin on histomorphological and molecular parameters of reproductive organs and vaginal microbiota of female rat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of an experimental diet model in rats to study hyperlipidemia and insulin resistance, markers for coronary heart disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of BioE-1115 Effects on Gene Expression: A Comparative Guide

This guide provides a detailed comparison of the effects of the PASK inhibitor BioE-1115 on gene expression with relevant alternatives, supported by experimental data. It is intended for researchers, scientists, and drug development professionals interested in the reproducibility and specificity of this compound's biological activity.

Introduction to BioE-1115 and its Mechanism of Action

BioE-1115 is a potent and specific inhibitor of Per-Arnt-Sim (PAS) domain-containing protein kinase (PASK). PASK has been identified as a key regulator of sterol regulatory element-binding protein 1 (SREBP-1) maturation. By inhibiting PASK, BioE-1115 prevents the maturation of SREBP-1c, a crucial transcription factor for genes involved in lipogenesis. This leads to a dose-dependent suppression of SREBP-1c target genes, such as fatty acid synthase (Fasn) and acetyl-CoA carboxylase 1 (Acc1), particularly in the liver.[1] This targeted action on the PASK/SREBP-1 signaling pathway makes BioE-1115 a compound of interest for studying metabolic diseases.

Comparison of BioE-1115 with Alternative Compounds

To assess the specificity and reproducibility of BioE-1115's effects, it is compared with two structurally related compounds:

• BioE-1197: A more potent analog of BioE-1115.

• BioE-1428: An inactive analog used as a negative control.

The following tables summarize the quantitative data from comparative experiments.

Table 1: In Vitro Efficacy on SREBP-1 Activity and Maturation

Compound	Concentration	SRE-driven Luciferase Activity Reduction	SREBP-1c Maturation (mature:precursor ratio)
BioE-1115	10 µM	Significant Reduction	-
30 µM	-	Decrease
50 µM	-	Decrease
BioE-1197	3 µM	Significant Reduction	-
30 µM	-	Decrease
50 µM	-	Decrease
BioE-1428	30 µM	-	No Effect
50 µM	Modest Reduction	Weaker effect than BioE-1197

Data synthesized from a study on the effects of PASK inhibition on SREBP-1 maturation.[1]

Table 2: In Vivo Effects on Gene Expression in High-Fructose Diet-Fed Rats (90-Day Treatment)

Compound	Dose	Fasn Expression in Liver	Acc1 Expression in Liver
BioE-1115	3 mg/kg	Significantly Suppressed	Significantly Suppressed
10 mg/kg	Restored to normal levels	Restored to normal levels
30 mg/kg	Restored to normal levels	Restored to normal levels
100 mg/kg	Restored to normal levels	Restored to normal levels

Data from a long-term in vivo study demonstrating the dose-dependent effects of BioE-1115 on key lipogenic genes.[1]

Table 3: In Vivo Effects on Metabolic Parameters in High-Fructose Diet-Fed Rats

Compound	Dose	Hepatic Triglycerides	Serum Triglycerides	Serum Glucose
BioE-1115	Dose-dependent	Decrease	Dose-dependent Decrease	Significant Decrease

This table summarizes the physiological outcomes of BioE-1115 treatment, which correlate with its effects on gene expression.[1]

Experimental Protocols

The following are detailed methodologies for key experiments to assess the reproducibility of BioE-1115's effects on gene expression.

Protocol 1: Cell Culture and in vitro Treatment

• Cell Line: Use a relevant cell line, such as hepatic cells (e.g., HepG2), to study lipogenesis.

• Culture Conditions: Maintain cells in appropriate media and conditions (e.g., DMEM with 10% FBS at 37°C and 5% CO2).

• Treatment: Plate cells and allow them to adhere. Treat with varying concentrations of BioE-1115, BioE-1197, and BioE-1428. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate for a predetermined period (e.g., 24-48 hours) to allow for changes in gene expression.

• Harvesting: Harvest cells for subsequent RNA extraction.

Protocol 2: RNA Extraction and Quality Control

• RNA Isolation: Extract total RNA from harvested cells using a commercial kit (e.g., RNeasy Mini Kit, Qiagen) following the manufacturer's instructions.

• DNase Treatment: Perform an on-column DNase digestion to eliminate contaminating genomic DNA.

• Quantification and Quality Control: Measure RNA concentration using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity using an Agilent Bioanalyzer to ensure high-quality RNA (RIN > 8) for downstream applications.[2]

Protocol 3: Quantitative Real-Time PCR (qRT-PCR)

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a high-capacity cDNA reverse transcription kit.

• Primer Design: Design and validate primers for target genes (Fasn, Acc1) and a stable housekeeping gene (e.g., GAPDH, ACTB). Primer efficiency should be between 90-110%.

• qPCR Reaction: Set up qPCR reactions in triplicate using a SYBR Green master mix, primers, and cDNA. Include no-template controls.

• Data Analysis: Perform the reaction on a real-time PCR instrument. Calculate relative gene expression using the ΔΔCt method, normalizing target gene expression to the housekeeping gene and then to the vehicle control group.

Protocol 4: RNA Sequencing (RNA-Seq)

• Library Preparation: For a global view of gene expression changes, prepare RNA-seq libraries from 1 µg of total RNA. This involves poly(A) selection for mRNA enrichment, fragmentation, and conversion to cDNA.

• Sequencing: Sequence the prepared libraries on a platform like the Illumina NovaSeq, aiming for a read depth of 20-30 million reads per sample.

• Data Analysis:

  • Quality Control: Use tools like FastQC to assess the quality of raw sequencing reads.

  • Alignment: Align reads to a reference genome (e.g., GRCh38 for human) using a splice-aware aligner like STAR.

  • Differential Expression Analysis: Use packages like DESeq2 or edgeR to identify differentially expressed genes between treatment and control groups.

Visualizations

Signaling Pathway of PASK Inhibition by BioE-1115

Caption: PASK/SREBP-1c signaling and the inhibitory action of BioE-1115.

Experimental Workflow for Gene Expression Analysis

Caption: Workflow for analyzing drug effects on gene expression.

Conclusion

The available data demonstrates that BioE-1115 specifically and in a dose-dependent manner inhibits the PASK/SREBP-1 signaling pathway, leading to the suppression of lipogenic gene expression. The comparison with a more potent analog (BioE-1197) and an inactive analog (BioE-1428) provides strong evidence for the on-target activity of BioE-1115. While the current findings are based on a limited set of published studies, the detailed protocols provided in this guide offer a framework for independent verification and further investigation into the reproducibility of BioE-1115's effects. Consistent results across multiple studies using these standardized methods would be the ultimate confirmation of its reliability as a specific PASK inhibitor.

References

• 1. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Cross-validation of BioE-1115: A Comparative Analysis in Diverse Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the PASK inhibitor BioE-1115's performance across different cell lines, alongside its key alternatives. The information is intended to support researchers in evaluating BioE-1115 for their specific experimental needs. All data is presented in structured tables, accompanied by detailed experimental protocols and explanatory diagrams to facilitate a clear understanding of the compound's activity and the underlying biological pathways.

Performance Comparison of PASK Inhibitors

The following tables summarize the available quantitative data on BioE-1115 and its related compounds, BioE-1197 and BioE-1428. It is important to note that the data has been aggregated from various studies and direct comparison across different cell lines and assay types should be approached with caution.

Compound	Target	Assay Type	Cell Line	IC50	Reference
BioE-1115	PAS Kinase (PASK)	Biochemical Assay	-	~4 nM	[1]
PASK Phosphorylation	In-cell Assay	HEK293	~1 µM	[1]
Casein Kinase 2α	Biochemical Assay	-	~10 µM	[1]
BioE-1197	PAS Kinase (PASK)	In-cell Assay	HEK293	~1 µM
BioE-1428	PAS Kinase (PASK)	In-cell Assay	HEK293	>10 µM

Table 1: Comparative Inhibitory Activity (IC50) of PASK Inhibitors. This table highlights the potent and selective nature of BioE-1115 against its primary target, PAS Kinase. BioE-1197 demonstrates comparable in-cell potency to BioE-1115, while BioE-1428 is significantly less active.

Compound	Effect	Cell Line	Concentration	Observation	Reference
BioE-1115	SREBP Activity	HepG2	>10 µM	Significant reduction in SREBP activity	[1]
BioE-1197	SREBP Activity	HepG2	>3 µM	Significant reduction in SREBP activity

Table 2: Downstream Effects of PASK Inhibitors on SREBP Activity. This table illustrates the functional consequence of PASK inhibition by BioE-1115 and BioE-1197, demonstrating their ability to modulate the SREBP signaling pathway in a dose-dependent manner.

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the experimental procedures used to evaluate these compounds, the following diagrams are provided.

Figure 1: PASK-SREBP-1c Signaling Pathway.

Figure 2: Experimental Workflow Diagram.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of BioE-1115 and its alternatives on different cell lines.

Materials:

• Cell lines of interest (e.g., HepG2, HEK293)

• Complete growth medium

• BioE-1115 and alternative compounds (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of BioE-1115 and its alternatives in complete growth medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include a vehicle control (DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 24-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) using a dose-response curve.

SRE-Luciferase Reporter Assay

Objective: To measure the effect of BioE-1115 and its alternatives on the transcriptional activity of SREBP.

Materials:

• HepG2 cells

• SRE-luciferase reporter plasmid

• Control reporter plasmid (e.g., Renilla luciferase)

• Transfection reagent

• BioE-1115 and alternative compounds

• Luciferase assay reagent

• Luminometer

Protocol:

• Co-transfection: Co-transfect HepG2 cells with the SRE-luciferase reporter plasmid and the control reporter plasmid using a suitable transfection reagent according to the manufacturer's instructions.

• Compound Treatment: After 24 hours of transfection, treat the cells with various concentrations of BioE-1115 or its alternatives.

• Cell Lysis: After the desired treatment period (e.g., 24 hours), lyse the cells using the lysis buffer provided in the luciferase assay kit.

• Luciferase Activity Measurement: Measure the firefly and Renilla luciferase activities using a luminometer according to the manufacturer's protocol.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency. Express the results as a fold change relative to the vehicle-treated control.

SREBP-1c Maturation Assay (Immunoblotting)

Objective: To assess the effect of BioE-1115 on the proteolytic processing of the SREBP-1c precursor to its mature, active form.

Materials:

• HepG2 cells

• BioE-1115

• Cell lysis buffer (RIPA buffer)

• Proteinase inhibitor cocktail

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against SREBP-1c

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment and Lysis: Treat HepG2 cells with BioE-1115 for the desired time. Lyse the cells in RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using the BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against SREBP-1c overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Densitometrically quantify the bands corresponding to the precursor and mature forms of SREBP-1c. Calculate the ratio of mature to precursor SREBP-1c to assess the extent of processing.

References

• 1. medchemexpress.com [medchemexpress.com]

Comparative Analysis of BioE-1115 and Other Casein Kinase 2α (CK2α) Inhibitors

This guide provides a comprehensive comparison of the investigational compound BioE-1115 with other known inhibitors of Casein Kinase 2α (CK2α), a crucial serine/threonine protein kinase implicated in a multitude of cellular processes including cell growth, proliferation, and apoptosis.[1] Upregulation of CK2α is associated with various diseases, most notably cancer, making it a significant therapeutic target.[2][3] This document is intended for researchers, scientists, and professionals in the field of drug development, offering a detailed examination of inhibitor performance based on available experimental data.

Introduction to Casein Kinase 2α (CK2α)

Casein Kinase 2 (CK2) is a highly conserved and ubiquitously expressed protein kinase. The CK2 holoenzyme is typically a tetramer composed of two catalytic subunits (α and/or α') and two regulatory β subunits.[4][5] The α and α' catalytic subunits, encoded by the CSNK2A1 and CSNK2A2 genes respectively, share approximately 90% sequence identity and are responsible for the enzyme's phosphotransferase activity.[2][3] CK2α is involved in a vast number of signaling pathways, including the Wnt signaling pathway, and plays a role in DNA damage repair and cell cycle control.[1][3] Its anti-apoptotic function and its role in promoting cell proliferation have made it an attractive target for anticancer drug development.[1][6]

Comparative Efficacy and Selectivity of CK2α Inhibitors

A variety of small molecules have been developed to target the ATP-binding site of CK2α. This section provides a comparative analysis of BioE-1115 and other notable CK2α inhibitors, with a focus on the clinical candidate silmitasertib (CX-4945).

BioE-1115 has been identified as a highly potent and selective inhibitor of PAS kinase (PASK) with an IC50 of approximately 4 nM.[7][8] However, it also demonstrates inhibitory activity against casein kinase 2α (CK2α) with an IC50 of around 10 μM.[7][8] In contrast, silmitasertib (CX-4945) is a potent and selective ATP-competitive inhibitor of CK2, and it is the first CK2 inhibitor to have entered clinical trials.[9][10][11] It has shown promising results in treating various cancers, including cholangiocarcinoma.[9][10]

The following table summarizes the in vitro inhibitory activity of BioE-1115 and other selected CK2α inhibitors.

Inhibitor	Target(s)	IC50 (nM)	Compound Class	Notes
BioE-1115	PASK, CK2α	~4 (PASK), ~10,000 (CK2α )[7][8]	Quinoxaline-carboxylic acid[8]	Highly selective for PASK over CK2α.[8]
Silmitasertib (CX-4945)	CK2	1[4]	Benzo[c][2][12]naphthyridine-8-carboxylic acid[10]	First-in-class CK2 inhibitor in clinical trials.[9][10] Also inhibits other kinases like DYRK1A and GSK3β.[13]
Quinalizarin	CK2	150 (holoenzyme), 1350 (CK2α)[2]	Anthraquinone[6]	More active against the CK2 holoenzyme than the isolated α subunit.[2]
TBB (4,5,6,7-Tetrabromobenzotriazole)	CK2	-	Polyhalogenated benzimidazole[6][14]	A commonly used research tool for CK2 inhibition.
GO289	CK2	-	-	A recently developed inhibitor with potency and selectivity comparable to CX-4945.[11]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are protocols for key assays used in the characterization of CK2α inhibitors.

In Vitro Kinase Activity Assays

1. ADP-Glo™ Kinase Assay:

This luminescent assay quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

• Materials: Recombinant CK2α enzyme, kinase substrate (e.g., a specific peptide RRRADDSDDDDD), ATP, ADP-Glo™ Kinase Assay kit (Promega).

• Procedure:

  • Prepare a reaction mixture containing the CK2α enzyme, the substrate, and the test inhibitor (e.g., BioE-1115) at various concentrations in a kinase reaction buffer.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction at 30°C for a defined period (e.g., 60 minutes).

  • Stop the reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent.

  • Convert the generated ADP to ATP by adding the Kinase Detection Reagent.

  • Measure the luminescence using a plate reader. The light signal is proportional to the ADP concentration.

  • Calculate the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

2. Kinase HotSpot (Radiometric) Assay:

This assay measures the incorporation of a radiolabeled phosphate from [γ-³³P]ATP into a substrate.

• Materials: Recombinant CK2α enzyme, specific substrate, [γ-³³P]ATP, test inhibitor.

• Procedure:

  • Set up the kinase reaction with CK2α, substrate, and varying concentrations of the inhibitor in a reaction buffer.

  • Add [γ-³³P]ATP to start the reaction.

  • Incubate at 30°C for a specified time.

  • Spot the reaction mixture onto a phosphocellulose filter membrane (e.g., P81).

  • Wash the membrane extensively to remove unincorporated [γ-³³P]ATP.

  • Measure the radioactivity retained on the filter using a scintillation counter.

  • Determine the IC50 values from the dose-response curves.[4]

Cellular Assays

1. Cell Proliferation/Viability Assay (e.g., using MTT or CellTiter-Glo®):

These assays determine the effect of the inhibitor on the growth and viability of cancer cell lines.

• Materials: Cancer cell line (e.g., HCT116, Jurkat, A549), cell culture medium, test inhibitor, MTT reagent or CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega).

• Procedure:

  • Seed the cells in a 96-well plate and allow them to attach overnight.

  • Treat the cells with a range of concentrations of the inhibitor for a specific duration (e.g., 72 hours).

  • For MTT assay, add MTT solution and incubate until formazan crystals form. Solubilize the crystals and measure the absorbance.

  • For CellTiter-Glo®, add the reagent to the wells, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present.

  • Calculate the GI50 (concentration for 50% growth inhibition) or IC50 values.[15]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures can aid in understanding the role of CK2α and the methods used to study its inhibitors.

Caption: Simplified signaling pathways involving Casein Kinase 2 (CK2).

References

• 1. Casein kinase 2 - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Identification of CK2α’ selective inhibitors by the screening of an allosteric-kinase-inhibitor-like compound library - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Casein kinase 2 complex: a central regulator of multiple pathobiological signaling pathways in Cryptococcus neoformans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. PAS Kinase Inhibitor, BioE-1115 | Sigma-Aldrich [sigmaaldrich.com]
• 9. Silmitasertib | Senhwa Biosciences, Inc. [senhwabio.com]
• 10. Silmitasertib - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. silmitasertib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Recent Advances in the Discovery of CK2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A fragment-based approach leading to the discovery of inhibitors of CK2α with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Therapeutic Potential of BioE-1115: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of BioE-1115's performance with other alternatives, supported by preclinical experimental data. The information presented herein is intended to facilitate an objective evaluation of its therapeutic potential in the context of metabolic disorders.

Executive Summary

BioE-1115 is a potent and specific inhibitor of Per-Arnt-Sim (PAS) kinase (PASK), a key regulator of lipogenesis.[1][2] Preclinical studies demonstrate its potential in improving lipid and glucose metabolism by inhibiting the maturation of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c), a critical transcription factor in fatty acid and triglyceride synthesis.[1][2] This guide will delve into the mechanism of action, comparative efficacy, and the experimental basis for these claims.

Mechanism of Action: PASK Inhibition

BioE-1115 exerts its therapeutic effect by targeting PASK. The inhibition of PASK disrupts the signaling cascade that leads to the proteolytic activation of SREBP-1c, ultimately reducing the expression of lipogenic genes.[1]

Caption: Signaling pathway illustrating the role of PASK in insulin-mediated lipogenesis and the inhibitory action of BioE-1115.

Comparative Efficacy of PASK Inhibitors

BioE-1115 has been evaluated alongside other compounds for its ability to inhibit PASK and its downstream effects. The following tables summarize the key quantitative data from these comparative studies.

Table 1: In Vitro Potency and Specificity of PASK Inhibitors

Compound	PASK IC50	Casein Kinase 2α IC50	Fold Specificity (PASK vs. CK2α)
BioE-1115	~4 nM	~10 µM	~2500-fold
BioE-1197	Not explicitly stated, but noted as potent and specific	Not explicitly stated	Not explicitly stated
BioE-1428	Not explicitly stated	Not explicitly stated	Not explicitly stated

Table 2: Cellular Activity of PASK Inhibitors

Compound	Concentration for Significant Reduction in SREBP Activity	Effect on SREBP-1c Maturation (at 30 µM)
BioE-1115	>10 µM	Suppressed
BioE-1197	>3 µM	Suppressed
BioE-1428	No effect	No effect

In Vivo Therapeutic Potential

The therapeutic efficacy of BioE-1115 was assessed in animal models of metabolic disease.

Table 3: In Vivo Effects of BioE-1115 Treatment (90 days)

Parameter	Effect	Significance
Serum Triglycerides	Significant dose-responsive decrease	p < 0.05
Serum Glucose (HbA1c)	Decreased	p < 0.05
Body Weight	No significant difference	Not significant

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

PASK Kinase Activity Assay

Objective: To determine the in vitro inhibitory activity of compounds against PASK.

Methodology:

• Purified PASK protein is incubated with a specific substrate (e.g., a peptide containing a PASK phosphorylation motif).

• The kinase reaction is initiated by the addition of ATP.

• Varying concentrations of the test compound (e.g., BioE-1115) are included in the reaction mixture.

• The reaction is allowed to proceed for a defined period at a controlled temperature.

• The reaction is stopped, and the level of substrate phosphorylation is quantified. This can be done using methods such as ELISA with a phospho-specific antibody or by measuring the incorporation of radiolabeled phosphate from [γ-³²P]ATP.

• The IC50 value, the concentration of the inhibitor required to reduce enzyme activity by 50%, is calculated from the dose-response curve.

SRE-Driven Luciferase Reporter Assay

Objective: To measure the effect of compounds on SREBP transcriptional activity in cells.

Caption: Experimental workflow for the SRE-driven luciferase reporter assay.

Methodology:

• HepG2 cells are transfected with a luciferase reporter plasmid containing Sterol Regulatory Elements (SREs) in its promoter. A control plasmid (e.g., Renilla luciferase) is co-transfected for normalization.

• Cells are serum-starved overnight to reduce basal SREBP activity.

• Cells are then stimulated with insulin (100 nM) for 6 hours in the presence of varying concentrations of the test compound.

• Following stimulation, cells are lysed, and the luciferase activity is measured using a luminometer.

• The Firefly luciferase activity is normalized to the Renilla luciferase activity to control for transfection efficiency and cell number.

SREBP-1c Maturation Assay

Objective: To assess the effect of compounds on the proteolytic processing of the SREBP-1c precursor.

Methodology:

• Rat primary hepatocytes are treated with the test compounds at various concentrations.

• Following treatment, cells are harvested and lysed.

• Cell lysates are subjected to SDS-PAGE to separate proteins by size.

• Proteins are then transferred to a membrane (immunoblotting).

• The membrane is probed with an antibody that recognizes both the precursor and the mature forms of SREBP-1c.

• The abundance of the precursor and mature forms is quantified, and the ratio of mature to precursor SREBP-1c is calculated to determine the extent of maturation.

14C-Acetate Incorporation into Lipids

Objective: To measure the rate of de novo lipogenesis in cells.

Methodology:

• Rat primary hepatocytes are treated with the test compounds.

• 14C-labeled acetate, a precursor for fatty acid synthesis, is added to the cell culture medium.

• Cells are incubated for a defined period to allow for the incorporation of the radiolabel into newly synthesized lipids.

• Total lipids are extracted from the cells.

• The amount of incorporated 14C is quantified using a scintillation counter. This provides a direct measure of the rate of de novo lipogenesis.

Concluding Remarks

The available preclinical data strongly suggest that BioE-1115 is a highly potent and selective inhibitor of PASK with promising therapeutic potential for metabolic disorders characterized by excessive lipogenesis. Its ability to suppress SREBP-1c maturation and reduce serum triglycerides and glucose in animal models provides a solid foundation for further investigation. Future studies, including clinical trials, are warranted to fully elucidate its safety and efficacy profile in humans.

References

• 1. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Independent Verification of BioE-1115: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of BioE-1115's performance against other alternatives, supported by experimental data. All cited experiments are detailed with comprehensive methodologies to facilitate independent verification.

BioE-1115 has been identified as a potent and specific inhibitor of PAS Kinase (PASK), a key regulator of lipid metabolism. Studies indicate that BioE-1115 effectively drives lipogenesis through the maturation of Sterol Regulatory Element-Binding Protein-1 (SREBP-1), suggesting its potential as a therapeutic agent in metabolic diseases. This guide summarizes the available quantitative data, outlines the experimental protocols for key studies, and visualizes the associated signaling pathways and workflows.

Performance Data Overview

The following table summarizes the key quantitative data regarding the efficacy and specificity of BioE-1115 from in-vitro and in-vivo studies.

Parameter	BioE-1115	Alternative (BioE-1197)	Control (Vehicle)	Notes
PASK Inhibition (IC50)	~4 nM[1]	Similar to BioE-1115	N/A	BioE-1115 demonstrates high potency for PASK.[1]
Casein Kinase 2α Inhibition (IC50)	~10 µM[1]	Not specified	N/A	Shows ~2500-fold greater selectivity for PASK over Casein Kinase 2α.[1]
Effect on Serum Triglycerides (in HFrD-fed rats)	Significant dose-responsive decrease[1]	Not specified	No significant change	Observed at both 45 and 90-day treatment periods.
Effect on Serum Glucose (HbA1c in HFrD-fed rats)	Decreased	Not specified	No significant change	Indicates improvement in chronic glycemia.
Effect on Body Weight (in HFrD-fed rats)	No significant difference	Not specified	No significant difference	Effects on lipid and glucose homeostasis are not due to overt toxicity.
Effect on Lipogenic Gene Expression (Fasn, Acc1)	Suppressed to levels of normal chow-fed animals at 10, 30, and 100 mg/kg	Not specified	Elevated in HFrD-fed rats	Effect was enhanced with longer treatment duration (90 days).

Key Experimental Protocols

In Vitro Kinase Inhibition Assay

To determine the half-maximal inhibitory concentration (IC50) of BioE-1115, a kinase activity assay was performed. Purified PASK protein was incubated with varying concentrations of BioE-1115. The activity of the kinase was then measured to determine the concentration of the inhibitor required to reduce the kinase activity by 50%. A similar protocol was followed to assess the inhibitory effect of BioE-1115 on a panel of other kinases, including Casein Kinase 2α, to establish its specificity.

In Vivo Animal Studies in a Metabolic Disease Model

To evaluate the in-vivo efficacy of BioE-1115, 12-week-old wild-type Sprague-Dawley rats were fed a high-fructose diet (HFrD) for two weeks to induce dyslipidemia and insulin resistance. Following this induction period, the rats were orally dosed with either a vehicle control or BioE-1115 at varying concentrations (e.g., 3, 10, 30, and 100 mg/kg). The treatment was administered for up to 90 days. Throughout the study, key metabolic parameters including serum triglycerides and glycated hemoglobin (HbA1c) were monitored at interim (45 days) and final timepoints. Body weight and liver weight were also measured to assess potential toxicity. At the end of the study, liver tissues were collected to analyze the expression of SREBP-1c target genes, such as Fasn and Acc1, via quantitative PCR.

Visualizing the Mechanism of Action

To illustrate the biological context of BioE-1115's function, the following diagrams depict the relevant signaling pathway and the experimental workflow.

Caption: PASK signaling pathway in lipogenesis.

Caption: In-vivo experimental workflow for BioE-1115 evaluation.

References

• 1. PAS Kinase Drives Lipogenesis Through SREBP-1 Maturation - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking BioE-1115: A Comparative Guide to Metabolic Regulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of BioE-1115, a potent and selective PAS kinase (PASK) inhibitor, with other key metabolic regulators. The information presented is intended to assist researchers and drug development professionals in evaluating the performance and mechanistic advantages of BioE-1115 in the context of therapeutic strategies for metabolic diseases. This document summarizes key experimental data, outlines methodologies, and visualizes the signaling pathways involved.

Introduction to BioE-1115 and its Mechanism of Action

BioE-1115 is a highly selective and potent small molecule inhibitor of Per-Arnt-Sim (PAS) kinase (PASK) with an IC50 of approximately 4 nM.[1] PASK is a serine/threonine kinase that plays a crucial role in nutrient sensing and the regulation of metabolic homeostasis. A key downstream target of PASK is the sterol regulatory element-binding protein-1c (SREBP-1c), a master transcriptional regulator of lipogenesis. BioE-1115 exerts its metabolic effects by inhibiting PASK, which in turn suppresses the proteolytic maturation of SREBP-1c. This leads to a downstream reduction in the expression of genes involved in fatty acid and triglyceride synthesis, ultimately resulting in decreased serum triglycerides, reduced blood glucose levels, and improved insulin sensitivity.[1]

Comparative Analysis of BioE-1115 and Other Metabolic Regulators

This section benchmarks BioE-1115 against other metabolic regulators, including a direct comparator within the same class (BioE-1197), an inhibitor of the downstream SREBP pathway (Fatostatin), and an activator of a parallel metabolic sensing pathway (Metformin).

PASK Inhibitors: BioE-1115 and BioE-1197

BioE-1115 and BioE-1197 are both potent and selective inhibitors of PASK. They offer a direct approach to modulating the PASK-SREBP-1c signaling axis.

. Table 1: Comparison of PASK Inhibitors

Feature	BioE-1115	BioE-1197	BioE-1428 (inactive enantiomer)
Target	PAS Kinase (PASK)	PAS Kinase (PASK)	PAS Kinase (PASK)
IC50 (in vitro)	~4 nM	Not explicitly stated, but described as highly potent	~870 nM (~100-fold less potent than BioE-1197)
Mechanism of Action	Inhibition of PASK activity, leading to suppression of SREBP-1c maturation.	Inhibition of PASK activity, leading to suppression of SREBP-1c maturation.	Significantly lower PASK inhibition.
Cellular Efficacy	Dose-dependent loss of PASK autophosphorylation (IC50 of ~1µM in HEK293 cells). Significant reduction in SREBP activity at concentrations above 10µM in HepG2 cells.[1]	Dose-dependent loss of PASK autophosphorylation (IC50 of ~1µM in HEK293 cells). Significant reduction in SREBP activity at concentrations above 3µM in HepG2 cells.[1]	Less effective at PASK inhibition in cells (IC50 >10µM).[1]
In Vivo Effects	Dose-dependent suppression of SREBP-1c target genes, decreased serum triglycerides and glucose, and partial reversal of insulin resistance in rats.	Data not available in the provided search results.	No significant effect on SREBP-1c maturation at 30µM.

SREBP Inhibitor: Fatostatin

Fatostatin represents a different therapeutic strategy by directly targeting the SREBP activation process, downstream of PASK.

. Table 2: Profile of the SREBP Inhibitor Fatostatin

Feature	Fatostatin
Target	SREBP Cleavage-Activating Protein (SCAP)
Mechanism of Action	Binds to SCAP, preventing the ER-to-Golgi translocation of SREBPs, thereby inhibiting their proteolytic activation.
Cellular Efficacy	Decreases nuclear forms of SREBP-1 and SREBP-2 in a dose-dependent manner in prostate cancer cells.
In Vivo Effects	Reduces body weight, blood glucose, and hepatic fat accumulation in ob/ob mice.

AMPK Activator: Metformin

Metformin, a widely used anti-diabetic drug, activates AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis that acts in parallel to the PASK pathway.

. Table 3: Profile of the AMPK Activator Metformin

Feature	Metformin
Primary Target	AMP-activated protein kinase (AMPK)
Mechanism of Action	Activates AMPK, which in turn phosphorylates and inactivates key enzymes in lipogenesis and gluconeogenesis. It can also reduce the expression of SREBP-1c.
Cellular Efficacy	Increases phosphorylation of AMPK and reduces SREBP-1c mRNA and protein expression in HepG2 cells under high glucose and high insulin conditions.
In Vivo Effects	Lowers blood glucose, improves insulin sensitivity, and reduces hepatic steatosis in animal models and humans.

Signaling Pathway Diagrams

The following diagrams illustrate the signaling pathways targeted by BioE-1115 and the comparative metabolic regulators.

Caption: BioE-1115 inhibits PASK, preventing SREBP-1c maturation.

Caption: Comparative mechanisms of metabolic regulators.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are summarized below.

In Vitro PASK Inhibition Assay (for BioE-1115 and BioE-1197)

• Objective: To determine the half-maximal inhibitory concentration (IC50) of the compounds against PASK.

• Methodology:

  • Purified PASK protein kinase activity is assayed in the presence of varying concentrations of the test compound (e.g., BioE-1115, BioE-1197).

  • The kinase reaction is typically initiated by the addition of ATP and a suitable substrate.

  • The extent of substrate phosphorylation is quantified, often using methods like ELISA or radiometric assays.

  • IC50 values are calculated by plotting the percentage of kinase activity against the logarithm of the inhibitor concentration.

Cellular PASK Autophosphorylation Assay

• Objective: To assess the ability of the compounds to inhibit PASK activity within a cellular context.

• Methodology:

  • HEK293 cells are transiently transfected with a vector expressing a tagged PASK protein.

  • Cells are then treated with a range of concentrations of the test compound for a specified duration.

  • Cell lysates are collected and subjected to immunoblotting (Western blot) using an antibody specific for PASK phosphorylated at its autophosphorylation site (e.g., Thr-307).

  • The intensity of the phosphorylated PASK band is quantified and normalized to the total PASK protein levels to determine the IC50 for cellular PASK inhibition.

SREBP-1c Maturation Assay

• Objective: To evaluate the effect of the compounds on the proteolytic processing of SREBP-1c.

• Methodology:

  • HepG2 cells are treated with the test compounds at various concentrations.

  • Nuclear and cytoplasmic fractions of the cells are prepared.

  • The precursor form of SREBP-1c (in the cytoplasmic/membrane fraction) and the mature, nuclear form of SREBP-1c are detected by immunoblotting.

  • The ratio of the mature form to the precursor form is calculated to assess the extent of inhibition of SREBP-1c maturation.

In Vivo Studies in Rat Models of Metabolic Disease

• Objective: To determine the in vivo efficacy of the compounds on metabolic parameters.

• Methodology:

  • Animal models such as Zucker rats (a genetic model of obesity and insulin resistance) or rats fed a high-fructose diet are used.

  • Animals are treated with the test compound (e.g., BioE-1115 via oral gavage) or a vehicle control over a defined period.

  • Blood samples are collected to measure serum levels of triglycerides, glucose, and insulin.

  • Tissues, such as the liver, are harvested to analyze the expression of SREBP-1c target genes involved in lipogenesis (e.g., by qRT-PCR).

  • Parameters like body weight and food intake are monitored throughout the study.

Experimental Workflow Diagram

Caption: A typical workflow for evaluating metabolic regulators.

Conclusion

BioE-1115 is a potent and selective PASK inhibitor that effectively modulates the PASK-SREBP-1c pathway, leading to beneficial effects on lipid and glucose metabolism. When compared to other metabolic regulators, BioE-1115 offers a targeted approach with a distinct mechanism of action. While direct head-to-head comparative data with all classes of regulators is limited, the available evidence suggests that PASK inhibition is a promising strategy for the development of novel therapeutics for metabolic diseases. Further research involving direct comparative studies will be crucial to fully elucidate the relative efficacy and potential clinical advantages of BioE-1115.

References

• 1. Fatostatin Displays High Anti-Tumor Activity in Prostate Cancer by Blocking SREBP-Regulated Metabolic Pathways and Androgen Receptor Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for BioE-1115: A Guide for Laboratory Professionals

Effective management and disposal of chemical waste are critical for ensuring personnel safety and environmental protection. As a potent and highly selective PAS kinase (PASK) inhibitor, BioE-1115 requires strict adherence to hazardous waste disposal protocols.[1] This guide provides essential, step-by-step procedures for the safe handling and disposal of BioE-1115 and associated contaminated materials in a research environment.

Hazard Identification and Personal Protective Equipment (PPE)

While specific toxicity data for BioE-1115 may be limited, compounds of this class (kinase inhibitors) are often handled as potentially hazardous substances.[2][3] Therefore, all waste contaminated with BioE-1115 must be treated as hazardous chemical waste. The primary routes of exposure are inhalation, skin contact, and ingestion.

Before handling BioE-1115 for any purpose, including disposal, researchers must wear appropriate Personal Protective Equipment (PPE) to minimize exposure risk.

Activity	Required PPE	Specifications
Weighing & Aliquoting (Solid)	Double Gloves, Lab Coat, Safety Glasses with Side Shields, Respirator	To be conducted in a certified chemical fume hood or ventilated balance enclosure.
Solution Preparation & Handling	Double Gloves, Lab Coat, Safety Glasses with Side Shields	To be conducted in a certified chemical fume hood.
Waste Handling & Disposal	Double Gloves, Lab Coat, Safety Goggles, Face Shield	Use appropriate, designated waste containers and follow established disposal routes.

Table 1: Personal Protective Equipment (PPE) requirements for handling BioE-1115.

Waste Segregation and Collection Protocol

Proper segregation is the first and most crucial step in the waste disposal process. Incompatible waste streams must never be mixed, as this can lead to dangerous chemical reactions.[4][5]

Step-by-Step Segregation and Collection:

• Designate Waste Containers: Use separate, clearly labeled, and chemically compatible containers for each type of BioE-1115 waste.[6] Plastic is often preferred for its durability.[6]

• Labeling: As soon as the first drop of waste is added, affix a "Hazardous Waste" label to the container.[5] The label must include the full chemical name ("BioE-1115") and any associated hazard warnings.

• Separate Waste Streams: Collect different forms of BioE-1115 waste as follows:

  • Solid Waste: Collect contaminated disposables such as gloves, weighing paper, and paper towels in a designated, sealed hazardous waste bag or container.[2][7]

  • Liquid Waste: Collect unused solutions and contaminated solvents in a designated, sealed, and leak-proof hazardous waste container.[2][8] Do not overfill containers; fill to no more than the shoulder of the bottle.[9]

  • Chemically Contaminated Sharps: Dispose of all needles, syringes, pipette tips, and blades contaminated with BioE-1115 in a designated, puncture-resistant sharps container labeled for hazardous chemical waste.[2][7][10]

  • Empty Containers: The original BioE-1115 container must be treated as hazardous waste unless it is triple-rinsed with a suitable solvent.[9][11][12] The rinsate from this cleaning process must be collected and disposed of as liquid hazardous waste.[9][11]

Experimental Protocol: Triple Rinsing of Empty Containers

This protocol ensures that empty containers that held BioE-1115 are properly decontaminated before disposal as non-hazardous trash.

Methodology:

• Preparation: Perform this procedure in a chemical fume hood while wearing the appropriate PPE as specified in Table 1.

• First Rinse: Add a small amount of a suitable solvent (one that can readily dissolve BioE-1115, such as DMSO or ethanol) to the empty container, equivalent to approximately 5-10% of the container's volume.[11]

• Agitation: Securely cap the container and swirl or shake it to ensure the solvent contacts all interior surfaces.

• Collection: Pour the solvent rinsate into the designated liquid hazardous waste container for BioE-1115.

• Repeat: Repeat steps 2-4 two more times for a total of three rinses.

• Drying and Disposal: Allow the rinsed container to air-dry completely in the fume hood. Once dry, deface or remove the original chemical label and dispose of the container in the regular trash or designated glass waste box.[9][11]

Storage of Hazardous Waste

Hazardous waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[4][6]

Parameter	Guideline	Regulatory Citation
Max Volume (Total)	55 gallons	40 CFR 262.15
Max Volume (Acutely Toxic)	1 quart (liquid) or 1 kg (solid)	40 CFR 262.15
Storage Location	At or near the point of generation; under the control of laboratory personnel.	40 CFR 262.15
Container Status	Must be kept closed except when adding or removing waste.[6][9]	40 CFR 262.15(a)(4)
Secondary Containment	Required for all liquid hazardous waste containers to contain potential spills.[5][8][9]	Best Practice
Storage Time Limit	Up to 12 months (or until full). Once full, must be removed within 3 calendar days.[4][6]	40 CFR 262.15(a)(6)

Table 2: Key Quantitative Requirements for Satellite Accumulation Areas (SAAs).

Diagrams for Disposal Procedures

The following diagrams illustrate the key decision-making and procedural workflows for the proper disposal of BioE-1115.

Caption: Workflow for BioE-1115 Waste Segregation and Collection.

Caption: Disposal Procedure for Empty BioE-1115 Containers.

Spill Management and Final Disposal

In the event of a spill, evacuate personnel from the immediate area and ensure it is well-ventilated. Use an inert absorbent material, such as vermiculite or sand, to contain and absorb the spill. Carefully collect all cleanup materials and place them in the designated solid hazardous waste container. Decontaminate the spill area thoroughly.

Final Disposal: Under no circumstances should BioE-1115 waste be disposed of via sink drains or in the regular trash.[9][11] All collected hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[6][11] Schedule regular waste pickups to minimize the volume of waste stored in the laboratory.[9]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. Chemical and Hazardous Waste | Harvard Environmental Health and Safety [ehs.harvard.edu]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. H&S Section 6: Hazardous Materials Recycling & Disposal | College of Chemistry [chemistry.berkeley.edu]
• 8. acewaste.com.au [acewaste.com.au]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 11. vumc.org [vumc.org]
• 12. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Personal protective equipment for handling BioE-1115

This guide provides immediate and essential safety protocols for laboratory personnel, researchers, and drug development professionals handling BioE-1115. Adherence to these procedures is critical to ensure personal safety and minimize environmental impact.

BioE-1115 is identified as a quinoxaline-carboxylic acid-based compound that is harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. It is intended for laboratory chemical use and the manufacture of substances[1].

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling BioE-1115 to prevent exposure.

PPE Category	Required Equipment	Specifications
Eye Protection	Safety goggles with side-shields	Must be worn at all times to prevent contact with eyes[1].
Hand Protection	Protective gloves	Chemically resistant gloves are required[1].
Body Protection	Impervious clothing	A lab coat or other protective clothing to prevent skin contact[1].
Respiratory Protection	Suitable respirator	Use in well-ventilated areas. A respirator is necessary if dust or aerosols are generated.

Emergency First Aid Procedures

In the event of exposure to BioE-1115, follow these first aid measures immediately.

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with large amounts of water, removing contact lenses if present. Seek prompt medical attention.
Skin Contact	Thoroughly rinse the affected skin with water. Remove contaminated clothing and seek medical advice.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer CPR, avoiding mouth-to-mouth resuscitation, and get medical help.
Ingestion	Wash out the mouth with water. Do not induce vomiting and call a physician immediately.

Handling and Storage Protocols

Proper handling and storage are crucial for maintaining the stability of BioE-1115 and ensuring a safe laboratory environment.

Handling:

• Avoid inhalation, and contact with eyes and skin.

• Prevent the formation of dust and aerosols.

• Use only in areas with adequate exhaust ventilation.

• Do not eat, drink, or smoke when using this product.

• Wash skin thoroughly after handling.

Storage:

• Keep the container tightly sealed.

• Store in a cool, well-ventilated area away from direct sunlight and ignition sources.

• Recommended storage temperatures are -20°C for the powder form and -80°C when in solvent.

• Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.

Disposal Plan

Proper disposal of BioE-1115 and its containers is essential to prevent environmental contamination.

• Dispose of contents and container to an approved waste disposal plant.

• Avoid release to the environment and collect any spillage.

• Keep the product away from drains, water courses, and the soil.

Experimental Workflow for Handling BioE-1115

The following diagram outlines the standard operating procedure for the safe handling and disposal of BioE-1115.

Caption: Workflow for safe handling and disposal of BioE-1115.

References

• 1. BioE-1115|1268863-35-9|MSDS [dcchemicals.com]